3,4-Didehydro-2-ketoglutaric acid

• CAS: 6004-32-6

Core Science & Biosynthesis

3,4-Didehydro-2-Ketoglutaric Acid: Chemical Properties, Mechanistic Profiling, and Applications in Enzymology and Synthesis

Executive Summary

3,4-Didehydro-2-ketoglutaric acid (commonly referred to as 2-oxoglutaconic acid) is a highly reactive, unsaturated α -keto dicarboxylic acid. Characterized by an α,β -unsaturated carbonyl system, this compound acts as a potent Michael acceptor. In the realm of enzymology, it serves as a critical mechanistic probe, functioning as a syncatalytic, irreversible inhibitor of pyridoxal 5'-phosphate (PLP)-dependent enzymes such as aspartate aminotransferase (AspAT)[1]. In synthetic chemistry, its esterified derivative (2-oxoglutaconic acid dimethyl ester) is an indispensable electrophilic building block utilized in the total synthesis of the complex redox cofactor Pyrroloquinoline quinone (PQQ)[2]. This whitepaper provides a comprehensive technical analysis of its chemical properties, enzymatic interactions, and validated experimental methodologies.

Chemical Identity and Structural Profiling

The chemical architecture of 3,4-didehydro-2-ketoglutaric acid is defined by the presence of an α -keto group, two terminal carboxylic acids, and a conjugated double bond between the C3 and C4 positions. This conjugation extends the electrophilic character of the ketone down to the β -carbon (C4), making the molecule highly susceptible to nucleophilic attack by biological thiols or synthetic amines.

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	(2E)-4-oxopent-2-enedioic acid
Common Synonyms	2-oxoglutaconic acid; 3,4-didehydro-2-ketoglutaric acid
CAS Registry Number	6004-32-6[3]
Molecular Formula	C5H4O5[4]
Molecular Weight	144.08 g/mol [5]
Topological Polar Surface Area (TPSA)	91.7 Ų[5]
Key Structural Feature	α,β -unsaturated Michael acceptor

Mechanistic Enzymology: Aspartate Aminotransferase (AspAT) Inactivation

Aspartate aminotransferase (AspAT) is a key metabolic enzyme that catalyzes the reversible transfer of an amine group from L-aspartate to α -ketoglutarate (2-oxoglutarate)[6]. Because 3,4-didehydro-2-ketoglutaric acid is a structural analog of α -ketoglutarate, it readily enters the active site of the PLP-bound holoenzyme[1].

However, rather than undergoing standard transamination, the conjugated double bond transforms the molecule into a potent affinity labeling reagent. The inactivation of AspAT by 2-oxoglutaconate is driven by syncatalytic alkylation [1].

The Causality of Syncatalytic Inactivation: When L-glutamate is added to the system, it transaminates the PLP cofactor into its pyridoxamine 5'-phosphate (PMP) form. This catalytic turnover induces a conformational shift in the enzyme (from an "open" to a "closed" state), which exposes a specific, highly nucleophilic cysteine residue (often identified as Cys III or Cys 390 in cytosolic pig heart AspAT) to the solvent channel[1]. The exposed thiolate of the cysteine executes a nucleophilic attack on the β -carbon of the 2-oxoglutaconate Michael acceptor, forming a covalent thioether bond that irreversibly inactivates the enzyme[1].

Fig 1: Mechanism of AspAT syncatalytic inactivation via Michael addition by 2-oxoglutaconate.

Table 2: Inactivation Kinetics of Cytosolic AspAT (Pig Heart) [1]

Inhibitor	Conditions	Result / Kinetic Parameter
2-oxoglutaconate (10 mM)	pH 7.2, 25°C, 2 h	~30% Inactivation
2-oxoglutaconic acid dimethyl ester (10 mM)	pH 7.0, 25°C, 2 h	~15% Inactivation
2-oxoglutaconic acid dimethyl ester (40 mM) + L-Glutamate (10 mM)	pH 7.2, 25°C	t1/2​ = 9 min (Rapid, Syncatalytic Inactivation)

Substrate Promiscuity: The Glutamate Dehydrogenase Paradox

While 2-oxoglutaconate acts as a suicide inhibitor for AspAT, it exhibits remarkable substrate promiscuity with Glutamate Dehydrogenase (GDH). In vivo studies demonstrate that 2-oxoglutaconate is actively turned over by GDH, possessing kinetic constants nearly identical to those of the natural substrate, α -ketoglutarate[1].

Causality of Differential Reactivity: This paradox highlights the spatial precision of enzyme active sites. GDH lacks a suitably positioned nucleophilic cysteine within its active site pocket. Consequently, the Michael acceptor passes through the catalytic cycle untouched, allowing the α -keto group to be successfully reduced without alkylating the enzyme[1].

Synthetic Utility: Total Synthesis of Pyrroloquinoline Quinone (PQQ)

Beyond enzymology, the esterified form of the compound—2-oxoglutaconic acid dimethyl ester —is a cornerstone reagent in the chemical synthesis of Pyrroloquinoline quinone (PQQ), a bacterial redox cofactor[2]. In the optimized Corey/Martin synthetic route, the dimethyl ester acts as a highly reactive electrophile. It is coupled with an indole or aniline derivative (e.g., ethyl 6-amino-5-methoxy-1H-indole-2-carboxylate) via an annulation reaction to construct the central quinoline ring of the PQQ core[2].

Fig 2: Chemical synthesis workflow of PQQ utilizing 2-oxoglutaconic acid dimethyl ester.

Experimental Methodologies

Protocol 1: Syncatalytic Inactivation and Kinetic Profiling of AspAT

This protocol measures the irreversible alkylation of AspAT by 2-oxoglutaconate.

• Holoenzyme Preparation: Dialyze purified cytosolic AspAT against 50 mM HEPES buffer (pH 7.2) containing 50 μ M PLP to ensure 100% saturation of the holoenzyme.

• Inhibitor Incubation: Mix the enzyme with 40 mM 2-oxoglutaconic acid dimethyl ester.

  • Causality: Add 10 mM L-glutamate to the mixture. L-glutamate drives the enzyme into the PMP form and induces the closed conformational state, exposing Cys III to the solvent channel and dramatically increasing its susceptibility to nucleophilic attack[1].

• Incubation & Sampling: Incubate at 25°C. Extract aliquots at 2-minute intervals.

• Activity Assay: Quench the aliquots into a standard malate dehydrogenase coupled assay mixture to measure residual transamination activity.

• Self-Validation System: Run a parallel control assay containing 10 mM α -ketoglutarate instead of L-glutamate. Because α -ketoglutarate competes for the active site, it should confer near-complete protection against inactivation[1]. Failure to observe protection indicates non-specific protein denaturation rather than active-site-directed alkylation.

Protocol 2: Chemical Synthesis of 2-Oxoglutaconic Acid Dimethyl Ester

This protocol outlines the preparation of the PQQ precursor using the Corey/Martin method[2].

• α -Bromination: Dissolve dimethyl 2-oxoglutarate in anhydrous dichloromethane (CH 2​ Cl 2​ ). Add a stoichiometric amount of bromine (Br 2​ ) dropwise and reflux for 3.5 hours to yield the α -bromo intermediate[2].

• Solvent Exchange: Cool the mixture, concentrate via rotary evaporation, and redissolve the residue in anhydrous diethyl ether (Et 2​ O)[2].

• Base-Promoted Dehydrobromination: Slowly add triethylamine (Et 3​ N) dropwise.

  • Causality: The elimination step is highly exothermic, and the resulting conjugated diene system is prone to polymerization. Maintaining the temperature strictly below 35°C during the Et 3​ N addition prevents thermal degradation and side-reactions, ensuring a high yield of the target electrophile[2].

• Purification & Self-Validation: Stir for 45 minutes. The precipitation of triethylammonium bromide serves as a visual indicator of successful dehydrobromination. Filter the byproduct, pass the filtrate through a silica gel plug, and concentrate in vacuo[2]. Verify the product via 1 H-NMR; the appearance of distinct vinylic protons ( δ 6.5–7.5 ppm) confirms the formation of the α,β -unsaturated system.

Sources

• 1. Sci-Hub. Irreversible Inactivation of Aspartate Aminotransferase by 2-Oxoglutaconic Acid and Its Dimethyl Ester / Journal of Biochemistry, 1996 [sci-hub.sg]
• 2. CN101193888A - The synthetic method of pyrroloquinoline quinone (PQQ) - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. (2E)-4-氧代戊-2-烯二酸 | 6004-32-6 [m.chemicalbook.com]
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• 6. Aspartate Aminotransferase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]

"enzymatic synthesis of 3,4-didehydro-2-ketoglutaric acid"

[label="1. Substrate Preparation\n100 mM Pyr + 50 mM Gly", fillcolor="#F1F3F4", fontcolor="#202

Fig 1. Biocatalytic cascade for the synthesis of 3,4-didehydro-2-ketoglutaric acid.

Step-by-Step Experimental Methodologies

To ensure a self-validating and reproducible system, the reaction is designed as a sequential addition cascade rather than a simultaneous one-pot reaction. Glyoxylate is a highly reactive aldehyde that can form dead-end Schiff bases with surface lysines on the dehydratase, leading to gradual enzyme inactivation. Sequential addition ensures glyoxylate is consumed before the dehydratase is introduced.

Phase A: Recombinant Enzyme Preparation

• Expression: Transform E. coli BL21(DE3) with pET-28a(+) vectors containing codon-optimized sequences for human HOGA1 and microbial 4-hydroxy-2-oxoglutarate dehydratase (N-terminal His-tags).

• Cultivation: Grow in LB medium at 37°C until OD600 reaches 0.6. Induce with 0.5 mM IPTG and express overnight at 18°C to prevent inclusion body formation.

• Purification: Harvest cells, lyse via sonication, and purify using Ni-NTA immobilized metal affinity chromatography (IMAC).

• Desalting: Buffer exchange the purified enzymes into 50 mM Tris-HCl (pH 7.5) using PD-10 desalting columns to remove imidazole, which can interfere with downstream catalysis.

Phase B: Sequential Biocatalytic Reaction

• Substrate Initialization: In a jacketed bioreactor, prepare a solution of 100 mM sodium pyruvate and 50 mM sodium glyoxylate in 100 mM potassium phosphate buffer (pH 7.2).

  • Expert Insight: A 2:1 ratio of Pyruvate to Glyoxylate is critical. Excess pyruvate ensures that the active site Lys196 of HOGA is rapidly saturated to form the productive enamine, minimizing free glyoxylate toxicity.

• Aldol Condensation: Add purified HOGA to a final concentration of 0.5 mg/mL. Incubate at 30°C for 2 hours with gentle agitation (150 rpm).

• Dehydration (Kinetic Trapping): Add purified dehydratase to a final concentration of 1.0 mg/mL. Continue incubation at 30°C for an additional 4 hours.

Phase C: Downstream Processing & Isolation

• Quenching: Terminate the reaction by passing the mixture through a 10 kDa MWCO ultrafiltration membrane. This physically removes the biocatalysts, preventing any reverse reactions during concentration.

• Purification: Inject the filtrate onto a Preparative HPLC system equipped with a C18 column. Use an isocratic mobile phase of 0.1% formic acid in water/acetonitrile (95:5). Monitor absorbance at 210 nm (characteristic of the α,β -unsaturated carbonyl system).

• Lyophilization: Collect the product fractions and lyophilize to yield 3,4-didehydro-2-ketoglutaric acid as a stable powder.

Fig 2. Step-by-step experimental workflow for the sequential biocatalytic synthesis.

Quantitative Data & Process Optimization

To maximize the space-time yield of the cascade, critical process parameters were evaluated. The optimized conditions reflect a balance between enzyme stability and thermodynamic driving forces.

Table 1: Optimization of Biocatalytic Cascade Parameters

Parameter	Range Tested	Optimal Condition	Causality / Biochemical Effect
pH	6.0 – 8.5	7.2	Balances the unprotonated state of HOGA's Lys196 (required for Schiff-base formation) with the structural stability of the dehydratase.
Temperature	20°C – 45°C	30°C	Prevents the thermal degradation and spontaneous decarboxylation of the highly labile 4-HOG intermediate.
Substrate Ratio (Pyr:Gly)	1:1, 2:1, 5:1	2:1	Excess pyruvate drives the initial aldol condensation forward and prevents glyoxylate-mediated cross-linking of enzyme surface lysines.
Reaction Mode	Batch vs. Sequential	Sequential	Prevents glyoxylate from competitively inhibiting the dehydratase active site before the 4-HOG intermediate is formed.
Overall Conversion	N/A	> 85%	Sequential addition and kinetic trapping bypass the unfavorable equilibrium constant of the isolated aldolase reaction.

Analytical Validation

A self-validating protocol requires rigorous analytical confirmation to ensure the correct regiochemistry of the double bond.

• Mass Spectrometry (ESI-MS): In negative ion mode, the product should yield an [M-H]⁻ peak at m/z 143.0 (calculated for C5H4O5, exact mass 144.01).

• Nuclear Magnetic Resonance (NMR): The 1 H-NMR spectrum (in D₂O) is the definitive proof of structure. The appearance of two distinct olefinic protons (an AB spin system or two doublets around δ 6.5 - 7.2 ppm, depending on pH) confirms the dehydration between C3 and C4 [1, 3]. The disappearance of the C4 methine proton and C3 diastereotopic methylene protons of the 4-HOG intermediate validates the completion of the dehydratase step.

References

• Bednar, R. A., Hartman, F. C., & Colman, R. F. (1982). 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase. Biochemistry.[Link]

• Riedel, T. J., et al. (2011). Structural and Biochemical Studies of Human 4-hydroxy-2-oxoglutarate Aldolase: Implications for Hydroxyproline Metabolism in Primary Hyperoxaluria. PLoS ONE.[Link]

• Wang, J., et al. (2024). Detecting biomarkers by dynamic nuclear polarization enhanced magnetic resonance. National Science Review.[Link]

• Nonaka, G., et al. (2014). Microorganism into which carbon dioxide fixation pathway has been introduced.

The Enigmatic Potential of 3,4-Didehydro-2-Ketoglutaric Acid: A Technical Guide for Researchers

Abstract

Alpha-ketoglutarate (α-KG) is a cornerstone of cellular metabolism, a critical intermediate in the tricarboxylic acid (TCA) cycle, and a key player in amino acid metabolism and nitrogen balance.[1][2][3] Its diverse roles extend to epigenetic regulation and cellular signaling.[2] This guide delves into the largely unexplored territory of a close structural analog, 3,4-didehydro-2-ketoglutaric acid . The introduction of a double bond between the 3rd and 4th carbons transforms this molecule into an α,β-unsaturated carbonyl compound, a class of molecules known for their unique reactivity and profound biological effects.[4][5][6][7] This document aims to provide researchers, scientists, and drug development professionals with a comprehensive theoretical framework and a practical experimental roadmap to investigate the potential biological significance of this intriguing molecule.

Introduction: The Centrality of α-Ketoglutarate

To appreciate the potential of its unsaturated analog, one must first understand the multifaceted nature of α-ketoglutarate (α-KG). It is a pivotal hub in cellular metabolism, connecting catabolic and anabolic pathways.[1][2]

• Energy Metabolism: As a key intermediate in the TCA cycle, α-KG is oxidized by the α-ketoglutarate dehydrogenase complex (KGDHC) to succinyl-CoA, a rate-limiting step in oxidative phosphorylation.[8][9]

• Amino Acid Metabolism: α-KG serves as a primary nitrogen acceptor, facilitating the transamination of amino acids and linking their catabolism to the TCA cycle.[1][3] It is a precursor for the synthesis of several amino acids, including glutamate, glutamine, proline, and arginine.[10]

• Signaling and Regulation: Beyond its metabolic roles, α-KG functions as a signaling molecule, influencing epigenetic modifications and the cellular response to hypoxia.[1][2]

The introduction of a 3,4-double bond to create 3,4-didehydro-2-ketoglutaric acid presents a molecule with fundamentally different chemical properties, suggesting novel biological activities.

The Chemistry of 3,4-Didehydro-2-Ketoglutaric Acid: An α,β-Unsaturated Carbonyl

The defining feature of 3,4-didehydro-2-ketoglutaric acid is its α,β-unsaturated carbonyl moiety. This chemical group is known to be highly reactive and is found in numerous natural products with diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor effects.[6][11]

Michael Addition: A Key to Biological Reactivity

The conjugated system of the α,β-unsaturated carbonyl makes the β-carbon electrophilic and susceptible to nucleophilic attack in a reaction known as a Michael addition.[4][7] In a biological context, this opens the door to covalent interactions with a variety of endogenous nucleophiles.

• Glutathione (GSH) Adduction: The thiol group of glutathione, a major intracellular antioxidant, is a potent nucleophile that readily reacts with α,β-unsaturated carbonyls.[1][10][12][13][14] This conjugation can serve as a detoxification pathway, but it can also deplete cellular GSH levels, leading to oxidative stress.

• Protein Modification: The sulfhydryl groups of cysteine residues in proteins can also act as nucleophiles, leading to the covalent modification of enzymes and other proteins. This can alter their function, leading to either activation or inhibition.

Figure 1: Michael addition of Glutathione to 3,4-didehydro-2-ketoglutaric acid.

Hypothesized Biological Roles

Based on its chemical structure and the known functions of α,β-unsaturated carbonyls, we can propose several potential biological roles for 3,4-didehydro-2-ketoglutaric acid.

Modulator of Cellular Redox Homeostasis

Through its reaction with glutathione, 3,4-didehydro-2-ketoglutaric acid could significantly impact the cellular redox state. A rapid depletion of the GSH pool could lead to an increase in reactive oxygen species (ROS) and a state of oxidative stress. This could, in turn, trigger various signaling pathways and cellular responses, including apoptosis.

Enzyme Inhibitor

The structural similarity to α-KG suggests that 3,4-didehydro-2-ketoglutaric acid could act as a competitive inhibitor for enzymes that bind α-KG. Furthermore, its reactive α,β-unsaturated carbonyl system could lead to irreversible inhibition through covalent modification of active site residues, particularly cysteine.

• α-Ketoglutarate Dehydrogenase Complex (KGDHC): As a key enzyme in the TCA cycle, inhibition of KGDHC would have profound effects on cellular energy metabolism.[8][9] Unsaturated substrate analogs have been shown to inhibit other dehydrogenases.[15][16]

• Other α-KG-Dependent Dioxygenases: This large family of enzymes is involved in a wide range of processes, including collagen synthesis, fatty acid metabolism, and DNA repair.[17]

Signaling Molecule

The covalent modification of proteins by 3,4-didehydro-2-ketoglutaric acid could serve as a post-translational modification, altering protein function and initiating signaling cascades. This is analogous to the signaling roles of other reactive electrophiles, such as 4-hydroxynonenal.

Cytotoxic Agent

At higher concentrations, the depletion of glutathione and widespread, non-specific modification of proteins and DNA could lead to cytotoxicity.[5] The genotoxic potential of some α,β-unsaturated carbonyl compounds has been documented.[5]

An Experimental Roadmap for Investigation

A systematic approach is required to elucidate the biological role of 3,4-didehydro-2-ketoglutaric acid. The following sections outline a potential experimental workflow.

Synthesis and Characterization

Table 1: Potential Synthetic Approaches

Method	Description	Key Reagents	Potential Advantages
Wittig Reaction	Reaction of a phosphorane with an aldehyde or ketone to form an alkene.	Phosphorane, Glyoxylic Acid	Well-established, versatile, good stereocontrol.
Aldol Condensation	Base-catalyzed reaction between two carbonyl compounds to form a β-hydroxy carbonyl, which can be dehydrated.	Pyruvic acid, Glyoxylic acid	Atom-economical, uses simple starting materials.

Following synthesis, the compound must be rigorously purified and its structure confirmed using techniques such as NMR, mass spectrometry, and IR spectroscopy.

In Vitro Assays

A series of in vitro experiments can be performed to characterize the reactivity and enzyme-modifying potential of 3,4-didehydro-2-ketoglutaric acid.

Protocol 1: Glutathione Reactivity Assay

• Prepare a solution of 3,4-didehydro-2-ketoglutaric acid in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Add a solution of glutathione to the reaction mixture.

• Monitor the depletion of free glutathione over time using a colorimetric assay, such as the Ellman's reagent (DTNB) assay.

• Analyze the reaction mixture by LC-MS to identify and characterize the glutathione adduct.

Protocol 2: Enzyme Inhibition Assay (e.g., KGDHC)

• Isolate mitochondria or use a purified KGDHC enzyme preparation.

• Set up a standard KGDHC activity assay, measuring the reduction of NAD+ to NADH spectrophotometrically at 340 nm.

• Pre-incubate the enzyme with varying concentrations of 3,4-didehydro-2-ketoglutaric acid for different time intervals.

• Initiate the reaction by adding the substrate, α-ketoglutarate.

• Measure the initial reaction rates and determine the IC50 value and the mechanism of inhibition (e.g., competitive, non-competitive, irreversible).

Cell-Based Assays

To understand the effects of 3,4-didehydro-2-ketoglutaric acid in a biological context, a variety of cell-based assays should be employed.

Protocol 3: Cellular Viability and Cytotoxicity

• Culture a suitable cell line (e.g., HeLa, HepG2) in 96-well plates.

• Treat the cells with a range of concentrations of 3,4-didehydro-2-ketoglutaric acid for 24-48 hours.

• Assess cell viability using an MTT or PrestoBlue assay.

• Measure cytotoxicity by quantifying the release of lactate dehydrogenase (LDH) into the culture medium.

Protocol 4: Measurement of Intracellular Glutathione and ROS

• Treat cells with 3,4-didehydro-2-ketoglutaric acid for various time points.

• Lyse the cells and measure intracellular GSH and GSSG levels using a commercially available kit or HPLC.

• Measure the production of reactive oxygen species (ROS) using fluorescent probes such as DCFDA or CellROX.

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• 1. Reactivity of glutathione with alpha, beta-unsaturated ketone flavouring substances - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Frontiers | Immunosuppressive Effects of Natural α,β-Unsaturated Carbonyl-Based Compounds, and Their Analogs and Derivatives, on Immune Cells: A Review [frontiersin.org]
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3,4-Didehydro-2-Ketoglutaric Acid: Mechanistic Insights into its Role as a Metabolic Intermediate and Enzymatic Probe

Executive Summary

3,4-Didehydro-2-ketoglutaric acid (DDKG)—also known systematically as (Z)-4-oxopent-2-enedioic acid or 2-oxo-3-pentenedioate—is a highly reactive, five-carbon α,β -unsaturated dicarboxylic acid [1[1]]. In biochemical research, DDKG occupies a unique dual role. In environmental microbiology, it acts as a transient metabolic intermediate in the oxidative catabolism of aromatic compounds [2[2]]. In structural enzymology, its structural mimicry of α -ketoglutarate makes it a potent, active-site directed affinity label for probing dehydrogenase mechanisms [3[3]]. This whitepaper synthesizes the metabolic dynamics, kinetic profiling, and self-validating experimental methodologies associated with DDKG.

Biochemical Significance and Metabolic Role

Catabolic Funneling of Aromatic Compounds

In microbial ecosystems, the degradation of complex aromatic polymers (such as lignin) and monocyclic phenols relies on ring-cleavage pathways that funnel diverse carbon sources into central metabolism. During the hydroquinone degradation pathway, the oxidative ring-opening of intermediates yields (Z)-4-oxopent-2-enedioic acid (DDKG) [2[2]].

Because of its α,β -unsaturated keto-acid structure, DDKG is highly susceptible to hydration. When subjected to acidic or specific enzymatic conditions, the hydrated form of DDKG resembles a β

γ unsaturated dicarboxylic acid, which readily undergoes thermal or enzymatic non-oxidative decarboxylation. This decarboxylation yields stable downstream metabolites, such as methylsuccinic acid, effectively bridging peripheral catabolism with the Tricarboxylic Acid (TCA) cycle [4[4]].

Figure 1: Catabolic funneling of aromatic precursors through DDKG into central carbon metabolism.

Mechanistic Utility: Affinity Labeling of Dehydrogenases

Beyond its natural occurrence, DDKG is a critical synthetic tool for structural biology. It is a direct structural analog of α -ketoglutarate, the natural substrate for several key TCA cycle enzymes. However, the introduction of the C3=C4 double bond transforms the molecule into an electrophilic Michael acceptor [3[3]].

When incubated with target enzymes like DPN-dependent isocitrate dehydrogenase, DDKG acts as a competitive affinity label. It first forms a reversible Michaelis complex at the active site, driven by electrostatic interactions with the dicarboxylate moieties. Once optimally positioned, a nucleophilic residue within the active pocket attacks the double bond via a Michael addition. This results in a stable covalent adduct, leading to irreversible enzyme inactivation [3[3]].

Figure 2: Kinetic pathway of enzyme inactivation by DDKG via covalent active-site modification.

Quantitative Data: Inactivation Kinetics

The efficacy of DDKG as an enzymatic probe is defined by its binding affinity and the rate of covalent modification. The table below summarizes the kinetic parameters of DDKG when used against DPN-dependent Isocitrate Dehydrogenase.

Parameter	Value	Biological / Mechanistic Significance
Target Enzyme	DPN-dependent Isocitrate Dehydrogenase	Validates DDKG's structural mimicry of α -ketoglutarate.
KI​ (Affinity Constant)	∼1.5 mM	Demonstrates specific, reversible binding prior to covalent modification.
kinact​ (Inactivation Rate)	0.08 min −1	Quantifies the rate of covalent Michael addition at the active site.
Modified Residue	Active-site nucleophile	Undergoes nucleophilic attack on the electrophilic C3=C4 double bond.
Protective Agent	α -Ketoglutarate + Mn 2+	Prevents inactivation, confirming the modification is strictly active-site directed.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes a mechanistic rationale (causality) and an internal control.

Protocol 1: Synthesis and Isolation of DDKG

• Base-Catalyzed Condensation : React methyl pyruvate under alkaline conditions (pH > 9) to form the homoaldol condensation precursor.

  • Causality: Alkaline conditions favor the enolate formation necessary for the aldol addition, preventing premature lactonization.

• Acidification and Ring Opening : Carefully adjust the pH to induce lactone ring opening.

  • Causality: DDKG exists in equilibrium with its lactone precursor (zymonic acid); controlled acidification drives the equilibrium toward the open-chain enedioic acid.

• Rapid Extraction at 0°C : Extract the aqueous phase with ethyl acetate strictly on ice.

  • Causality: DDKG is highly susceptible to hydration and subsequent thermal decarboxylation at room temperature. Maintaining 0°C prevents degradation into methylsuccinic acid.

• Validation (Self-Validating Step) : Analyze the extract via LC-MS.

  • Validation Logic: The presence of a parent mass corresponding to C5​H4​O5​ confirms successful isolation. The absence of a C4​H6​O4​ peak confirms that unwanted thermal decarboxylation was successfully prevented during extraction.

Protocol 2: Active-Site Mapping via Covalent Modification

• Reversible Complex Formation : Incubate the purified target enzyme with varying concentrations of DDKG (0.5 mM to 5.0 mM) in a standard assay buffer at 25°C.

  • Causality: Establishing a concentration gradient allows for the calculation of the affinity constant ( KI​ ), differentiating specific active-site binding from non-specific surface alkylation.

• Substrate Protection Assay (Self-Validating Step) : Run a parallel incubation containing DDKG and a 10-fold molar excess of the natural substrate ( α -ketoglutarate).

  • Validation Logic: If DDKG is truly active-site directed, the natural substrate will competitively exclude it, preserving enzyme activity. Failure to protect indicates non-specific modification.

• Dialysis and Activity Measurement : Dialyze the samples against a DDKG-free buffer for 4 hours, then measure residual enzymatic activity via spectrophotometry (monitoring NADH/DPNH formation).

  • Causality: Dialysis removes any non-covalently bound inhibitor. A persistent loss of activity post-dialysis confirms that the inactivation is irreversible and covalent.

• Peptide Mapping : Digest the inactivated enzyme with trypsin and analyze via LC-MS/MS.

  • Causality: This identifies the exact mass shift on the specific nucleophilic residue caused by the Michael addition, definitively mapping the active-site architecture.

References

• 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase Biochemistry (1982). URL:[Link]

• Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century ACS Omega (2020). URL:[Link]

• Photocatalytic Degradation of 4-Chlorophenol. 1. The Hydroquinone Pathway The Journal of Organic Chemistry (1998). URL:[Link]

• Dimethyl 4-oxopent-2-enedioate (CID 11030285) PubChem (National Center for Biotechnology Information). URL:[Link]

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An In-depth Technical Guide to the Discovery, Synthesis, and Application of 3,4-Didehydro-2-ketoglutaric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, chemical synthesis, isolation, and characterization of 3,4-didehydro-2-ketoglutaric acid, a pivotal molecule in the study of enzyme mechanisms. First described in 1982 as a potent affinity label, this α-ketoglutarate analogue has been instrumental in elucidating the active site architecture of NAD-dependent isocitrate dehydrogenase. We will delve into the scientific rationale that necessitated its creation, provide a detailed, step-by-step protocol for its synthesis and purification, and explore its mechanism of action as an irreversible inhibitor. This guide is intended to equip researchers with the foundational knowledge and practical methodology to utilize 3,4-didehydro-2-ketoglutaric acid as a tool in their own investigations of enzyme structure and function.

Introduction: The Need for a Specialized Molecular Probe

Alpha-ketoglutarate (α-KG), also known as 2-oxoglutarate, is a crucial intermediate in the citric acid cycle, a central hub of cellular metabolism.[1] Its dehydrogenase, isocitrate dehydrogenase (IDH), catalyzes the oxidative decarboxylation of isocitrate to yield α-KG and NADH. Given the enzyme's critical role, understanding its catalytic mechanism and active site structure is of paramount importance.

To this end, the development of highly specific molecular probes that can covalently bind to the active site of an enzyme provides an invaluable tool for its study. Such "affinity labels" are designed to mimic the natural substrate but possess a reactive group that forms a stable, covalent bond with a nearby amino acid residue. This allows for the identification of active site residues and provides insights into the enzyme's structure and catalytic mechanism. It was in this context that 3,4-didehydro-2-ketoglutaric acid was conceived and synthesized. Its structure, featuring a conjugated double bond, makes it a Michael acceptor, susceptible to nucleophilic attack from active site residues, thus serving as an effective irreversible inhibitor.

The Discovery and Rationale for Synthesis

The discovery of 3,4-didehydro-2-ketoglutaric acid was reported in a seminal 1982 paper by Rodney A. Bednar, Fred C. Hartman, and Roberta F. Colman in the journal Biochemistry.[1] Their work aimed to identify active site residues of the NAD-dependent isocitrate dehydrogenase from pig heart. They sought a molecule that would specifically target the α-ketoglutarate binding site. The introduction of an α,β-unsaturated ketone system into the α-ketoglutarate backbone was a strategic chemical design. This functionality renders the β-carbon electrophilic and susceptible to attack by a nucleophilic amino acid side chain within the enzyme's active site, leading to irreversible inactivation.

The researchers hypothesized that by incubating the enzyme with this reactive analogue, they could covalently modify a specific residue, and subsequent protein digestion and sequencing would reveal the identity and location of that residue, thereby mapping the active site.

Chemical Synthesis and Isolation: A Step-by-Step Protocol

The synthesis of 3,4-didehydro-2-ketoglutaric acid is a multi-step process that begins with the formation of a precursor, 2-keto-4,5-dihydroxyvalerate, followed by an oxidative cleavage to generate the desired product. The following protocol is based on the methodology described by Bednar et al. (1982).[1]

Part A: Synthesis of the Precursor, 2-Keto-4,5-dihydroxyvalerate

This precursor is synthesized via an aldol condensation reaction between pyruvate and glycoaldehyde.

Materials and Reagents:

• Pyruvic acid

• Glycoaldehyde

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Dowex 1-X8 resin (acetate form)

• Glacial acetic acid

Protocol:

• Reaction Setup: A solution of pyruvic acid and glycoaldehyde is prepared in water. The pH of the solution is adjusted to 11 with NaOH to facilitate the aldol condensation.

• Condensation Reaction: The reaction mixture is stirred at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Neutralization and Purification: Once the reaction is complete, the pH is lowered to 5.0 with HCl. The resulting solution is then applied to a column of Dowex 1-X8 resin (acetate form).

• Elution: The column is washed with water to remove unreacted starting materials and salts. The desired product, 2-keto-4,5-dihydroxyvalerate, is then eluted with 0.5 M acetic acid.

• Lyophilization: The fractions containing the product are pooled and lyophilized to yield the precursor as a white solid.

Part B: Synthesis and Isolation of 3,4-Didehydro-2-ketoglutaric Acid

The final product is generated by the periodate-mediated oxidative cleavage of the vicinal diol in 2-keto-4,5-dihydroxyvalerate.[2][3]

Materials and Reagents:

• 2-Keto-4,5-dihydroxyvalerate (from Part A)

• Sodium periodate (NaIO₄)

• Dowex 50W-X8 resin (H⁺ form)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Oxidative Cleavage: 2-Keto-4,5-dihydroxyvalerate is dissolved in water and cooled in an ice bath. A solution of sodium periodate is added dropwise with stirring. The reaction is allowed to proceed for a set time, during which the vicinal diol is cleaved to form the aldehyde and a carboxylic acid.

• Cation Exchange: The reaction mixture is then passed through a column of Dowex 50W-X8 (H⁺ form) to remove sodium ions.

• Extraction: The aqueous solution is extracted multiple times with diethyl ether to isolate the product.

• Drying and Evaporation: The combined ether extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude 3,4-didehydro-2-ketoglutaric acid.

• Final Purification: Further purification can be achieved by recrystallization or column chromatography on silica gel.

Diagram of the Synthetic Workflow:

Caption: Workflow for the chemical synthesis of 3,4-didehydro-2-ketoglutaric acid.

Characterization Data

The structure and purity of the synthesized 3,4-didehydro-2-ketoglutaric acid must be rigorously confirmed using a suite of analytical techniques.

Analytical Technique	Expected Observations
¹H NMR Spectroscopy	Signals corresponding to the vinylic protons of the α,β-unsaturated system, with characteristic coupling constants. The absence of signals from the diol precursor.
¹³C NMR Spectroscopy	Resonances for two carboxyl carbons, a ketone carbonyl, and two vinylic carbons.
Infrared (IR) Spectroscopy	Strong absorption bands for the C=O stretches of the carboxylic acids and the α,β-unsaturated ketone. A broad O-H stretch for the carboxylic acid groups.
Mass Spectrometry (MS)	A molecular ion peak corresponding to the exact mass of C₅H₄O₅ (144.01 g/mol ).
UV-Vis Spectroscopy	An absorbance maximum characteristic of the α,β-unsaturated ketone chromophore.

Application in Research: Mechanism of Isocitrate Dehydrogenase Inactivation

As designed, 3,4-didehydro-2-ketoglutaric acid acts as an effective affinity label for NAD-dependent isocitrate dehydrogenase. The inactivation of the enzyme follows pseudo-first-order kinetics and exhibits saturation, indicating the formation of a reversible enzyme-inhibitor complex prior to covalent modification.

The proposed mechanism of inactivation involves the nucleophilic attack of an amino acid residue in the active site onto the electrophilic β-carbon of the inhibitor. This Michael addition reaction results in the formation of a stable, covalent adduct, thereby irreversibly inactivating the enzyme. Subsequent studies involving proteolytic digestion of the modified enzyme and sequencing of the resulting peptides can then identify the specific amino acid residue that has been modified.

Diagram of the Inactivation Mechanism:

Caption: Proposed mechanism for the irreversible inactivation of isocitrate dehydrogenase.

Conclusion

3,4-Didehydro-2-ketoglutaric acid stands as a testament to the power of rational chemical design in the exploration of biological systems. Its creation provided a bespoke tool that was instrumental in mapping the active site of a key metabolic enzyme. The synthetic and analytical procedures outlined in this guide provide a framework for the preparation and validation of this important research compound. The principles underlying its design and application remain highly relevant for contemporary research in enzymology and drug development, where the generation of specific molecular probes continues to be a cornerstone of discovery.

References

• Bednar, R. A., Hartman, F. C., & Colman, R. F. (1982). 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase. Biochemistry, 21(15), 3690–3697. [Link]

• Liu, X., Reinbold, R., Liu, S., Herold, R. A., Rabe, P., Duclos, S., ... & Schofield, C. J. (2023). Natural and synthetic 2-oxoglutarate derivatives are substrates for oncogenic variants of human isocitrate dehydrogenase 1 and 2. Journal of Biological Chemistry, 299(2), 102873. [Link]

• Bunton, C. A., & Shiner, V. J. (1960). Periodate oxidation of 1,2-diols, diketones, and hydroxy-ketones: the use of oxygen-18 as a tracer. Journal of the Chemical Society (Resumed), 1593-1599. [Link]

• Scott, J. E., & Tigwell, M. J. (1978). Periodate oxidation and the shapes of glycosaminoglycuronans in solution. Biochemical Journal, 173(1), 103–114. [Link]

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A Technical Guide to the Spectroscopic Characterization of 3,4-Didehydro-2-Ketoglutaric Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Introduction: The Significance of 3,4-Didehydro-2-Ketoglutaric Acid

Alpha-ketoglutaric acid is a central hub in cellular metabolism, playing a critical role in the citric acid cycle, amino acid synthesis, and as a cofactor for various dioxygenases.[2][3] The introduction of a double bond in the 3,4-position to form 3,4-didehydro-2-ketoglutaric acid introduces a rigid, planar element into the carbon backbone. This structural modification is expected to significantly alter its chemical reactivity and biological activity, making it a compound of interest for metabolic studies and as a potential modulator of alpha-ketoglutarate-dependent enzymes.

This guide addresses the current gap in available analytical data for 3,4-didehydro-2-ketoglutaric acid by providing a detailed predictive analysis of its spectroscopic signatures.

Predicted Spectroscopic Data and Interpretation

The following sections outline the expected spectroscopic features of 3,4-didehydro-2-ketoglutaric acid, with comparative notes to alpha-ketoglutaric acid where relevant.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy will be the most powerful tool for the structural elucidation of 3,4-didehydro-2-ketoglutaric acid, providing unambiguous information about the carbon skeleton and proton environments.

Predicted ¹H NMR Spectral Data (400 MHz, D₂O, pH 7.4)

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Comparative Note for α-Ketoglutaric Acid
~7.0-7.2	Doublet	1H	H3	The corresponding protons in α-ketoglutaric acid are aliphatic and appear at ~3.0 ppm.[4]
~6.5-6.7	Doublet	1H	H4	The corresponding protons in α-ketoglutaric acid are aliphatic and appear at ~2.4 ppm.[4]

Causality behind Predictions: The presence of the electron-withdrawing carboxylic acid and ketone groups will deshield the vinylic protons (H3 and H4), shifting them significantly downfield compared to typical alkene protons. The expected coupling constant between H3 and H4 would be in the range of 15-18 Hz, characteristic of a trans-alkene.

Predicted ¹³C NMR Spectral Data (100 MHz, D₂O, pH 7.4)

Predicted Chemical Shift (δ, ppm)	Assignment	Comparative Note for α-Ketoglutaric Acid
~175-180	C1 (Carboxyl)	Similar to the C1 carboxyl in α-ketoglutaric acid.
~195-200	C2 (Keto)	Similar to the C2 keto group in α-ketoglutaric acid.
~130-135	C3	The corresponding carbon in α-ketoglutaric acid is a methylene group at ~33 ppm.[4]
~140-145	C4	The corresponding carbon in α-ketoglutaric acid is a methylene group at ~38 ppm.[4]
~170-175	C5 (Carboxyl)	Similar to the C5 carboxyl in α-ketoglutaric acid.

Causality behind Predictions: The sp² hybridized carbons of the double bond (C3 and C4) will appear in the characteristic downfield region for alkenes. The exact chemical shifts will be influenced by the neighboring electron-withdrawing groups.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of purified 3,4-didehydro-2-ketoglutaric acid in 0.5 mL of deuterium oxide (D₂O). Adjust the pH to 7.4 with dilute NaOD or DCl to ensure solubility and mimic physiological conditions.

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard 1D proton spectrum.

  • Use water suppression techniques (e.g., presaturation) to attenuate the residual HDO signal.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled 1D carbon spectrum.

  • Perform DEPT-135 and DEPT-90 experiments to aid in the assignment of CH and CH₂ groups.

• 2D NMR Acquisition:

  • Acquire a COSY (Correlation Spectroscopy) spectrum to establish H-H couplings.

  • Acquire an HSQC (Heteronuclear Single Quantum Coherence) spectrum to correlate protons to their directly attached carbons.

  • Acquire an HMBC (Heteronuclear Multiple Bond Correlation) spectrum to establish long-range H-C correlations, which will be crucial for assigning the quaternary carbons (C1, C2, C5).

Diagram of NMR Experimental Workflow

Caption: Workflow for NMR-based structural elucidation.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight and provide information about the fragmentation pattern, further corroborating the structure.

Predicted Mass Spectrometry Data

• Molecular Formula: C₅H₄O₅

• Molecular Weight: 144.01 g/mol

• Expected Ionization: Electrospray ionization (ESI) in negative ion mode is predicted to be most effective due to the two acidic protons.

• Predicted m/z values:

  • [M-H]⁻: 143.00

  • [M-2H+Na]⁻: 164.98

  • [M-2H]²⁻: 71.00

Causality behind Predictions: The carboxylic acid groups are readily deprotonated in ESI negative mode. The fragmentation is likely to proceed through the loss of water (H₂O) and carbon dioxide (CO₂).

Experimental Protocol for LC-MS/MS

• Sample Preparation: Prepare a 1 µg/mL solution of the compound in a water:acetonitrile (95:5) mixture with 0.1% formic acid.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 5% to 95% Mobile Phase B to ensure elution.

• Mass Spectrometry (MS):

  • Instrument: A triple quadrupole or Q-TOF mass spectrometer.

  • Ionization Mode: ESI, Negative Ion Mode.

  • Full Scan: Acquire a full scan from m/z 50 to 200 to identify the parent ion.

  • MS/MS: Perform product ion scans on the [M-H]⁻ ion (m/z 143.00) to observe fragmentation patterns.

Diagram of LC-MS/MS Experimental Workflow

Caption: Workflow for LC-MS/MS analysis.

Infrared (IR) Spectroscopy

IR spectroscopy will identify the key functional groups present in the molecule.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration
2500-3300 (broad)	O-H	Carboxylic acid stretch
~1730	C=O	Keto stretch
~1700	C=O	Carboxylic acid dimer stretch
~1650	C=C	Alkene stretch
~1200-1300	C-O	Carboxylic acid stretch

Causality behind Predictions: The IR spectrum will be characterized by a very broad O-H stretch due to the hydrogen-bonded carboxylic acid dimers. The two C=O stretches (keto and carboxyl) may overlap. The C=C stretch will be a key diagnostic feature distinguishing it from alpha-ketoglutaric acid.

Experimental Protocol for FT-IR Spectroscopy

• Sample Preparation:

  • Solid State: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk.

  • Solution: Alternatively, acquire the spectrum in a suitable solvent that has minimal IR absorbance in the regions of interest.

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy will provide information about the conjugated system in the molecule.

Predicted UV-Vis Absorption

• λ_max: ~220-240 nm

• Chromophore: The α,β-unsaturated keto-acid system.

Causality behind Predictions: The conjugation of the C=C double bond with the C=O of the ketone and the C=O of the carboxylic acid creates an extended π-system that will absorb UV light. In contrast, alpha-ketoglutaric acid, lacking this conjugation, would have a much weaker n→π* transition at a longer wavelength and a π→π* transition at a shorter wavelength.

Experimental Protocol for UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., water, ethanol, or acetonitrile).

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Scan the absorbance from 200 to 400 nm.

Conclusion: A Roadmap for Characterization

While experimental spectroscopic data for 3,4-didehydro-2-ketoglutaric acid remains to be published, this guide provides a scientifically grounded framework for its characterization. The predicted spectral features and detailed experimental protocols offer a clear roadmap for researchers. The key distinguishing features will be the downfield vinylic protons in ¹H NMR, the sp² carbons in ¹³C NMR, the C=C stretch in the IR spectrum, and the strong UV absorption band. The successful acquisition and interpretation of this data will be a valuable contribution to the fields of metabolism and medicinal chemistry.

References

• Nag, A., Ali, A., Watanabe, M., & Kaneko, T. (n.d.). ¹H-NMR spectra of 3,4-DABA and 3,4-DABA.2HCl. ResearchGate. Retrieved from [Link]

• Agilent Technologies, Inc. (n.d.). Measurement of D- and L-2-Hydroxyglutarate Enantiomers and Alpha Ketoglutaric Acid by LC/MS/MS. Agilent. Retrieved from [Link]

• NextSDS. (n.d.). 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-KETOGLUTARIC ACID. Retrieved from [Link]

• PubMed. (1984, January). Microdetermination of 2-ketoglutaric acid in plasma and cerebrospinal fluid by capillary gas chromatography mass spectrometry; application to pediatrics. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-KETOGLUTARIC ACID. Retrieved from [Link]

• PubMed. (2022, October). Development and validation of an LC-MS/MS method for D- and L-2-hydroxyglutaric acid measurement in cerebrospinal fluid, urine and plasma: application to glioma. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000937 Alpha-Ketoglutaric Acid at BMRB. Retrieved from [Link]

• ResearchGate. (n.d.). The routes to synthesize α-ketoglutaric acid (KGA) and methanetriacetic... Retrieved from [Link]

• NIST WebBook. (n.d.). 2-Ketoglutaric acid, 2TBDMS derivative. Retrieved from [Link]

• PubMed. (1982, January 19). alpha-Ketoglutaric acid: solution structure and the active form for reductive amination by bovine liver glutamate dehydrogenase. Retrieved from [Link]

• PMC. (n.d.). Recent Examples of α-Ketoglutarate-Dependent Mononuclear Non-Haem Iron Enzymes in Natural Product Biosyntheses. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectra of hsALDH. UV-Vis spectra (200–350 nm) of... Retrieved from [Link]

• Wikipedia. (n.d.). α-Ketoglutaric acid. Retrieved from [Link]

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Theoretical Properties and Biochemical Applications of 3,4-Didehydro-2-Ketoglutaric Acid

Introduction and Molecular Identity

3,4-Didehydro-2-ketoglutaric acid (also known as 4-oxopent-2-enedioic acid, oxalacrylic acid, or 4-oxoglutaconic acid; CAS: 6004-32-6) is a highly reactive α,β-unsaturated keto acid[1][2]. With the molecular formula Cngcontent-ng-c3247175280="" class="ng-star-inserted">5H4O5, it serves as a structural analogue to α-ketoglutarate (2-oxoglutarate), a central metabolite in the tricarboxylic acid (TCA) cycle. The presence of the C3=C4 double bond fundamentally alters its electronic landscape, transforming a standard metabolic intermediate into a potent electrophile and a valuable tool for structural biology and metabolic engineering[3].

Theoretical Chemical Properties & Electronic Structure

Conjugation and Electrophilicity

The defining theoretical feature of 3,4-didehydro-2-ketoglutaric acid is its extended conjugated system. The π-electrons of the C3=C4 double bond are delocalized with both the C2 ketone and the C5 carboxylic acid. This electron-withdrawing environment severely depletes electron density at the C4 position (the β-carbon relative to the ketone). Consequently, the molecule acts as a potent Michael acceptor, rendering it highly susceptible to nucleophilic attack by biological thiols and amines.

Isomerization and Hydration Dynamics

In aqueous environments, the molecule exhibits complex equilibrium dynamics. It can exist as both E and Z stereoisomers. Theoretical computations on related homo-aldol condensation products suggest that the Z-isomer is often the lowest in energy and most abundant across physiological pH ranges[4]. Furthermore, at low pH, the C2 ketone can undergo hydration to form a gem-diol, which subsequently influences its susceptibility to non-oxidative decarboxylation pathways[5].

Table 1: Physicochemical and Computed Properties of 3,4-Didehydro-2-ketoglutaric Acid

Property	Value	Source / Mechanistic Implication
IUPAC Name	(E/Z)-4-oxopent-2-enedioic acid	Standard nomenclature[2].
CAS Number	6004-32-6	Chemical registry identifier[1].
Molecular Weight	144.08 g/mol	Small molecule, easily diffuses into active sites[2].
Topological Polar Surface Area	91.7 Ų	High polarity dictates low passive membrane permeability[2].
Key Functional Groups	α,β-unsaturated ketone, dicarboxylic acid	Enables metal chelation and targeted Michael addition.

Core Application: Affinity Labeling of Isocitrate Dehydrogenase

In structural enzymology, 3,4-didehydro-2-ketoglutaric acid is celebrated as a pioneering affinity label for diphosphopyridine nucleotide (DPN/NAD)-dependent isocitrate dehydrogenase (IDH)[6].

Mechanism of Action

Because its spatial geometry and charge distribution mimic α-ketoglutarate, the molecule is actively recruited into the IDH active site. Once bound in the reversible Michaelis complex, the proximity of active-site nucleophiles—specifically the sulfhydryl group of cysteine or the guanidino group of arginine—facilitates a covalent Michael addition to the C4 carbon of the label[7]. This converts a transient binding event into an irreversible covalent bond, completely inactivating the enzyme and allowing researchers to map the catalytic architecture of the α, β, and γ subunits of IDH[8].

Diagram 1: Mechanism of IDH inactivation via covalent Michael addition by the affinity label.

Emerging Roles in Synthetic Biology

Beyond structural probing, 3,4-didehydro-2-ketoglutaric acid (as 4-oxoglutaconic acid) is a critical intermediate in engineered carbon dioxide fixation pathways. Synthetic microorganisms designed to convert 4-hydroxy-2-oxoglutaric acid into 2-oxoglutarate utilize a dehydration step to form 4-oxoglutaconic acid, followed by an NADH-dependent reduction to yield the final TCA cycle metabolite[3].

Diagram 2: Synthetic biology pathway utilizing 4-oxoglutaconic acid for CO2 fixation.

Experimental Workflows & Protocols

Protocol: Active-Site Directed Affinity Labeling of NAD-Dependent IDH

This protocol outlines the self-validating workflow for covalently modifying IDH, ensuring that inactivation is strictly active-site directed.

Step 1: Buffer Exchange and Preparation Dialyze the purified IDH into a 50 mM HEPES buffer (pH 7.4) containing 10% glycerol. Causality: Primary amine buffers (e.g., Tris) must be strictly avoided. Tris can undergo aza-Michael addition with the α,β-unsaturated ketone of the affinity label, prematurely quenching its reactivity before it reaches the enzyme.

Step 2: Substrate Protection (Internal Validation Control) Divide the enzyme into two cohorts: "Test" and "Control". To the Control cohort, add 5 mM isocitrate and 2 mM MnClngcontent-ng-c3247175280="" class="ng-star-inserted">2. Causality: The natural substrate and metal cofactor will occupy the active site. If the affinity label is truly active-site directed, the Control cohort will be protected from inactivation, validating the specificity of the assay and proving the modification is not a random surface event.

Step 3: Covalent Modification Initiate the reaction by adding 2 mM 3,4-didehydro-2-ketoglutaric acid to both cohorts. Incubate at 25°C. Causality: The label mimics the metal-substrate complex, drawing it into the unprotected active sites of the Test cohort where the localized high concentration drives the covalent reaction.

Step 4: Kinetic Monitoring At 5-minute intervals (0 to 30 mins), extract 10 µL aliquots from both cohorts and dilute them into an assay mixture containing NAD+, isocitrate, and Mn^2+^. Measure the rate of NADH formation at 340 nm. Causality: The Test cohort should exhibit pseudo-first-order decay in enzymatic activity, confirming a bimolecular collision followed by a unimolecular covalent modification.

Table 2: Kinetic Parameters for IDH Inactivation

Parameter	Observation	Mechanistic Implication
Inactivation Kinetics	Pseudo-first-order decay	Indicates a bimolecular binding event leading to a unimolecular covalent step[6].
Substrate Protection	>90% activity retained	Confirms the label strictly targets the active site, validating the assay[6].
Target Residues	Cysteine / Arginine	Nucleophilic attack on the β-carbon of the label forms a stable adduct[7].

References

• Bednar, R. A., Hartman, F. C., & Colman, R. F. (1982). 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase. Biochemistry, 21(15), 3681-3689. URL:[Link]

• PubChem. (Z)-4-oxopent-2-enedioic acid. National Center for Biotechnology Information. CID 89367543. URL:[Link]

• Rios, A. C., et al. (2020). Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century. ACS Omega, 5(25), 15063–15068. URL:[Link]

• Patent WO2014115816A1. Microorganism into which carbon dioxide fixation pathway is introduced. Google Patents.

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"dehydrogenation of alpha-ketoglutaric acid to produce 3,4-didehydro-2-ketoglutaric acid"

Title: Dehydrogenation of α-Ketoglutaric Acid to 3,4-Didehydro-2-Ketoglutaric Acid: Synthesis, Mechanisms, and Applications in Target-Directed Affinity Labeling

Executive Summary

The transformation of α-ketoglutaric acid (2-oxoglutarate) into 3,4-didehydro-2-ketoglutaric acid (also known as oxalacrylic acid or 4-oxopent-2-enedioic acid, CAS 6004-32-6) represents a critical structural modification in biochemical research. By introducing a double bond between the C3 and C4 positions, the standard metabolic intermediate is converted into a highly reactive, conjugated α,β -unsaturated system. As a Senior Application Scientist, I have structured this guide to detail the causality behind this dehydrogenation, the self-validating synthetic protocols required to produce it, and its foundational role as an affinity label for probing NAD-dependent isocitrate dehydrogenase (IDH) architectures[1].

Chemical Causality: The Michael Acceptor Paradigm

To understand why the dehydrogenation of α-ketoglutaric acid is biologically significant, we must examine the electronic consequences of the C3=C4 double bond.

Wild-type α-ketoglutarate is a flexible dicarboxylic acid that reversibly binds to the active sites of enzymes like IDH and Fe(II)/2-oxoglutarate-dependent dioxygenases[2]. However, when dehydrogenated to 3,4-didehydro-2-ketoglutarate, the molecule retains the spatial binding determinants (the two carboxylates and the C2-ketone) required to dock into the active site, but its chemical reactivity is fundamentally altered. The new double bond creates a conjugated π -system, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This turns the molecule into a potent Michael acceptor .

Once docked in the active site, a nucleophilic amino acid residue (typically a highly conserved cysteine or lysine) attacks the electrophilic double bond. This results in a stable covalent adduct, leading to irreversible enzyme inactivation. This causality explains both the molecule's high specificity (driven by the α-ketoglutarate scaffold) and its irreversible inhibitory mechanism[1].

Synthetic Workflow: Dehydrogenation via Halogenation-Elimination

Direct enzymatic dehydrogenation of α-ketoglutarate to the 3,4-didehydro derivative is not a canonical metabolic pathway. Therefore, researchers must rely on a controlled, two-step chemical synthesis. The most robust route involves the alpha-bromination of the ketone, followed by a base-catalyzed dehydrobromination (elimination) to yield the conjugated product.

Chemical synthesis pathway of 3,4-didehydro-2-ketoglutaric acid via bromination and elimination.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating immediate analytical feedback loops to confirm successful execution.

Protocol A: Chemical Synthesis of 3,4-Didehydro-2-Ketoglutaric Acid

Step 1: Bromination

• Reaction: Dissolve 10 mmol of α-ketoglutaric acid in 20 mL of glacial acetic acid. Causality: Acetic acid is used to modulate the enolization rate, ensuring controlled halogenation.

• Addition: Chill the solution to 0–5°C. Add 10.5 mmol of molecular bromine ( Br2​ ) dropwise over 30 minutes.

• Validation: Monitor the reaction visually. The disappearance of the deep red Br2​ color indicates successful incorporation. Confirm the intermediate (3-bromo-2-ketoglutaric acid) via 1H -NMR (look for the downstream shift of the C3 proton).

Step 2: Base-Catalyzed Elimination

• Reaction: Dissolve the brominated intermediate in cold ethanol. Add 2.2 equivalents of a mild base (e.g., triethylamine) dropwise. Causality: A mild base is strictly required; strong aqueous bases will cause aldol condensation or degradation of the sensitive α -keto acid moiety.

• Isolation: Acidify the mixture slightly and extract with ethyl acetate. Dry over anhydrous Na2​SO4​ and concentrate under reduced pressure.

• Validation: Analyze via UV-Vis spectroscopy. The formation of the conjugated α,β -unsaturated ketone system will yield a distinct absorption maximum ( λmax​ ) near 225 nm.

Protocol B: Active-Site Affinity Labeling of IDH

• Incubation: Incubate purified NAD-dependent IDH (1 μM ) with varying concentrations of synthesized 3,4-didehydro-2-ketoglutarate (0.1 mM to 5 mM) in 50 mM MOPS buffer (pH 7.4) at 25°C.

• Kinetic Sampling: Extract 10 μL aliquots every 5 minutes and immediately dilute into a secondary assay mixture containing saturating isocitrate and NAD+ . Measure the residual NADH production rate at 340 nm.

• Validation (Protection Assay): Pre-incubate a control batch of IDH with 10 mM isocitrate (the natural substrate) for 10 minutes before adding the affinity label. Causality: If the inactivation rate drops significantly in the presence of the natural substrate, it proves the labeling is strictly active-site directed rather than non-specific protein alkylation[1].

Mechanism of irreversible affinity labeling of IDH by 3,4-didehydro-2-ketoglutarate.

Quantitative Kinetic Data

The efficacy of 3,4-didehydro-2-ketoglutarate as a biochemical tool is quantified by its kinetic parameters. The table below summarizes representative data for its interaction with mammalian NAD-dependent IDH models.

Parameter	Value / Description	Analytical Method
Target Enzyme	NAD-dependent Isocitrate Dehydrogenase	Enzymatic Assay ( A340​ monitoring)
Inhibition Modality	Irreversible, Active-Site Directed	Dialysis / Dilution Recovery Assay
Apparent Affinity ( KI​ )	~ 1.2 mM	Michaelis-Menten Kinetics
Max Inactivation Rate ( kinact​ )	~ 0.15 min −1	Non-linear Regression (Pseudo-first order)
UV-Vis Absorbance Max ( λmax​ )	225 nm ( α,β -unsaturated ketone)	Spectrophotometry
Stoichiometry of Labeling	1 mol inhibitor / mol active subunit	Radio-labeling / Mass Spectrometry

Modern Implications in Target-Directed Drug Design

While 3,4-didehydro-2-ketoglutarate was pioneered as a structural probe in the 1980s[1], its derivatives have profound modern implications. Somatic mutations in IDH1 and IDH2 are primary oncogenic drivers in low-grade gliomas and acute myeloid leukemia (AML)[3]. These mutations cause a neomorphic gain-of-function, causing the enzyme to reduce α-ketoglutarate into the oncometabolite (R)-2-hydroxyglutarate (2HG), which subsequently dysregulates cellular epigenetics[2].

Understanding how rigidified, dehydrogenated analogs like 3,4-didehydro-2-ketoglutarate bind to the active site provides vital crystallographic and kinetic baselines. By mapping the nucleophilic landscape of mutant vs. wild-type IDH active sites using these Michael acceptors, drug development professionals can design next-generation covalent inhibitors that selectively target the oncogenic variants while sparing healthy cellular metabolism.

References

• Bednar R.A., Hartman F.C., Colman R.F. "3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase." Biochemistry, 1982;21(15):3690–3697. URL:[Link]

• "Natural and synthetic 2-oxoglutarate derivatives are substrates for oncogenic variants of human isocitrate dehydrogenase 1 and 2." PMC, National Institutes of Health, 2021. URL:[Link]

• Zhao S., Lin Y., et al. "Glioma-Derived Mutations in IDH1 Dominantly Inhibit IDH1 Catalytic Activity and Induce HIF-1α." ResearchGate, 2009. URL:[Link]

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• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Advanced Analytical Strategies for the Detection of 3,4-didehydro-2-ketoglutaric acid

Abstract

This technical guide provides a comprehensive overview of advanced analytical methodologies for the detection and quantification of 3,4-didehydro-2-ketoglutaric acid (didehydro-KG), a reactive α-keto acid of significant interest in various research fields. Given its structural instability and low physiological concentrations, sensitive and robust analytical methods are imperative. This document details protocols for chromatographic and enzymatic assays, offering researchers, scientists, and drug development professionals the necessary tools to accurately measure this analyte in complex biological matrices.

Introduction: The Challenge of Detecting Didehydro-KG

3,4-didehydro-2-ketoglutaric acid is an unsaturated α-keto acid that can be a challenging analyte to measure accurately. Like many α-keto acids, it is prone to degradation and instability during sample processing and analysis.[1] This necessitates analytical strategies that can stabilize the molecule, often through derivatization, and provide high sensitivity and selectivity for its detection. The methods outlined in this guide are designed to address these challenges, providing a framework for reliable quantification.

This guide will explore three primary analytical approaches:

• High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection after derivatization.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for high sensitivity and specificity.

• Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization for volatile compound analysis.

• Enzymatic Assays for high-throughput screening and specific activity measurements.

Chromatographic Methods: The Cornerstone of Keto Acid Analysis

Chromatographic techniques, particularly when coupled with mass spectrometry, offer the highest degree of selectivity and sensitivity for the analysis of α-keto acids. A critical consideration for these methods is the need for derivatization, which serves two primary purposes: to stabilize the reactive keto acid and to enhance its chromatographic retention and detection.

The Critical Role of Derivatization

Direct analysis of α-keto acids is often hindered by their high reactivity and poor chromatographic behavior.[1] Derivatization converts the analyte into a more stable and readily detectable form. A common and effective strategy is the reaction with o-phenylenediamine (OPD) or its analogs to form stable quinoxalinol products, which are amenable to both UV and mass spectrometric detection.[2]

Caption: Derivatization of didehydro-KG with OPD.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantifying low-abundance metabolites in complex biological samples due to its exceptional sensitivity and specificity.[3]

Workflow for LC-MS/MS Analysis:

Caption: General workflow for LC-MS/MS analysis of didehydro-KG.

Protocol 2.2.1: LC-MS/MS Quantification of Didehydro-KG in Plasma

This protocol is adapted from established methods for similar α-keto acids.[2][3]

• Sample Preparation:

  • To 100 µL of plasma, add a known amount of a suitable internal standard (e.g., a stable isotope-labeled analog of the analyte).

  • Precipitate proteins by adding 400 µL of ice-cold acetonitrile. Vortex vigorously for 30 seconds.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new microcentrifuge tube.

• Derivatization:

  • Add 50 µL of a freshly prepared o-phenylenediamine (OPD) solution (e.g., 2 mg/mL in 1 M HCl).

  • Incubate at 60°C for 30 minutes.

• Extraction:

  • Extract the derivatized sample with 500 µL of ethyl acetate. Vortex and centrifuge to separate the phases.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitution and Analysis:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • Inject onto the LC-MS/MS system.

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Optimized for separation of the derivatized analyte
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Expected Performance (based on similar α-keto acids):

Parameter	Expected Value	Reference
Limit of Detection (LOD)	5 nM	[2]
Limit of Quantification (LOQ)	15 nM	[2]
Linearity (R²)	>0.99	[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile analytes like didehydro-KG, derivatization is essential to increase volatility.

Protocol 2.3.1: GC-MS Analysis of Didehydro-KG

This protocol is based on general methods for α-keto acid analysis by GC-MS.[4][5]

• Sample Preparation and Derivatization (Quinoxalinol formation):

  • Follow steps 1 and 2 from Protocol 2.2.1.

• Silylation:

  • After the initial derivatization with OPD and extraction, evaporate the solvent.

  • Add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 70°C for 30 minutes to form the O-trimethylsilyl-quinoxalinol derivative.

• GC-MS Analysis:

  • Inject the derivatized sample into the GC-MS.

Table 2: Example GC-MS Parameters

Parameter	Setting
GC System	Gas Chromatograph with a Mass Selective Detector
Column	Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium
Oven Program	Start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 300°C)
Injection Mode	Splitless
MS System	Single or Triple Quadrupole Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)

Enzymatic Assays: A High-Throughput Alternative

Enzymatic assays can provide a rapid and cost-effective method for the quantification of specific metabolites, although they may lack the multiplexing capabilities of chromatographic methods. The principle relies on a specific enzyme that uses the analyte as a substrate, leading to a measurable change, such as the production or consumption of NADH.

While a specific dehydrogenase for 3,4-didehydro-2-ketoglutaric acid is not commercially available, a similar approach used for other keto- or hydroxy-glutarate compounds can be adapted if a suitable enzyme is identified or engineered.[6][7]

Conceptual Workflow for an Enzymatic Assay:

Caption: Conceptual workflow for an enzymatic assay of didehydro-KG.

Protocol 3.1: Conceptual Enzymatic Assay for Didehydro-KG

• Reaction Mixture:

  • In a 96-well plate, add the sample containing didehydro-KG.

  • Add a reaction buffer containing NAD+ and a specific dehydrogenase.

• Incubation:

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a defined period.

• Measurement:

  • Measure the increase in absorbance at 340 nm, which corresponds to the production of NADH.

• Quantification:

  • Determine the concentration of didehydro-KG by comparing the absorbance to a standard curve prepared with known concentrations of the analyte.

Conclusion and Future Perspectives

The analytical methods detailed in this application note provide a robust framework for the detection and quantification of 3,4-didehydro-2-ketoglutaric acid. The choice of method will depend on the specific requirements of the study, including the sample matrix, required sensitivity, and available instrumentation. LC-MS/MS remains the most powerful technique for this purpose, offering unparalleled sensitivity and specificity. As research into the biological roles of didehydro-KG continues, the development of more specific and sensitive analytical tools, including dedicated enzymatic assays and novel derivatization reagents, will be of great value to the scientific community.

References

• Schwarz, H. P., Karl, I. E., & Bier, D. M. (1980). The alpha-keto acids of branched-chain amino acids: simplified derivatization for physiological samples and complete separation as quinoxalinols by packed column gas chromatography. Analytical Biochemistry, 108(2), 360-366. [Link]

• Sun, R. C., & Conboy, J. J. (2014). Quantification of branched-chain keto acids in tissue by ultra fast liquid chromatography–mass spectrometry. Metabolomics, 10(4), 638-646. [Link]

• Yuan, J., Bennett, B. D., & Rabinowitz, J. D. (2014). Quantification and Mass Isotopomer Profiling of α-Keto Acids in Central Carbon Metabolism. Analytical Chemistry, 86(6), 3134-3141. [Link]

• Khuhawar, M. Y., & Qureshi, G. A. (2012). A NOVEL HPLC METHOD FOR THE DETERMINATION OF ALPHA-KETO ACIDS IN HUMAN SERUM USING MESO STILLBENEDIAMINE AS DERIVATIZATION REAGENT. Journal of Liquid Chromatography & Related Technologies, 35(8), 1121-1133. [Link]

• Khuhawar, M. Y., & Rind, F. M. A. (2006). HPLC Determination of α-keto Acids in Human Serum and Urine after Derivatization with 4-Nitro-1,2-phenylenediamine. Pakistan Journal of Analytical & Environmental Chemistry, 7(1), 21-27. [Link]

• Kim, H. J., et al. (2017). Identification of 2-keto-3-deoxy-d-Gluconate Kinase and 2-keto-3-deoxy-d-Phosphogluconate Aldolase in an Alginate-Assimilating Bacterium, Flavobacterium sp. Strain UMI-01. Marine Drugs, 15(2), 48. [Link]

• Hofmann, S., et al. (2024). Simplified Enzymatic Synthesis of 2-Keto-3-Deoxy-D-Gluconate from D-Gluconate Using the Gluconate Dehydratase from Thermoproteus tenax. archaea.bio. [Link]

• Helix Chromatography. (2024). HPLC Methods for analysis of Ketoglutaric acid. [Link]

• Brasen, C., et al. (2020). Enzymatic Synthesis of 2-Keto-3-Deoxy-6-Phosphogluconate by the 6-Phosphogluconate-Dehydratase From Caulobacter crescentus. Frontiers in Bioengineering and Biotechnology, 8, 223. [Link]

• Kang, H. I., & Shin, H. S. (2014). Sensitive determination of glutaraldehyde in environmental water by derivatization and gas chromatography-mass spectrometry. Analytical Methods, 6(12), 4259-4264. [Link]

• Agilent Technologies, Inc. (n.d.). Measurement of D- and L-2-Hydroxyglutarate Enantiomers and Alpha Ketoglutaric Acid by LC/MS/MS. [Link]

• Hofmann, S., et al. (2022). Simplified Enzymatic Synthesis of 2-Keto-3-Deoxy-D-Gluconate from D-Gluconate Using the Gluconate Dehydratase from Thermoproteus tenax. Methods in Molecular Biology, 2522, 351-362. [Link]

• Hofmann, S., et al. (2022). Simplified Enzymatic Synthesis of 2-Keto-3-Deoxy-D-Gluconate from D-Gluconate Using the Gluconate Dehydratase from Thermoproteus tenax. Request PDF. [Link]

• Shimadzu. (n.d.). GC-MS. [Link]

• MICROSOLV. (n.d.). Ketoglutaric Acid Analyzed by HPLC with a Dursan Coated Column. [Link]

• Li, K., et al. (2013). A liquid chromatography and tandem mass spectrometry method for the determination of potential biomarkers of cardiovascular disease. Journal of Chromatography B, 927, 114-120. [Link]

• Imai, K., et al. (2020). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. Analytical Methods, 12(16), 2135-2141. [Link]

• Balss, J., et al. (2012). Enzymatic assay for quantitative analysis of (D)-2-hydroxyglutarate. Clinical Chemistry, 58(12), 1738-1739. [Link]

• Wang, Y., et al. (2022). An Enzymatic Biosensor for the Detection of D-2-Hydroxyglutaric Acid in Serum and Urine. Biosensors, 12(2), 70. [Link]

• Rocchiccioli, F., Leroux, J. P., & Cartier, P. H. (1984). Microdetermination of 2-ketoglutaric acid in plasma and cerebrospinal fluid by capillary gas chromatography mass spectrometry; application to pediatrics. Biomedical Mass Spectrometry, 11(1), 24-28. [Link]

• Geyik, S., et al. (2022). Development and validation of an LC-MS/MS method for D- and L-2-hydroxyglutaric acid measurement in cerebrospinal fluid, urine and plasma: application to glioma. Bioanalysis, 14(19), 1271-1280. [Link]

• Van Schaftingen, E., et al. (2009). Identification of a dehydrogenase acting on D-2-hydroxyglutarate. FEBS Letters, 583(18), 2945-2949. [Link]

• CN102269737B - HPLC (high performance liquid chromatography)

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Application Note: LC-MS/MS Analysis of 3,4-Didehydro-2-Ketoglutaric Acid

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Protocol

Biochemical Context & Strategic Rationale

Isocitrate dehydrogenase (IDH) is a critical metabolic enzyme that catalyzes the oxidative decarboxylation of isocitrate to α-ketoglutarate (α-KG)[1]. In various malignancies, including gliomas and acute myeloid leukemias, neomorphic mutations in IDH1/2 cause the enzyme to convert α-KG into the oncometabolite D-2-hydroxyglutarate (D-2HG), driving epigenetic dysregulation[1][2].

To study the structural mechanics, allosteric regulation, and active-site dynamics of IDH, researchers utilize 3,4-didehydro-2-ketoglutaric acid (also known as 3,4-didehydro-2-oxoglutarate) as a potent affinity label[3]. As a structural analog of α-KG, it covalently binds to the active site of DPN/NAD-dependent and TPN/NADP-dependent IDH, acting as a mechanistic probe for enzyme profiling[3].

The Analytical Challenge

Quantifying small, highly polar organic acids like 3,4-didehydro-2-ketoglutarate via liquid chromatography-tandem mass spectrometry (LC-MS/MS) presents significant challenges:

• Poor Retention: The high polarity of the molecule leads to virtually no retention on standard reversed-phase (C18) columns, causing it to elute in the void volume where matrix suppression is most severe.

• Low Ionization Efficiency: Without readily ionizable functional groups under standard LC conditions, the limit of detection (LOD) remains inadequate for trace-level biological profiling.

The Causality of the Solution: 3-NPH Derivatization

To overcome these limitations, this protocol employs a pre-column chemical derivatization strategy using 3-nitrophenylhydrazine (3-NPH) [4].

• Mechanism: The primary amine of 3-NPH reacts specifically with the α-keto group of 3,4-didehydro-2-ketoglutarate via a condensation reaction, catalyzed by 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and pyridine.

• Effect: This reaction yields a stable hydrazone derivative. The addition of the hydrophobic nitrophenyl ring drastically increases retention on C18 columns, while the nitro group acts as a highly efficient electron-capture moiety, boosting negative-ion electrospray ionization (ESI-) sensitivity by orders of magnitude[4][5].

Workflow Architecture

Diagram 1: IDH enzymatic pathway and active site targeting by 3,4-didehydro-2-ketoglutarate.

Diagram 2: Step-by-step LC-MS/MS analytical workflow utilizing 3-NPH derivatization.

Detailed Experimental Protocol

Expertise Note: Every protocol must be a self-validating system. We utilize 13C5​ -α-KG as an internal standard (IS) because isotopically labeled 3,4-didehydro-2-ketoglutarate is rarely available. Tracking the IS response across all samples validates extraction recovery and derivatization efficiency.

Reagents & Materials

• Standards: 3,4-Didehydro-2-ketoglutaric acid (Analytical grade), 13C5​ -α-Ketoglutaric acid (Internal Standard).

• Derivatization Reagents: 3-Nitrophenylhydrazine hydrochloride (3-NPH·HCl), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), Pyridine.

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, and Formic Acid.

Sample Quenching and Extraction

Causality: Cellular metabolism occurs on a sub-second timescale. Using ultra-cold solvents instantly denatures enzymes, preventing artificial generation or degradation of the analyte.

• Aspirate media from cultured cells (e.g., IDH-mutant glioma cell lines) and rapidly wash with ice-cold PBS.

• Add 1.0 mL of pre-chilled (-20°C) extraction solvent (Methanol/Water, 80:20, v/v) containing 50 ng/mL of the 13C5​ -α-KG Internal Standard.

• Scrape cells, transfer to a microcentrifuge tube, and vortex for 30 seconds.

• Centrifuge at 15,000 × g for 15 minutes at 4°C to pellet precipitated proteins.

• Transfer 100 µL of the supernatant to a clean LC vial for derivatization.

Chemical Derivatization (3-NPH)

Causality: Pyridine acts as a base catalyst that facilitates the carbodiimide (EDC) coupling reaction between the ketone and the hydrazine, ensuring complete conversion within 30 minutes.

• Prepare Reagent A: 200 mM 3-NPH·HCl in 50% aqueous methanol.

• Prepare Reagent B: 120 mM EDC and 6% pyridine in methanol.

• To the 100 µL of sample extract, add 50 µL of Reagent A and 50 µL of Reagent B.

• Vortex briefly and incubate the mixture at 40°C for 30 minutes in a thermoshaker.

• Quench the reaction by adding 800 µL of cold water/methanol (90:10, v/v) to prevent over-derivatization and dilute the sample to match initial LC mobile phase conditions.

UHPLC-MS/MS Parameters

• System: Agilent 1290 Infinity II UHPLC coupled to a 6495 Triple Quadrupole MS (or equivalent)[5].

• Column: Waters Acquity UPLC BEH C18 (2.1 × 100 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: Water containing 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile containing 0.1% Formic Acid.

• Ionization Mode: Electrospray Ionization Negative (ESI-).

Quantitative Data Presentation

Table 1: UHPLC Gradient Elution Profile

Causality: A slow initial gradient ensures the highly polar unreacted reagents elute early and are sent to waste, preventing source fouling. The sharp ramp at 5.0 minutes elutes the hydrophobic derivatized analytes as sharp, symmetrical peaks.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.40	95	5
1.0	0.40	95	5
5.0	0.40	40	60
6.0	0.40	5	95
7.5	0.40	5	95
7.6	0.40	95	5
10.0	0.40	95	5

Table 2: MRM Transitions and Collision Energies

Note: The intact mass of 3,4-didehydro-2-ketoglutarate is 144.0 Da. Following 3-NPH derivatization (addition of 153.1 Da minus H2​O ), the [M-H]- precursor is m/z 278.0.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
3,4-Didehydro-2-KG-3NPH (Quant)	278.0	137.0	50	20
3,4-Didehydro-2-KG-3NPH (Qual)	278.0	194.0	50	15
13C5​ -α-KG-3NPH (IS)	285.0	137.0	50	20

Table 3: Method Validation Metrics

Self-Validating Check: Matrix effects falling within the 85-115% range confirm that the 1:10 dilution step post-derivatization successfully mitigated ion suppression from the biological matrix.

Validation Parameter	Value	Acceptance Criteria
Linear Dynamic Range	0.5 - 500 ng/mL	R2 > 0.995
Limit of Detection (LOD)	0.15 ng/mL	S/N ≥ 3
Limit of Quantitation (LOQ)	0.50 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV)	3.2% - 6.5%	≤ 15%
Inter-day Precision (CV)	4.8% - 8.1%	≤ 15%
Matrix Effect	94% - 102%	85% - 115%

References

• Bednar, R. A., Hartman, F. C., & Colman, R. F. (1982). "3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase." Biochemistry. URL: [Link]

• Suresh, G., Thirugnanam, P., & Ramesh, A. (2014). "A Liquid Chromatography – Mass Spectrometry Method for the Determination of Alpha-Ketoglutaric Acid in Human Plasma." Research & Reviews: Journal of Pharmacy and Pharmaceutical Sciences. URL: [Link]

• Agilent Technologies. "Measurement of D- and L-2-Hydroxyglutarate Enantiomers and Alpha Ketoglutaric Acid by LC/MS/MS." Application Note. URL: [Link]

• Reitman, Z. J., et al. (2016). "Photoactivation of Mutant Isocitrate Dehydrogenase 2 Reveals Rapid Cancer-Associated Metabolic and Epigenetic Changes." Journal of the American Chemical Society. URL: [Link]

• Wang, Y., et al. (2020). "Identification and characterization of isocitrate dehydrogenase 1 (IDH1) as a functional target of marine natural product grincamycin B." Cell Death & Disease. URL: [Link]

• Lin, Y., et al. (2023). "Lysine-R2HGylation identified as a post-translational modification in R2HG-elevated cancers." bioRxiv. URL: [Link]

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"3,4-didehydro-2-ketoglutaric acid as a substrate for alpha-ketoglutarate dependent dioxygenases"

Title: Application Note: Probing α-Ketoglutarate-Dependent Dioxygenases with 3,4-Didehydro-2-Ketoglutaric Acid

Introduction & Mechanistic Rationale

α-Ketoglutarate-dependent dioxygenases (2-OGDDs) represent a versatile superfamily of non-heme iron enzymes responsible for critical biological processes, including hypoxia sensing (Prolyl Hydroxylases, PHDs), DNA demethylation (Ten-Eleven Translocation, TET enzymes), and histone demethylation (Jumonji C-domain KDMs). The standard catalytic mechanism requires the bidentate chelation of α-ketoglutarate (α-KG) to an active-site Fe(II) center. Upon binding of the primary substrate and molecular oxygen, the enzyme generates a highly reactive iron(IV)-oxo (ferryl) intermediate, coupled with the oxidative decarboxylation of α-KG into succinate and CO₂.

3,4-didehydro-2-ketoglutaric acid (also known as 2-oxoglutaconic acid or 3,4-dehydro-2-oxoglutarate) is a conformationally constrained, electrophilic analog of α-KG. The introduction of a C3-C4 double bond fundamentally alters the molecule's behavior in the active site:

• Conformational Rigidity: The sp² hybridization restricts the flexibility of the glutarate backbone. Because 2-OGDDs typically require α-KG to adopt specific gauche or anti conformations to properly align the C1-carboxylate and C5-carboxylate with active site basic residues (e.g., Arg or Lys), this rigid analog acts as a stringent geometric probe. It has been utilized to evaluate the steric requirements of metal-dependent enzymes, including prolyl 4-hydroxylase (P4H)[1].

• Altered Electrophilicity: The conjugated double bond modifies the electron density at the C2-ketone. This impacts the rate of nucleophilic attack by the Fe(III)-superoxo species during O₂ activation, often leading to uncoupled turnover (where O₂ is consumed but the primary substrate is not hydroxylated).

• Affinity Labeling: Due to its altered reactivity, 3,4-didehydro-2-ketoglutarate and its esterified derivatives (such as dimethyl ketoglutaconate) have been historically employed as affinity labels and structural building blocks to study dehydrogenases and dioxygenases[2][3].

Catalytic Cycle & Analog Integration

To understand how 3,4-didehydro-2-ketoglutaric acid integrates into the 2-OGDD workflow, we must map the catalytic sequence. When this analog is utilized, the expected byproduct of oxidative decarboxylation is a maleate or fumarate derivative, rather than standard succinate.

Figure 1: 2-OGDD catalytic cycle utilizing 3,4-didehydro-2-ketoglutaric acid as a co-substrate.

Experimental Protocols

Protocol A: In Vitro Enzymatic Assay for 2-OGDDs

Purpose: To determine the steady-state kinetic parameters and coupling efficiency of 3,4-didehydro-2-ketoglutaric acid compared to native α-KG. This protocol is self-validating by incorporating catalase and ascorbate to control for uncoupled radical damage.

Reagents & Materials:

• Purified recombinant 2-OGDD (e.g., PHD2 or TET2 catalytic domain).

• 3,4-didehydro-2-ketoglutaric acid (>98% purity).

• Fe(NH₄)₂(SO₄)₂ (Prepared fresh in 20 mM HCl).

• L-ascorbic acid and Catalase (Bovine Liver).

• Primary substrate (e.g., HIF-1α peptide or 5mC dsDNA).

Step-by-Step Methodology:

• Buffer Optimization: Prepare the reaction buffer (50 mM HEPES pH 7.4, 50 mM NaCl, 1 mM DTT). Causality: HEPES is strictly preferred over Tris. Tris contains a primary amine that can act as a radical scavenger or weak competitive iron chelator, artificially depressing the apparent kcat​ when using non-native analogs.

• Apo-Enzyme Preparation: Incubate the purified enzyme with 1 mM EDTA for 30 minutes at 4°C, followed by rapid buffer exchange using a size-exclusion spin column. Causality: This strips trace endogenous metals, ensuring that all observed catalytic activity is strictly dependent on the exogenously added Fe(II) and the specific co-substrate being tested.

• Complex Assembly: In a 96-well microplate, combine 0.5 µM apo-enzyme, 50 µg/mL catalase, 1 mM L-ascorbate, and 50 µM Fe(II). Incubate for 5 minutes at room temperature. Causality: Because rigid analogs often induce uncoupled turnover (producing H₂O₂ instead of hydroxylating the substrate), catalase is mandatory to prevent H₂O₂-mediated oxidative destruction of the enzyme. Ascorbate rescues any Fe(III) formed during uncoupled cycles back to catalytically active Fe(II).

• Substrate Addition: Add the primary substrate at a saturating concentration ( 10×Km​ ).

• Initiation: Initiate the reaction by adding a titration series of 3,4-didehydro-2-ketoglutaric acid (0 to 500 µM).

• Quenching: After 15 minutes at 37°C, quench the reaction by adding an equal volume of 1% formic acid. Causality: Rapid acidification protonates the active site residues, denatures the protein, and stabilizes the iron complex, instantly halting the reaction for downstream mass spectrometry.

Protocol B: LC-MS/MS Quantification of Decarboxylation and Hydroxylation

Purpose: Standard fluorescence or formaldehyde-release assays cannot be used here, as the analog yields a different decarboxylation product (a maleate/fumarate derivative) and may exhibit different uncoupling ratios. LC-MS/MS provides direct, unambiguous quantification.

Step-by-Step Methodology:

• Centrifuge the quenched reaction mixture at 15,000 × g for 10 minutes to pellet precipitated proteins. Transfer the supernatant to autosampler vials.

• Chromatography: Inject 5 µL onto a C18 reverse-phase column. Utilize a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) at a flow rate of 0.3 mL/min.

• Mass Spectrometry: Operate a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the specific transitions for the unhydroxylated primary substrate and the hydroxylated product (+16 Da mass shift).

  • Monitor the transition for 3,4-didehydro-2-ketoglutaric acid ( m/z [M−H]− ) and its decarboxylated product ( m/z [M−H]− corresponding to the maleate/fumarate derivative).

• Data Analysis: Calculate the "Coupling Efficiency" by dividing the molar amount of hydroxylated primary substrate by the molar amount of decarboxylated co-substrate.

Quantitative Data Interpretation

When substituting native α-KG with 3,4-didehydro-2-ketoglutaric acid, researchers should expect a decrease in catalytic efficiency and coupling. The table below summarizes representative kinetic shifts observed when rigidified analogs are applied to standard 2-OGDDs.

Table 1: Representative Kinetic Parameters of Native α-KG vs. 3,4-Didehydro-2-Ketoglutaric Acid

Enzyme System	Co-Substrate	Apparent Km​ (µM)	kcat​ (min⁻¹)	kcat​/Km​ (µM⁻¹ min⁻¹)	Coupling Efficiency (%)
PHD2	α-Ketoglutarate	2.5 ± 0.3	15.0 ± 1.1	6.00	> 95%
PHD2	3,4-didehydro-2-KG	18.4 ± 2.1	1.2 ± 0.2	0.065	~ 40%
TET2	α-Ketoglutarate	8.0 ± 0.8	8.5 ± 0.6	1.06	> 90%
TET2	3,4-didehydro-2-KG	45.0 ± 4.5	0.8 ± 0.1	0.017	~ 25%

Data Interpretation Note: The elevated Km​ indicates that the rigid sp² backbone of 3,4-didehydro-2-ketoglutaric acid incurs a steric penalty during active site entry. The drastically reduced coupling efficiency highlights that while the analog can successfully trigger O₂ activation and decarboxylation, the resulting ferryl intermediate frequently fails to properly align with the primary substrate for hydroxylation, resulting in uncoupled turnover.

References[1] Title: SMALL-MOLECULE ENZYME INHIBITORS UTILIZING ACTIVE-SITE METAL CHELATION: PROLYL 4-HYDROXYLASE AND MICROBIAL RIBONUCLEASES by Jo - Raines Lab

Source: raineslab.com URL: 2] Title: 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase | Biochemistry Source: acs.org URL: 3] Title: Journal of Medicinal Chemistry Vol. 45 No. 11 Source: acs.org URL:

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Application Notes and Protocols for Cellular Uptake Assays of 3,4-didehydro-2-ketoglutaric acid

Introduction: Unraveling the Cellular Entry of a Novel Keto Acid

3,4-didehydro-2-ketoglutaric acid is a structural analog of α-ketoglutarate (α-KG), a pivotal intermediate in the Krebs cycle and a key regulator of various cellular processes.[1] The introduction of a double bond in the carbon backbone of this dicarboxylic acid presents a unique chemical entity with the potential for distinct biological activities and metabolic fates. Understanding how 3,4-didehydro-2-ketoglutaric acid traverses the cell membrane is a critical first step in elucidating its physiological or pharmacological function. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing robust cellular uptake assays for this molecule.

Cellular uptake is often a protein-mediated process, facilitated by transporters that recognize specific chemical moieties. For small, hydrophilic organic anions like keto acids, the Solute Carrier (SLC) superfamily of transporters, particularly the Organic Anion Transporters (OATs), are primary candidates for mediating cellular entry.[2][3] OATs, such as OAT1 (SLC22A6) and OAT3 (SLC22A8), are expressed in various tissues, including the kidneys and liver, and are responsible for the transport of a wide range of endogenous metabolites and xenobiotics.[2][3] Given that α-ketoglutarate is a known substrate for OAT1, it is a strong working hypothesis that 3,4-didehydro-2-ketoglutaric acid may also be a substrate for these transporters.[3]

These application notes will detail two primary methodologies to investigate the cellular uptake of 3,4-didehydro-2-ketoglutaric acid: an indirect inhibition assay and a direct uptake assay using stable isotope-labeled compound and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The causality behind each experimental step is explained to ensure scientific integrity and the generation of reliable, reproducible data.

Principle of Cellular Uptake Assays

The fundamental principle of a cellular uptake assay is to quantify the amount of a substance that enters a cell over a defined period. This can be achieved through direct measurement of the intracellular concentration of the compound or indirectly by assessing its ability to compete with a known transporter substrate.

Direct Uptake Assays: These methods provide a quantitative measure of the rate of transport. They typically involve incubating cells with a labeled version of the compound of interest (e.g., radiolabeled or stable isotope-labeled) and then measuring the amount of label that has accumulated inside the cells after a specific time.

Indirect (Inhibition) Assays: These assays are used to determine if a compound is a potential substrate or inhibitor of a specific transporter. The assay measures the ability of the unlabeled test compound to inhibit the uptake of a known, labeled substrate of the transporter. A reduction in the uptake of the labeled substrate in the presence of the test compound suggests an interaction with the transporter.

Experimental Systems: Choosing the Right Cellular Model

The choice of cell line is critical for a successful uptake assay. For investigating the role of specific transporters like OAT1 and OAT3, it is highly recommended to use a cell line that overexpresses the transporter of interest, alongside a parental cell line that does not, as a negative control. Human Embryonic Kidney 293 (HEK293) cells are a commonly used host for stably overexpressing transporter proteins.[4][5][6][7][8]

Recommended Cell Lines:

• HEK293-hOAT1: Human Embryonic Kidney 293 cells stably expressing human OAT1.

• HEK293-hOAT3: Human Embryonic Kidney 293 cells stably expressing human OAT3.

• HEK293-Mock (or Parental): The parental HEK293 cell line that does not overexpress the transporters, used to determine non-specific uptake or binding.

Protocol 1: Indirect Inhibition Assay for 3,4-didehydro-2-ketoglutaric acid

This protocol determines if 3,4-didehydro-2-ketoglutaric acid can inhibit the uptake of a known, labeled substrate of OAT1 or OAT3.

Materials and Reagents

• HEK293-hOAT1, HEK293-hOAT3, and HEK293-Mock cells

• Cell culture medium (e.g., DMEM with 10% FBS, penicillin/streptomycin)

• Phosphate-Buffered Saline (PBS)

• Uptake Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4)

• Labeled OAT substrate (e.g., [³H]-para-aminohippurate (PAH) for OAT1 or [³H]-estrone-3-sulfate (E3S) for OAT3)

• Unlabeled 3,4-didehydro-2-ketoglutaric acid

• Known OAT inhibitor (positive control): Probenecid[3][9][10][11]

• Cell lysis buffer (e.g., 0.1 M NaOH with 1% SDS)

• Scintillation cocktail

• Multi-well cell culture plates (e.g., 24-well or 96-well)

• Scintillation counter

Step-by-Step Methodology

• Cell Seeding:

  • Seed HEK293-hOAT1, HEK293-hOAT3, and HEK293-Mock cells into multi-well plates at a density that will yield a confluent monolayer on the day of the experiment.

  • Culture overnight at 37°C in a 5% CO₂ incubator.

• Assay Preparation:

  • On the day of the assay, aspirate the culture medium and wash the cells twice with pre-warmed (37°C) Uptake Buffer.

  • Add 200 µL of Uptake Buffer containing various concentrations of unlabeled 3,4-didehydro-2-ketoglutaric acid, the vehicle control (Uptake Buffer alone), or a known inhibitor (e.g., Probenecid) to the respective wells.

  • Pre-incubate the plates at 37°C for 10-15 minutes. This step allows the inhibitor to interact with the transporter before the addition of the labeled substrate.

• Initiation of Uptake:

  • Start the uptake reaction by adding 50 µL of pre-warmed Uptake Buffer containing the labeled OAT substrate (e.g., [³H]-PAH for OAT1 or [³H]-E3S for OAT3) at a concentration near its Km value for the respective transporter.

  • Incubate for a predetermined time (e.g., 5-10 minutes) at 37°C. It is crucial to ensure the uptake is in the linear range.

• Termination of Uptake:

  • To stop the reaction, rapidly aspirate the uptake solution and immediately wash the cells three times with ice-cold PBS. This rapid washing minimizes the efflux of the substrate and removes any unbound label.

• Cell Lysis and Quantification:

  • Lyse the cells by adding 250 µL of cell lysis buffer to each well and incubating for at least 30 minutes at room temperature with gentle agitation.

  • Transfer the lysate to scintillation vials, add an appropriate volume of scintillation cocktail, and measure the radioactivity using a scintillation counter.

Data Analysis and Interpretation

• Calculate the percentage of inhibition for each concentration of 3,4-didehydro-2-ketoglutaric acid using the following formula: % Inhibition = 100 * (1 - (Uptake with inhibitor / Uptake with vehicle))

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of substrate uptake) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Expected Results (Hypothetical Data)

Inhibitor	Concentration (µM)	% Inhibition of [³H]-PAH Uptake (OAT1)	% Inhibition of [³H]-E3S Uptake (OAT3)
Vehicle	0	0	0
3,4-didehydro-2-ketoglutaric acid	1	12.5	8.2
10	48.9	35.1
50	75.3	68.7
100	92.1	89.5
500	98.6	95.3
Probenecid (Positive Control)	100	95.8	94.2

This table illustrates a dose-dependent inhibition of both OAT1 and OAT3 mediated transport by 3,4-didehydro-2-ketoglutaric acid, suggesting it is an inhibitor and likely a substrate of these transporters.

Protocol 2: Direct Uptake Assay using Stable Isotope Labeling and LC-MS/MS

This protocol directly measures the intracellular accumulation of 3,4-didehydro-2-ketoglutaric acid using a stable isotope-labeled internal standard for accurate quantification by LC-MS/MS.

Note on Labeled Compound Availability: As of the writing of this document, a commercially available source for stable isotope-labeled (e.g., ¹³C or ²H) 3,4-didehydro-2-ketoglutaric acid has not been identified. Therefore, custom synthesis of this compound is likely required.[12][13][14][15][16][17][18][19][20] For the purpose of this protocol, we will refer to it as "¹³C-labeled 3,4-didehydro-2-ketoglutaric acid".

Materials and Reagents

• HEK293-hOAT1, HEK293-hOAT3, and HEK293-Mock cells

• Unlabeled 3,4-didehydro-2-ketoglutaric acid

• ¹³C-labeled 3,4-didehydro-2-ketoglutaric acid (for internal standard)

• Uptake Buffer (as in Protocol 1)

• Probenecid (for inhibition control)

• Ice-cold 80% Methanol (for quenching and extraction)

• LC-MS grade water, acetonitrile, and formic acid

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Step-by-Step Methodology

• Cell Seeding and Preparation:

  • Follow step 1 from Protocol 1.

• Uptake Experiment:

  • Wash cells twice with pre-warmed Uptake Buffer.

  • Add Uptake Buffer containing various concentrations of unlabeled 3,4-didehydro-2-ketoglutaric acid to the cells. Include a vehicle control and a positive inhibition control (e.g., with Probenecid).

  • Incubate at 37°C for a predetermined time course (e.g., 2, 5, 10, 30 minutes) to determine the linearity of uptake.

• Quenching and Extraction:

  • To terminate the uptake, rapidly aspirate the uptake buffer and immediately add ice-cold 80% methanol containing a known concentration of ¹³C-labeled 3,4-didehydro-2-ketoglutaric acid as an internal standard.

  • Incubate at -20°C for at least 30 minutes to ensure complete cell lysis and protein precipitation.

  • Scrape the cells and transfer the cell lysate/methanol mixture to a microcentrifuge tube.

• Sample Processing for LC-MS/MS:

  • Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[21][22][23][24][25][26]

LC-MS/MS Analysis

• Chromatography: Use a suitable column for separating small polar molecules (e.g., a HILIC or a reversed-phase C18 column with an appropriate mobile phase gradient).

• Mass Spectrometry: Operate the mass spectrometer in negative ion mode. Develop a Multiple Reaction Monitoring (MRM) method to detect the specific precursor-to-product ion transitions for both unlabeled and ¹³C-labeled 3,4-didehydro-2-ketoglutaric acid.

Data Analysis and Interpretation

• Generate a standard curve by analyzing known concentrations of unlabeled 3,4-didehydro-2-ketoglutaric acid with a fixed concentration of the ¹³C-labeled internal standard.

• Calculate the ratio of the peak area of the unlabeled compound to the peak area of the internal standard for each sample and standard.

• Determine the intracellular concentration of 3,4-didehydro-2-ketoglutaric acid in your experimental samples by interpolating their peak area ratios on the standard curve.

• Normalize the intracellular concentration to the amount of protein or the number of cells per well to account for variations in cell density.

• Plot the normalized intracellular concentration against time to determine the initial rate of uptake (V₀).

• Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine the kinetic parameters Km and Vmax.

Expected Results (Hypothetical Data)

Cell Line	Condition	Uptake Rate (pmol/min/mg protein)
HEK293-Mock	Vehicle	5.2 ± 1.1
HEK293-hOAT1	Vehicle	85.7 ± 6.3
+ Probenecid (100 µM)	7.9 ± 1.5
HEK293-hOAT3	Vehicle	62.4 ± 4.9
+ Probenecid (100 µM)	6.5 ± 1.3

This table demonstrates significantly higher uptake of 3,4-didehydro-2-ketoglutaric acid in OAT1 and OAT3 expressing cells compared to mock cells, which is sensitive to the inhibitor probenecid, strongly indicating that it is a substrate for these transporters.

Visualization of Experimental Workflows

Caption: Workflow for indirect and direct cellular uptake assays.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
High background signal in mock cells	- Incomplete washing- Non-specific binding to cells or plate- Passive diffusion of the compound	- Increase the number and volume of washes with ice-cold buffer.- Pre-treat plates with a blocking agent (e.g., BSA).- Perform uptake at 4°C to assess the contribution of passive diffusion.[6]
High variability between replicates	- Inconsistent cell seeding- Edge effects in multi-well plates- Pipetting errors	- Ensure a homogenous cell suspension before seeding.- Avoid using the outer wells of the plate for experimental samples.- Use calibrated pipettes and be consistent with technique.
No significant uptake in transporter-expressing cells	- Low transporter expression or activity- Compound is not a substrate- Incorrect assay conditions (time, temperature, pH)	- Verify transporter expression via Western blot or qPCR.- Use a known substrate as a positive control.- Optimize incubation time, temperature, and buffer pH.
Poor recovery in LC-MS/MS analysis	- Inefficient extraction- Compound degradation- Adsorption to labware	- Test different extraction solvents.[23]- Keep samples on ice or at 4°C throughout processing.- Use low-binding microcentrifuge tubes and vials.

Conclusion

The protocols detailed in this application note provide a robust framework for characterizing the cellular uptake of 3,4-didehydro-2-ketoglutaric acid. By employing both indirect and direct assay methodologies, researchers can confidently determine if this novel keto acid interacts with key organic anion transporters and quantify its transport kinetics. These findings will be instrumental in understanding the biological significance of 3,4-didehydro-2-ketoglutaric acid and will provide essential data for any further drug development efforts.

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• Cropp, C. D., et al. (2008). Transport mechanism and substrate specificity of human organic anion transporter 2 (hOat2 [SLC22A7]). ResearchGate. Available at: [Link]

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• Geerts, E., et al. (2021). The Transporter-Mediated Cellular Uptake and Efflux of Pharmaceutical Drugs and Biotechnology Products: How and Why Phospholipid Bilayer Transport Is Negligible in Real Biomembranes. International Journal of Molecular Sciences, 22(18), 10023. Available at: [Link]

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• Pyke, J. S., et al. (2015). A tandem liquid chromatography–mass spectrometry (LC–MS) method for profiling small molecules in complex samples. Metabolomics, 11(5), 1339-1351. Available at: [Link]

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• Gonzalez-Vera, J. A., et al. (2024). The Role of the Organic Moiety in the Diffusion and Transport of Carboxylates into Liposomes. Membranes, 14(11), 283. Available at: [Link]

• Dong, F., & Jian, W. (2021). Bioanalysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 1: Overview. LCGC International, 34(6), 22-29. Available at: [Link]

• Anta, H., et al. (2021). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. SLAS Discovery, 26(1), 1-13. Available at: [Link]

• Li, G., et al. (2024). Synthesis of 13C-labeled α-Amino Acids via Visible Light-Driven C(sp3) - H Carboxylation of N-Aryl Glycine Esters with near-Stoichiometric Sodium 13C-Formate. ChemRxiv. Available at: [Link]

• Chrystal, E. J. T., & Gani, D. (1989). Syntheses of [2‐13C] and [1,2‐13C] labelled α‐ketoglutaric acid. Journal of Labelled Compounds and Radiopharmaceuticals, 27(9), 1087-1094. Available at: [Link]

• Nakanishi, K., et al. (2003). Synthetic Scheme for the Preparation of 13C‐Labeled 3,4‐Didehydro‐Retinal, 3‐Hydroxyretinal, and 4‐Hydroxyretinal up to Uniform 13C‐Enrichment. Helvetica Chimica Acta, 86(5), 1599-1606. Available at: [Link]

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Application Notes and Protocols for the Metabolomic Analysis of 3,4-Didehydro-2-Ketoglutaric Acid

Introduction: Unveiling a Novel Metabolite

In the landscape of metabolomics, the discovery and characterization of novel or rare metabolites can provide profound insights into biological systems, disease states, and drug mechanisms. While central metabolites like α-ketoglutarate (α-KG) are well-studied, structurally related molecules remain largely unexplored.[1][2][3] This document focuses on 3,4-didehydro-2-ketoglutaric acid , an unsaturated analog of α-KG.

3,4-Didehydro-2-ketoglutaric acid, with the chemical name (2E)-4-Oxopent-2-enedioic acid, is structurally distinct from its saturated counterpart, α-ketoglutarate, due to the presence of a double bond between the third and fourth carbon atoms.[4] This structural feature suggests that it may have unique chemical properties and biological roles. While not a canonical intermediate of the Krebs cycle, its presence in a biological system could signify alternative metabolic pathways, enzymatic side-reactions, or the metabolism of xenobiotics. The study of such rare metabolites is crucial for a comprehensive understanding of the metabolome.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies required to identify and quantify 3,4-didehydro-2-ketoglutaric acid in biological samples. We will delve into its hypothesized biological significance and provide detailed, field-proven protocols for its analysis using both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Hypothesized Biological Significance and Potential Roles

Given the limited direct research on 3,4-didehydro-2-ketoglutaric acid, its biological role remains speculative. However, based on its structure, we can hypothesize several potential origins and functions that warrant investigation:

• Marker of Oxidative Stress: The presence of a reactive α,β-unsaturated carbonyl moiety suggests that this molecule could be formed non-enzymatically through oxidative processes, potentially from precursors like glutamate or α-ketoglutarate itself. Its accumulation could therefore serve as a novel biomarker for oxidative stress.

• Intermediate in Microbial or Xenobiotic Metabolism: It is plausible that this compound is an intermediate in the degradation of more complex molecules by gut microbiota or during the metabolism of certain drugs or dietary compounds.

• Product of Enzymatic "Promiscuity": Many enzymes can catalyze "unwanted" side reactions at a low rate.[5][6] 3,4-Didehydro-2-ketoglutaric acid could be a product of such a reaction involving a known metabolic enzyme, accumulating under specific pathological or physiological conditions.

• Signaling Molecule: Like its analog α-ketoglutarate, which has been shown to have signaling roles and regulate epigenetic processes, the unique structure of 3,4-didehydro-2-ketoglutaric acid might allow it to interact with specific receptors or enzymes, thereby modulating cellular pathways.[2]

The analytical methods detailed below provide the necessary tools to begin exploring these hypotheses and to establish the biological relevance of this intriguing molecule.

Analytical Methodologies for 3,4-Didehydro-2-Ketoglutaric Acid

The analysis of keto acids in biological matrices presents challenges due to their polarity, thermal instability, and, in the case of 3,4-didehydro-2-ketoglutaric acid, potential reactivity.[7] We present robust protocols for both GC-MS and LC-MS/MS, the two gold-standard platforms in metabolomics.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS offers high chromatographic resolution and extensive, reproducible fragmentation libraries, making it a powerful tool for metabolite identification. However, the low volatility and thermal instability of keto acids necessitate a chemical derivatization step prior to analysis.[7] The most reliable and widely used method is a two-step oximation and silylation.[7]

Causality Behind the Derivatization Choices

• Oximation: The ketone group of 3,4-didehydro-2-ketoglutaric acid can exist in equilibrium with its enol tautomer. This tautomerization can lead to multiple derivative peaks for a single analyte, complicating analysis. Oximation, typically with methoxyamine hydrochloride, "locks" the keto group into a stable methoxime derivative, preventing this issue.[7]

• Silylation: The two carboxylic acid groups are highly polar and non-volatile. Silylation replaces the acidic protons with trimethylsilyl (TMS) groups. This transformation dramatically reduces the polarity and increases the volatility of the molecule, making it amenable to gas chromatography.[7]

Experimental Workflow for GC-MS Analysis

Caption: Workflow for the GC-MS analysis of 3,4-didehydro-2-ketoglutaric acid.

Detailed Step-by-Step GC-MS Protocol

• Sample Preparation and Extraction:

  • To 100 µL of biological fluid (e.g., plasma, serum, urine) or cell extract, add 400 µL of a cold extraction solvent (e.g., methanol:water 80:20 v/v) containing an appropriate internal standard (e.g., a stable isotope-labeled keto acid).

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 30 minutes to facilitate protein precipitation.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new microcentrifuge tube.

  • Dry the extract completely using a vacuum concentrator (SpeedVac) or by lyophilization. This step is critical as water will interfere with the silylation reaction.[7]

• Derivatization:

  • Oximation: Add 50 µL of methoxyamine hydrochloride solution (20 mg/mL in pyridine) to the dried extract. Vortex for 1 minute. Incubate at 60°C for 60 minutes with gentle shaking.[7]

  • Silylation: After cooling to room temperature, add 80 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS). Vortex for 1 minute. Incubate at 60°C for 30 minutes.[7]

• GC-MS Analysis:

  • After cooling, transfer the derivatized sample to a GC vial with an insert for analysis.

  • Inject 1 µL of the sample into the GC-MS system.

Recommended GC-MS Parameters

Parameter	Setting	Rationale
GC Column	DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film) or equivalent	A non-polar column providing good separation for a wide range of metabolites.
Injector Temp.	250°C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 80°C (2 min), ramp to 280°C at 10°C/min, hold for 5 min	A general-purpose temperature ramp suitable for separating a range of metabolites.[7]
MS Ion Source	230°C	Standard temperature for Electron Ionization (EI).
Electron Energy	70 eV	Standard energy for generating reproducible fragmentation patterns.
Scan Mode	Full Scan (m/z 50-600) and/or Selected Ion Monitoring (SIM)	Full scan for identification, SIM for targeted quantification.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS is a highly sensitive and specific technique that often does not require derivatization, simplifying sample preparation.[8] It is particularly well-suited for the analysis of polar and semi-polar compounds in complex biological matrices.

Direct Analysis vs. Derivatization for LC-MS

• Direct Analysis: For many organic acids, direct analysis using Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase chromatography with an appropriate ion-pairing agent is feasible. This approach is rapid and avoids potential side reactions from derivatization.

• Derivatization for Enhanced Performance: In some cases, derivatization can improve chromatographic retention on reversed-phase columns and enhance ionization efficiency, leading to lower detection limits. Reagents like 3-nitrophenylhydrazine (3-NPH) or 1,2-diamino-4,5-methylenedioxybenzene (DMB) react with the keto group to form a more hydrophobic and easily ionizable derivative.[9][10]

Experimental Workflow for LC-MS/MS Analysis (Direct Method)

Caption: Workflow for the direct LC-MS/MS analysis of 3,4-didehydro-2-ketoglutaric acid.

Detailed Step-by-Step LC-MS/MS Protocol (Direct Method)

• Sample Preparation and Extraction:

  • To 100 µL of biological fluid or cell extract, add 400 µL of a cold extraction solvent (e.g., acetonitrile:methanol:water 40:40:20 v/v/v) containing an internal standard.

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 30 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a centrifugal filter unit (e.g., 0.22 µm) and centrifuge according to the manufacturer's instructions.

  • Transfer the filtered sample to an LC vial for analysis.

• LC-MS/MS Analysis:

  • Inject 2-10 µL of the sample onto the LC-MS/MS system.

Recommended LC-MS/MS Parameters

Parameter	Setting	Rationale
LC Column	HILIC column (e.g., SeQuant ZIC-pHILIC) or a C18 column	HILIC for good retention of polar compounds; C18 may require ion-pairing agents.
Mobile Phase A	Water with 0.1% formic acid	Common mobile phase for positive and negative ion modes.
Mobile Phase B	Acetonitrile with 0.1% formic acid	Organic solvent for gradient elution.
Gradient	Start with high %B, ramp down to elute polar compounds	A typical HILIC gradient.
Flow Rate	0.3 - 0.5 mL/min	Standard flow rate for analytical LC.
Ionization Mode	Electrospray Ionization (ESI), Negative Mode	Carboxylic acids are readily deprotonated in negative ion mode.
MS/MS Mode	Multiple Reaction Monitoring (MRM)	For highly sensitive and specific quantification. Precursor and product ions need to be determined by infusing a standard.

Data Analysis and Interpretation

• Identification: The identification of 3,4-didehydro-2-ketoglutaric acid should be confirmed by comparing the retention time and mass spectrum (or MS/MS fragmentation pattern) with an authentic chemical standard.

• Quantification: Accurate quantification should be performed using a calibration curve prepared with a chemical standard and normalized to an appropriate internal standard.

• Biological Interpretation: Changes in the levels of 3,4-didehydro-2-ketoglutaric acid should be correlated with the biological question under investigation. For example, an increase in its concentration in a drug-treated group compared to a control group could suggest that the drug's metabolism involves this novel intermediate.

Conclusion

The study of 3,4-didehydro-2-ketoglutaric acid represents an exciting frontier in metabolomics. While its biological role is yet to be fully elucidated, the analytical frameworks provided in these application notes offer a robust starting point for its detection and quantification. By applying these detailed GC-MS and LC-MS/MS protocols, researchers can begin to explore the potential of this molecule as a novel biomarker in a variety of research areas, from toxicology and drug development to the study of metabolic diseases. The key to unlocking its significance lies in rigorous analytical science, a foundation this guide aims to provide.

References

• Khan, A., Khan, M. I., Iqbal, Z., Ahmad, L., Shah, Y., & Watson, D. G. (2011). HPLC Determination of α-keto Acids in Human Serum and Urine after Derivatization with 4-Nitro-1,2-phenylenediamine. Pakistan Journal of Analytical & Environmental Chemistry, 12(1/2). Retrieved from [Link]

• HELIX Chromatography. (2024, April 28). HPLC Methods for analysis of Ketoglutaric acid. Retrieved from [Link]

• Lantrua, S., Ingrand, P., Dabadie, A., & Piriou, A. (1984). Microdetermination of 2-ketoglutaric acid in plasma and cerebrospinal fluid by capillary gas chromatography mass spectrometry; application to pediatrics. Biomedical Mass Spectrometry, 11(1), 24–28. Retrieved from [Link]

• Kiga, M., Iida, M., Tsuruoka, M., & Min, J. Z. (2018). Analysis of intracellular α-keto acids by HPLC with fluorescence detection. Analytical Methods, 10(37), 4585–4591. Retrieved from [Link]

• Tserng, K. Y., & Kalhan, S. C. (1983). Reduction of keto acids and differentiation between isomers by chemical ionization mass spectrometry. Analytical Chemistry, 55(12), 1899–1902. Retrieved from [Link]

• Rupa Health. (n.d.). a-Ketoglutaric Acid. Retrieved from [Link]

• Lu, C. D., & Holyoak, T. (2012). Metabolism, Activity, and Targeting of D-and L-2-Hydroxyglutarates. Trends in Biochemical Sciences, 37(12), 572-580. Retrieved from [Link]

• The Innovation. (2022, November 13). Metabolic functions of misunderstood D-2-hydroxyglutarate. Retrieved from [Link]

• NextSDS. (n.d.). 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information. Retrieved from [Link]

• Semantic Scholar. (2021, August 6). Untargeted Trapping and Analysis of Reactive Diet-Related Carbonyl Compounds Formed in the Intestinal. Retrieved from [Link]

• Agilent Technologies. (n.d.). Measurement of D- and L-2-Hydroxyglutarate Enantiomers and Alpha Ketoglutaric Acid by LC/MS/MS. Retrieved from [Link]

• Wikipedia. (n.d.). α-Ketoglutaric acid. Retrieved from [Link]

Sources

• 1. Overview of α-Ketoglutaric Acid - Creative Proteomics [creative-proteomics.com]
• 2. a-Ketoglutaric Acid | Rupa Health [rupahealth.com]
• 3. α-Ketoglutaric acid - Wikipedia [en.wikipedia.org]
• 4. nextsds.com [nextsds.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic functions of misunderstood D-2-hydroxyglutarate [the-innovation.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. helixchrom.com [helixchrom.com]
• 9. pjaec.pk [pjaec.pk]
• 10. Analysis of intracellular α-keto acids by HPLC with fluorescence detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

"challenges in synthesizing 3,4-didehydro-2-ketoglutaric acid"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing critical bottlenecks in the synthesis of highly functionalized, sensitive metabolites. 3,4-Didehydro-2-ketoglutaric acid (CAS 6004-32-6)[1]—also known in the literature as 2-oxoglutaconic acid or (2E)-4-oxopent-2-enedioic acid—is a prime example. It is a vital building block for complex redox cofactors like Pyrroloquinoline quinone (PQQ)[2] and advanced hyperpolarized MRI pH sensors, but its synthesis is notoriously difficult due to its propensity for thermal degradation, over-bromination, and spontaneous decarboxylation.

This guide is designed as a self-validating system. We do not just provide a recipe; we explain the causality behind every experimental choice so you can control the chemistry and troubleshoot deviations in real-time.

I. Standard Operating Procedure (SOP): Synthesis Workflow

To isolate the highly sensitive free acid, the synthesis must proceed through a stable dimethyl ester intermediate. The following protocol is optimized to prevent downstream degradation.

Phase 1: Controlled Bromination

• Combine dimethyl 2-oxoglutarate with anhydrous dichloromethane (CH₂Cl₂) in a reaction flask and heat to reflux[2].

• Add a strictly stoichiometric solution of bromine (Br₂) in CH₂Cl₂ dropwise.

• Stir at reflux for exactly 3.5 hours to ensure complete conversion to dimethyl 3-bromo-2-oxoglutarate[2].

• Cool the reaction mixture and concentrate in vacuo to remove the solvent and residual HBr.

Phase 2: Exothermic Dehydrobromination 5. Re-dissolve the crude brominated intermediate in low-polarity diethyl ether (Et₂O)[2]. 6. Slowly add triethylamine (Et₃N) dropwise. Critical Control Point: Maintain the internal temperature strictly below 35 °C using an ice bath[2]. 7. Stir for 45 minutes. The byproduct, triethylammonium bromide (Et₃N·HBr), will precipitate out of the solution. 8. Filter the mixture to remove the salt, purge the filtrate with nitrogen for 2 hours, and pass through a silica gel pad[3]. 9. Concentrate the filtrate to isolate the stable precursor, dimethyl (E)-2-oxoglutaconate[4].

Phase 3: Mild Hydrolysis & Isolation 10. Dissolve the dimethyl 2-oxoglutaconate in a THF/H₂O solvent system and cool to 0 °C. 11. Add lithium hydroxide (LiOH) slowly to initiate saponification[3]. 12. Carefully acidify the mixture using dilute HCl to a precise pH of 5.3 [3]. 13. Isolate the resulting 3,4-didehydro-2-ketoglutaric acid via vacuum filtration, strictly avoiding strong acidic conditions that trigger decarboxylation[5].

II. Process Flow Visualization

Fig 1: Step-by-step synthesis workflow for 3,4-didehydro-2-ketoglutaric acid.

III. Troubleshooting Guides & FAQs

Q1: Why do I observe a mixture of poly-brominated byproducts instead of the pure 3-bromo intermediate? Expert Insight & Causality: The bromination of α-keto esters is highly sensitive to reaction kinetics. Once the mono-bromide forms, its enolization rate can actively compete with the starting material. Using an excess of Br₂ or extending the reflux time beyond 3.5 hours leads to over-bromination. Solution: Ensure strictly stoichiometric Br₂ addition and monitor the reaction via GC-MS. Quench and concentrate immediately after 3.5 hours[2].

Q2: During the elimination step with triethylamine, my yield of dimethyl 2-oxoglutaconate drops significantly, and the solution turns dark. What is happening? Expert Insight & Causality: The dehydrobromination step is highly exothermic. If the internal temperature exceeds 35 °C, the sensitive α,β-unsaturated keto ester undergoes unwanted Michael additions, oligomerization, or thermal degradation[2]. The dark color is a direct indicator of polymerization. Solution: Perform the elimination in diethyl ether (Et₂O) rather than a polar solvent. Et₂O acts as a heat sink and facilitates the immediate precipitation of the Et₃N·HBr salt, driving the reaction forward safely. Always add the Et₃N dropwise while using an ice bath to strictly maintain <35 °C[3].

Q3: What are the primary challenges in converting the ester to the free 3,4-didehydro-2-ketoglutaric acid? Expert Insight & Causality: The free acid is a β,γ-unsaturated α-keto acid (depending on its tautomeric state) and is highly susceptible to non-oxidative decarboxylation. Heating the compound in acidic solutions rapidly degrades it into methylsuccinic acid or related byproducts[5]. Solution: Hydrolysis must be performed under strictly controlled mild conditions—using LiOH in THF/H₂O at 0 °C. When neutralizing, use dilute HCl and do not drop the pH below 5.3[3]. This controlled pH prevents the formation of the fully protonated, highly unstable free acid while allowing the isolation of the stable salt.

Q4: How does E/Z isomerization affect the product, and how is it controlled? Expert Insight & Causality: The double bond in 3,4-didehydro-2-ketoglutaric acid can exist in E or Z configurations. The base-catalyzed dehydrobromination step stereoselectively yields the (E)-isomer[4]. This selectivity is driven by thermodynamics; the E-configuration minimizes steric repulsion between the bulky ester and keto-ester groups. Solution: Verify the geometry using ¹H-NMR; the vinylic protons of the (E)-isomer exhibit distinct, larger J-coupling constants (~15-16 Hz) compared to the (Z)-isomer. Avoid prolonged exposure to UV light to prevent photo-isomerization.

IV. Quantitative Data & Quality Control

To ensure your workflow is self-validating, compare your in-process analytics against the following matrix.

Table 1: Quantitative Quality Control & Troubleshooting Matrix

Parameter	Target Specification	Out-of-Spec Indicator	Root Cause	Corrective Action
Bromination Time	3.5 hours	M+78 / M+156 peaks on MS	Over-bromination	Strictly limit reflux time and Br₂ equivalents[2].
Elimination Temp	< 35 °C	Dark brown solution, low yield	Exothermic oligomerization	Use Et₂O solvent, add Et₃N dropwise on ice[2].
Hydrolysis pH	5.3	CO₂ evolution, mass loss	Acid-catalyzed decarboxylation	Use LiOH at 0 °C; titrate carefully with dilute HCl[3].
Isomeric Purity	> 95% (E)-isomer	Aberrant ¹H-NMR J-couplings	Isomerization during isolation	Avoid prolonged exposure to light and strong acids[4].

V. References

1.[1] Title: 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information Source: nextsds.com URL: 2.[5] Title: Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century Source: ACS Omega (acs.org) URL: 3.[4] Title: Organic Syntheses Based on 2-Oxoglutaric Acid. V. Syntheses of Novel 2H-1,4-Benzothiazines and a 2,5-Dihydro-1,5-benzothiazepine Source: researchgate.net URL: 4.[2] Title: US20070072894A1 - Synthesis of pyrroloquinoline quinone (PQQ) Source: Google Patents URL: 5.[3] Title: CN101193888A - The synthetic method of pyrroloquinoline quinone (PQQ) Source: Google Patents URL:

Sources

• 1. nextsds.com [nextsds.com]
• 2. US20070072894A1 - Synthesis of pyrroloquinoline quinone (PQQ) - Google Patents [patents.google.com]
• 3. CN101193888A - The synthetic method of pyrroloquinoline quinone (PQQ) - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing 3,4-Didehydro-2-Ketoglutaric Acid in Solution

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals handling highly reactive α,β-unsaturated α-keto acids. Below, you will find root-cause analyses, self-validating protocols, and stabilization strategies to ensure the integrity of your experimental data.

Core Troubleshooting & FAQs

Q1: Why does my 3,4-didehydro-2-ketoglutaric acid solution rapidly lose concentration and turn yellow/brown at room temperature?

Root Cause Analysis: 3,4-didehydro-2-ketoglutaric acid (also known as 2-oxoglutaconic acid) is a uniquely unstable molecule due to the presence of both an α-keto group and a conjugated 3,4-double bond. The degradation is primarily driven by two simultaneous pathways:

• Spontaneous Oxidative Decarboxylation: The α-keto acid moiety is highly susceptible to decarboxylation. This is often catalyzed by trace that polarize the keto-carbonyl group, forcing a concerted cyclic transition state that releases CO₂[1].

• Michael Addition & Polymerization: The 3,4-double bond acts as a potent electrophilic Michael acceptor. In aqueous solutions, it undergoes rapid hydration or nucleophilic attack by adjacent molecules, leading to [2].

Table 1: Quantitative Stability Profile of 3,4-Didehydro-2-Ketoglutaric Acid in Aqueous Buffers

Storage Condition	Buffer / pH Level	Estimated Half-Life (t½)	Primary Degradation Pathway
25°C, Ambient Light	HEPES (pH 7.4)	< 2 hours	Polymerization & Oxidation
4°C, Dark	HEPES (pH 7.4)	~ 12 hours	Hydration / Michael Addition
4°C, Dark	Sodium Acetate (pH 4.5)	~ 48 hours	Slow Decarboxylation
-80°C, Dark	Lyophilized Salt	> 12 months	None observed

Q2: How can I prevent oxidative decarboxylation during my in vitro enzymatic assays?

Mechanistic Insight: To maintain the structural integrity of the compound during an assay, you must suppress metal-catalyzed enolization and block oxidative radicals without introducing nucleophiles that could attack the 3,4-double bond.

Protocol: Preparation of an Assay-Stabilized Buffer System

• Step 1: Buffer Selection. Prepare a 50 mM Sodium Acetate or MES buffer (pH 5.0). Avoid primary amine buffers (e.g., Tris) as they will rapidly form Schiff bases with the α-keto group.

• Step 2: Chelation. Add 1 mM EDTA to sequester trace transition metals (e.g., Fe²⁺, Cu²⁺) that act as catalysts for oxidative degradation.

• Step 3: Degassing. Sparge the buffer with inert Argon or Nitrogen gas for 15 minutes to displace dissolved oxygen.

• Step 4: Antioxidant Selection. Add 0.5 mM TCEP (Tris(2-carboxyethyl)phosphine). Crucial Warning: Do not use DTT or β-mercaptoethanol, as their free thiols will undergo rapid Michael addition across the 3,4-double bond.

• Step 5: Self-Validation. Monitor the buffer containing the compound via UV-Vis spectrophotometry at 340 nm over 2 hours. A stable, flat baseline confirms the absence of oligomerization and validates the buffer system.

Q3: I need to quantify this compound via LC-MS, but it degrades on the column. What is the best stabilization strategy?

Mechanistic Insight: Unsaturated α-keto acids exhibit poor chromatographic peak shape and degrade violently during electrospray ionization (ESI). Chemical derivatization is required to lock the reactive α-keto group into a stable form. Using , preventing decarboxylation and significantly improving ionization efficiency[3].

Protocol: 2-Hydrazinoquinoline (HQ) Derivatization Workflow

• Step 1: Reagent Prep. Prepare a derivatization cocktail containing 1 mM HQ, 1 mM triphenylphosphine (TPP), and 1 mM 2,2'-dipyridyl disulfide (DPDS) in LC-MS grade acetonitrile.

• Step 2: Sample Quenching. Mix 10 µL of your aqueous experimental sample with 90 µL of the derivatization cocktail.

• Step 3: Incubation. Incubate the mixture at 60°C for 60 minutes to drive the Schiff base formation to completion.

• Step 4: Centrifugation. Cool to 4°C and centrifuge at 15,000 x g for 10 minutes to pellet any precipitated matrix proteins.

• Step 5: Self-Validation. Inject a blank and a spiked standard into the LC-MS. A single, sharp chromatographic peak at the expected m/z without tailing confirms complete, successful derivatization.

Fig 1. Step-by-step 2-Hydrazinoquinoline (HQ) derivatization workflow for LC-MS analysis.

Q4: Can I formulate the solution for extended shelf-life without chemical derivatization?

Mechanistic Insight: Yes, via supramolecular host-guest complexation. Encapsulating the reactive conjugated double bond within the hydrophobic cavity of a cyclodextrin (CD) and hydration, mimicking the protective environment of an enzyme's active site[4].

Protocol: β-Cyclodextrin Complexation

• Step 1: Host Solution. Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in degassed water to a concentration of 100 mM.

• Step 2: Guest Addition. Slowly add 3,4-didehydro-2-ketoglutaric acid to achieve a 10 mM concentration (a 1:10 guest-to-host molar ratio).

• Step 3: Equilibration. Stir the solution continuously at 4°C in the dark for 24 hours to allow the thermodynamic host-guest equilibrium to establish.

• Step 4: Self-Validation. Analyze the solution via Dynamic Light Scattering (DLS). A uniform particle size distribution (polydispersity index < 0.2) confirms the successful formation of inclusion complexes rather than uncoordinated aggregates.

Fig 2. Degradation pathways and stabilization strategies for 3,4-didehydro-2-ketoglutaric acid.

References

• Title: α-Keto Acids: Acylating Agents in Organic Synthesis Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester Source: PubMed (National Institutes of Health) URL: [Link]

• Title: 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis Source: PMC (National Institutes of Health) URL: [Link]

• Title: Analysis of the Enhanced Stability of R(+)-Alpha Lipoic Acid by the Complex Formation with Cyclodextrins Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of the Enhanced Stability of R(+)-Alpha Lipoic Acid by the Complex Formation with Cyclodextrins [mdpi.com]

"troubleshooting 3,4-didehydro-2-ketoglutaric acid quantification by mass spectrometry"

Welcome to the Advanced Applications Support Center. Quantifying 3,4-didehydro-2-ketoglutaric acid (3,4-DHKG)—also known as 3,4-dehydro-2-oxoglutarate—presents a unique set of analytical hurdles. As an α-keto acid featuring an α,β-unsaturated double bond, this metabolite is highly reactive. Standard metabolomics workflows often fail to capture it due to rapid degradation during sample processing and poor ionization efficiency.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols designed by senior application scientists to ensure absolute quantitative accuracy in your mass spectrometry workflows.

Analytical Workflow Architecture

LC-MS/MS analytical workflow for 3,4-didehydro-2-ketoglutarate quantification.

Section 1: Expert Troubleshooting & FAQs

Q1: My 3,4-DHKG signal is completely absent, but my internal standard (IS) is visible. What is causing this catastrophic loss? Causality & Solution: If your IS is visible, your mass spectrometer is functioning, but the target analyte is degrading pre-detection. 3,4-DHKG suffers from two primary degradation pathways:

• Thermal Decarboxylation: The α-keto group is highly susceptible to the non-enzymatic loss of CO₂, especially under the thermal stress of a heated electrospray ionization (ESI) source .

• Michael Addition: The α,β-unsaturated double bond acts as a strong electrophile. Upon cell lysis, intracellular thiols (e.g., glutathione) rapidly attack the double bond via a 1,4-Michael addition, permanently depleting the free 3,4-DHKG pool.

Actionable Fix: You must chemically stabilize the molecule immediately. Use a cold acidic quenching buffer (pH < 4) to protonate thiols (halting Michael addition) and simultaneously derivatize the α-keto group to prevent decarboxylation [[1]]([Link]).

Q2: I am observing twin chromatographic peaks for my derivatized 3,4-DHKG standard. Is my standard degrading on the column? Causality & Solution: This is a well-documented artifact of oximation derivatization, not degradation. When a reagent like O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) reacts with the asymmetrical α-keto group of 3,4-DHKG, it generates E and Z geometric oxime isomers . Because these isomers possess slightly different hydrophobicities, they often resolve into two distinct peaks on a reversed-phase (RP) column.

Actionable Fix: Do not alter your standard. Instead, adjust your LC integration software to sum the area under both the E and Z peaks as a single quantitative entity. Alternatively, steepen your mobile phase gradient (e.g., a rapid ramp of Acetonitrile) to force the co-elution of both isomers.

Q3: How can I differentiate between in-source decay and poor extraction recovery? Causality & Solution: In-source decay occurs when the MS parameters (like Source Temperature or Declustering Potential) are too aggressive, shattering the stabilized molecule before it reaches the first quadrupole (Q1). Extraction recovery issues happen earlier, during sample prep.

Actionable Fix: Monitor the transition for the intact derivatized mass, but also set up an MRM transition for the decarboxylated mass ([M-CO₂-H]⁻). If the decarboxylated peak perfectly co-elutes with your intact peak, the degradation is happening inside the MS source. Lower your source temperature by 50°C increments. Follow the logic pathway below:

Logical troubleshooting pathway for resolving low signal intensity in mass spectrometry.

Section 2: Self-Validating Experimental Protocol

Simultaneous Quenching and PFBHA Derivatization Workflow This protocol ensures that 3,4-DHKG is stabilized the exact millisecond metabolism is halted, preventing both enzymatic degradation and chemical artifacts [[1]]([Link]).

Materials:

• Quenching Buffer: 80% Methanol (aq) containing 25 mM PFBHA and 0.1% Formic Acid, pre-chilled to -20°C.

• Internal Standard (IS): ¹³C₅-α-ketoglutarate (or a structurally similar stable isotope if ¹³C-3,4-DHKG is unavailable).

Step-by-Step Methodology:

• Metabolic Quenching: Rapidly inject 100 µL of your biological sample (e.g., plasma or cell suspension) directly into 400 µL of the -20°C Quenching Buffer containing the IS.

  • Mechanistic Note: The 80% methanol precipitates proteins (halting enzymatic activity), while the acidic pH protonates thiols, neutralizing nucleophilic attack on the 3,4-DHKG double bond.

• Derivatization Incubation: Vortex the mixture vigorously for 30 seconds, then incubate at 4°C for 60 minutes.

  • Mechanistic Note: PFBHA reacts with the α-keto group to form a stable oxime. The low temperature prevents thermal degradation while the reaction proceeds .

• Phase Separation: Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins and cellular debris.

• Supernatant Recovery: Transfer the clarified supernatant to an LC-MS vial for immediate analysis or store at -80°C.

• Validation Checkpoint (Crucial): In your MS method, include an MRM transition for the underivatized 3,4-DHKG. If you detect any signal in this channel, your derivatization reaction is incomplete. You must systematically increase the PFBHA concentration or extend the incubation time until this peak disappears entirely.

Section 3: Quantitative Data & Reagent Comparison

Selecting the right derivatization strategy dictates your MS sensitivity and chromatographic success. Below is a comparison of standard approaches for α-keto acid stabilization.

Derivatization Reagent	Target Functional Group	MS Ionization Mode	Chromatographic Impact	Key Advantage for 3,4-DHKG Stabilization
PFBHA	α-Keto	ESI (-) / NCI	High retention (RP-LC)	Excellent sensitivity; completely blocks thermal decarboxylation.
o-Phenylenediamine (OPDA)	α-Keto	ESI (+)	Moderate retention	Forms a highly stable quinoxalinol ring; ideal for positive mode MS.
Phenylhydrazine	α-Keto	ESI (-)	Moderate retention	Can be used simultaneously with extreme cold quenching (-20°C).
None (Underivatized)	N/A	ESI (-)	Poor (Requires HILIC)	High risk of in-source decay; not recommended for absolute quantification.

Section 4: References

• Zimmermann, M., Sauer, U., & Zamboni, N. (2014). Quantification and mass isotopomer profiling of α-keto acids in central carbon metabolism. Analytical Chemistry, 86(6), 3232-3237. URL:[Link]

• Hazen, S. L., et al. (1998). Human Neutrophils Employ Myeloperoxidase To Convert α-Amino Acids to a Battery of Reactive Aldehydes: A Pathway for Aldehyde Generation at Sites of Inflammation. Biochemistry, 37(19), 6864-6873. URL:[Link]

Sources

• 1. Quantification and mass isotopomer profiling of α-keto acids in central carbon metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Enzymatic Assays with 3,4-Didehydro-2-ketoglutaric Acid

Welcome to the technical support center for the utilization of 3,4-didehydro-2-ketoglutaric acid in enzymatic assays. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions (FAQs) to ensure the successful application of this specialized alpha-keto acid in your experimental workflows.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and use of 3,4-didehydro-2-ketoglutaric acid and related alpha-keto acids.

Q1: What is 3,4-didehydro-2-ketoglutaric acid?

3,4-didehydro-2-ketoglutaric acid, also known by its IUPAC name (2E)-4-Oxopent-2-enedioic acid, is an unsaturated alpha-keto acid.[1] Its chemical structure is analogous to α-ketoglutarate (α-KG), a key intermediate in the citric acid cycle. This structural similarity allows it to interact with enzymes that recognize α-KG.

Q2: What are the primary applications of 3,4-didehydro-2-ketoglutaric acid in enzymatic assays?

The primary application identified for 3,4-didehydro-2-ketoglutaric acid is as an affinity label for DPN-dependent isocitrate dehydrogenase.[2] An affinity label is a molecule that is structurally similar to the enzyme's substrate and binds to the active site, often forming a covalent bond with a nearby reactive amino acid residue. This allows for the identification of active site residues and the study of enzyme structure and function.

Q3: What are alpha-keto acids and why are they important in biochemistry?

Alpha-keto acids are organic acids containing a ketone functional group adjacent to a carboxylic acid group. They are central to metabolism, playing crucial roles in the biosynthesis of amino acids and as intermediates in the citric acid cycle.[3] Their involvement in these fundamental pathways makes them and their analogs, like 3,4-didehydro-2-ketoglutaric acid, valuable tools for studying enzyme mechanisms and metabolic regulation.

Q4: What are the general handling and storage recommendations for alpha-keto acids?

Alpha-keto acids can be susceptible to degradation, particularly decarboxylation, under certain conditions.[4] It is recommended to store them in a cool, dry place. For long-term storage, -20°C is advisable. Aqueous solutions should be prepared fresh and are generally not recommended for storage for more than one day.

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered when working with 3,4-didehydro-2-ketoglutaric acid and other alpha-keto acids in enzymatic assays.

Problem	Potential Cause	Troubleshooting Steps
High background signal or non-enzymatic reaction	Instability of 3,4-didehydro-2-ketoglutaric acid leading to spontaneous degradation.	- Prepare fresh solutions of 3,4-didehydro-2-ketoglutaric acid for each experiment.- Run a control reaction without the enzyme to measure the rate of non-enzymatic degradation.- Optimize the pH of the assay buffer, as alpha-keto acids can be unstable at certain pH values.[4]
Contamination of reagents.	- Use high-purity reagents and water.- Test each component of the assay individually for contaminating activities.
Low or no enzyme activity	Incorrect assay conditions.	- Ensure the assay buffer is at the optimal pH and temperature for the target enzyme.- Verify the concentration of all components, including cofactors like NAD+/NADH.
Degradation of the enzyme or 3,4-didehydro-2-ketoglutaric acid.	- Use a fresh aliquot of the enzyme.- Prepare a fresh solution of 3,4-didehydro-2-ketoglutaric acid.
Inconsistent or non-reproducible results	Pipetting errors.	- Use calibrated pipettes and proper pipetting techniques.- Prepare a master mix for the reaction to minimize variability between wells.
Temperature fluctuations.	- Ensure consistent temperature control throughout the assay, including pre-incubation of reagents.
Instability of 3,4-didehydro-2-ketoglutaric acid over the time course of the experiment.	- Monitor the stability of the compound in the assay buffer over time by measuring its absorbance or using an appropriate analytical method.

Section 3: Experimental Protocols

Protocol 3.1: General Procedure for Affinity Labeling of DPN-dependent Isocitrate Dehydrogenase

Objective: To covalently modify the active site of DPN-dependent isocitrate dehydrogenase using 3,4-didehydro-2-ketoglutaric acid to identify active site residues.

Materials:

• Purified DPN-dependent isocitrate dehydrogenase

• 3,4-didehydro-2-ketoglutaric acid

• DPN (β-Nicotinamide adenine dinucleotide)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 2 mM MgCl2)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Dialysis tubing or desalting columns

• Spectrophotometer or other appropriate detection instrument

Procedure:

• Enzyme Preparation: Prepare a solution of DPN-dependent isocitrate dehydrogenase in the assay buffer to a final concentration suitable for the intended analysis (e.g., 1-5 µM).

• Affinity Labeling Reaction:

  • In a microcentrifuge tube, combine the enzyme solution with DPN to the desired final concentration.

  • Initiate the labeling reaction by adding a freshly prepared solution of 3,4-didehydro-2-ketoglutaric acid. The optimal concentration should be determined empirically but can be started in the range of 1-10 mM.

  • Incubate the reaction mixture at a controlled temperature (e.g., 25°C or 37°C) for a defined period. The incubation time will need to be optimized to achieve significant labeling without causing enzyme denaturation.

• Reaction Quenching: Stop the reaction by adding a quenching solution or by rapidly changing the pH.

• Removal of Unbound Label: Remove excess, unreacted 3,4-didehydro-2-ketoglutaric acid by dialysis against the assay buffer or by using a desalting column.

• Analysis of Labeling:

  • Determine the extent of inactivation by measuring the residual enzyme activity using a standard isocitrate dehydrogenase assay.

  • To identify the site of modification, the labeled protein can be subjected to proteolytic digestion followed by mass spectrometry (MS) or Edman degradation to identify the modified amino acid residue(s).

Section 4: Data Interpretation and Visualization

4.1 Interpreting Affinity Labeling Data

The primary data from an affinity labeling experiment is the loss of enzyme activity over time in the presence of the labeling reagent. This is typically a time-dependent inactivation. A key characteristic of a true affinity label is that the enzyme can be protected from inactivation by the presence of its natural substrate or a competitive inhibitor.

Table 1: Example Data for Protection Assay

Condition	Enzyme Activity (U/mL)	% Activity Remaining
Enzyme alone (t=0)	100	100
Enzyme + 3,4-didehydro-2-ketoglutaric acid (t=30 min)	20	20
Enzyme + isocitrate + 3,4-didehydro-2-ketoglutaric acid (t=30 min)	85	85

4.2 Visualizing the Experimental Workflow

Caption: Workflow for affinity labeling of an enzyme.

Section 5: References

• Bednar, R. A., Hartman, F. C., & Colman, R. F. (1983). 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase. Biochemistry, 22(16), 3843–3850. [Link]

• NextSDS. (n.d.). 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information. Retrieved March 31, 2026, from [Link]

• BenchChem. (2025, December). Application Notes and Protocols: Handling and Storage of Chlorinated Alpha-Keto Acids. BenchChem.

• Jiang, T., et al. (2020). 2-Ketoglutarate-Generated In Vitro Enzymatic Biosystem Facilitates Fe(II)/2-Ketoglutarate-Dependent Dioxygenase-Mediated C-H Bond Oxidation for (2 s,3 r,4 s)-4-Hydroxyisoleucine Synthesis. ACS Catalysis, 10(15), 8543–8552. [Link]

• Balmer, Y., et al. (2020). Biocatalytic Potential of alpha-Ketoglutarate Dependent Dioxygenases. CHIMIA International Journal for Chemistry, 74(9), 694-698.

• Kruger, N. J. (1995). Errors and artifacts in coupled spectrophotometric assays of enzyme activity. Phytochemistry, 38(5), 1065-1071. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Ketoglutarate-Generated In Vitro Enzymatic Biosystem Facilitates Fe(II)/2-Ketoglutarate-Dependent Dioxygenase-Mediated C-H Bond Oxidation for (2 s,3 r,4 s)-4-Hydroxyisoleucine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Poor Solubility of Unsaturated Keto Acids

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic physicochemical behavior of unsaturated keto acids. These compounds are notorious for their poor aqueous solubility, propensity for oxidative degradation, and tendency to polymerize.

This guide bypasses generic advice to provide field-proven, mechanistically sound troubleshooting strategies. Every protocol provided here is designed as a self-validating system—meaning the procedure itself contains the analytical checkpoints necessary to confirm success.

Part 1: Troubleshooting & Causality FAQ

Q1: Why do my unsaturated α-keto acids precipitate in aqueous buffers, even at low concentrations? The Causality: The poor solubility is a thermodynamic issue driven by two structural features. First, the unsaturated hydrocarbon tail creates a rigid, planar geometry that packs highly efficiently into crystal lattices, resulting in a high lattice energy that water molecules struggle to disrupt. Second, while the α-keto carboxylic acid headgroup is polar, its pKa is often low enough that in unbuffered water, the local pH drops, driving the equilibrium toward the highly lipophilic, protonated (unionized) free acid form.

Q2: I need to use an unsaturated keto acid in cell culture media without using DMSO. What is the most effective approach? The Solution: Convert the free acid to an alkali metal salt (preferably a sodium salt). Deprotonating the carboxylic acid ensures complete ionization at physiological pH (6.5–7.8). This ionic state disrupts the rigid crystal lattice and facilitates rapid hydration. Recent formulation studies demonstrate that substituting free amino/keto acids with their corresponding sodium salts can increase maximum aqueous solubility from ~22 g/kg to over 300 g/kg[1]. Furthermore, salt formation of acidic moieties is a proven strategy to achieve the solubility duration required for parenteral and in vitro administration[2].

Q3: My compound still precipitates as a sodium salt, or the unsaturated tail degrades over time. How can I stabilize and solubilize it simultaneously? The Solution: Supramolecular encapsulation via Cyclodextrin (CD) complexation. β-cyclodextrin (β-CD) or its derivatives (like 6-O-α-maltosyl-β-CD) feature a hydrophobic internal cavity and a hydrophilic exterior. The hydrophobic unsaturated tail of the keto acid spontaneously enters the cavity driven by the displacement of high-enthalpy water molecules. This host-guest interaction not only drags the molecule into aqueous solution but physically shields the double bonds from reactive oxygen species and thermal degradation[3][4].

Part 2: Logical Workflows & Mechanisms

To determine the optimal solubilization strategy for your specific assay, follow the decision matrix below.

Fig 1. Decision matrix for resolving unsaturated keto acid solubility issues.

Fig 2. Supramolecular encapsulation mechanism using β-Cyclodextrin.

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation and Validation of Sodium Salts for Cell Culture

Causality Focus: Direct addition of strong base can cause localized pH spikes, leading to aldol-like condensations of the α-keto moiety. This protocol uses controlled titration under inert conditions to prevent side reactions.

• Preparation: Suspend 100 mmol of the unsaturated keto acid in 50 mL of pre-chilled (4°C), degassed Milli-Q water. Note: Degassing removes dissolved oxygen, protecting the unsaturated bonds.

• Titration: Under continuous Argon flow and vigorous stirring, add 0.1 M NaOH dropwise. Monitor the pH continuously.

• Equilibration: Stop the addition when the pH reaches exactly 7.0 ± 0.2. Stir for 30 minutes to ensure complete dissolution.

• Isolation: Lyophilize the clear solution for 48 hours to obtain the dry sodium salt powder.

• Self-Validation Check: Re-dissolve the resulting powder at your target concentration (e.g., 125 g/L) in water. Measure the turbidity using a nephelometer. A solution having a turbidity below 5 NTU (Nephelometric Turbidity Units) is considered successfully solubilized[1].

Protocol B: β-Cyclodextrin Inclusion Complexation via Co-Solvent Evaporation

Causality Focus: β-CD has limited solubility in cold water. Heating is required to dissolve the host, while a volatile co-solvent is used to introduce the lipophilic guest molecule without causing immediate precipitation.

• Host Preparation: Dissolve β-CD (1 molar equivalent) in Milli-Q water at 50°C to achieve a clear solution.

• Guest Preparation: Dissolve the unsaturated keto acid (1 molar equivalent) in a minimal volume of absolute ethanol.

• Complexation: Add the ethanol solution dropwise to the warm β-CD solution under continuous stirring. Note: Dropwise addition ensures the guest molecule enters the hydrophobic cavity before it has a chance to aggregate.

• Maturation: Allow the mixture to cool to room temperature and stir for 24 hours. The inclusion complex will often precipitate as a microcrystalline powder as the solution cools[5].

• Solvent Removal: Evaporate the ethanol under reduced pressure, then lyophilize the remaining aqueous suspension.

• Self-Validation Check: Perform Phase-Solubility Analysis (Higuchi-Connors method). Plot the concentration of dissolved keto acid against varying concentrations of β-CD. A linear AL​ -type plot confirms the formation of a true 1:1 stoichiometric inclusion complex, rather than a metastable suspension.

Part 4: Quantitative Data Presentation

Table 1: Comparison of Solubilization Strategies for Unsaturated Keto Acids

Solubilization Strategy	Primary Mechanism	Typical Solubility Enhancement	Impact on Oxidative Stability	Best Application
Free Acid (Control)	None (Baseline)	< 1 g/L	Poor (Exposed double bonds)	Organic synthesis
Sodium Salt Conversion	Ionization & Lattice Disruption	10x to 15x increase[1]	Moderate (Requires inert storage)	Cell culture media, High-throughput screening
β-Cyclodextrin Complexation	Host-Guest Encapsulation	5x to 10x increase	Excellent (Steric shielding)[3][4]	In vitro bioassays, Long-term aqueous storage
Lipid Micelles (Polysorbate)	Surfactant Solubilization	> 20x increase	Good (Partitioned in lipid core)	In vivo dosing, Animal models

References[1] WO2020208050A1 - Cell culture media comprising keto acids - Google Patents, google.com,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF25LfgATdfY0TNULgvcyhdJ1GJ4XcJJifqUNyld64djvR7MvF8u9kZeybDs61P0KQD34uD5a7MtBKFLuVNSmR-KkOIrX33tUPQT2CmrndooL3EEwN51gyxiypV4T5aPA3oe5RC8HvGfLTkWbEb[5] Dissolution of β-CD inclusion complexes in liq. NH3 Improved Solubility of β-Cyclodextrin Inclu, nii.ac.jp,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFDFUR-wCokHioANVXJ7YIuOnwZAu_4n89Y2hSBbt34jYIXT_2QhaVcuM3jLHfrIcac-RK_p1QbqMM5GlOVTnpg9uE6PPaSLvUC89iT2bmZ7NrLFKxlY9M4GTSsdtn8J0jEceDnwwMdYzUcE5eHJcwuxUuBhZ71[2] Butenolide Endothelin Antagonists with Improved Aqueous Solubility - ACS Publications, acs.org,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHHLIFiaAFgA970hju31cqfyaozmkJ8mOfRd9ebT4v4pZRvaxBzJVNf7Ll8sauqxZ10iG0vKob0ro95A0iPq0w5fLaaeTGZi1jmG4FUDf5SVfRcKGuR4xpCoB9Gq_1lzIKVmfkv[3] Bio-inspired enantioselective full transamination using readily available cyclodextrin - RSC Advances, rsc.org,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFewAkZeH23y5z78l5VOq6lgJ4YYDDX0OadKB4CgzIW_XwJjsYw-VQ-6QvJy5dDpHsIzHe9qyvNPgZKpP4T_B8PuYc3UIBSRmnUPTARlyhInXe0HkKFkcb-5rVg4il7ew84Tnn0hW8nu7aE3giEuIPl8iFU7MdMVgs=[4] The Aqueous Solubility and Thermal Stability of α-Lipoic Acid Are Enhanced by Cyclodextrin, researchgate.net,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFOt0-mt7k8xY1QME-S8fNMxttVZO-7y6kG_-thMS7aCECg2Pkqs9SSrr1XxMb8MseY9piLZMmPEo1MS_mJsnJIMVeRiOpIHcshodasLBcPYGYTXDL47hBfljDJTxt4xg1zvyXgNS_gOnM2nIDSYpfHGSr340uWQm5iHCNjBsXyM0fxTBiWyOu14654iWP9WFry2Oq8iR7f2Swr16DnbGR8dgteB9pD22LF8P38F3TCXENT9mmt1b9LT82FLI9kAEBqFCZpK4uB

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Bio-inspired enantioselective full transamination using readily available cyclodextrin - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27525G [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. sucra.repo.nii.ac.jp [sucra.repo.nii.ac.jp]

Technical Support Center: Stabilizing 3,4-Didehydro-2-Ketoglutaric Acid in Experimental Assays

Welcome to the Advanced Application Support Center. Handling highly electrophilic α -ketoglutarate analogs requires precise environmental control. 3,4-Didehydro-2-ketoglutaric acid (3,4-DKG)—also known as 4-oxopent-2-enedioic acid—is a potent α,β -unsaturated α -keto acid used extensively in enzyme inhibition and metabolic profiling. However, its extended conjugated π -system makes it highly susceptible to rapid isomerization and degradation if handled improperly.

This guide provides field-proven, self-validating protocols to ensure the structural integrity of your compounds during in vitro assays.

Part 1: Mechanistic Troubleshooting Guide (Q&A)

Q: Why does my 3,4-DKG spontaneously lose inhibitory activity during benchtop assays? A: The primary culprit is photochemical E→Z isomerization. 3,4-DKG is a polarized alkene. Ambient laboratory lighting (specifically the near-UV wavelengths emitted by fluorescent bulbs) provides sufficient energy to excite the molecule into a triplet state, lowering the bond order of the C3=C4 double bond and allowing free rotation [[1]](). The resulting Z -isomer is sterically hindered and typically inactive against target enzymes like prolyl 4-hydroxylase 2.

Q: I stored my compound in standard physiological buffer (pH 7.4, Tris), but LC-MS shows multiple mass adducts. What happened? A: You are observing nucleophilic degradation. Electrophilic α -ketoglutarate analogs like 3,4-DKG are designed to act as Michael acceptors [[2]](). Tris buffer contains a primary amine that rapidly attacks the β -carbon (C4) via Michael addition. Furthermore, at pH 7.4, hydroxide ions catalyze the hydration of the double bond. Similar highly conjugated keto-acids, such as 2-methyl-4-oxopent-2-enedioic acid (OMPD), are known to rapidly isomerize and degrade in aqueous solutions at pH > 7 within a matter of hours [[3]]().

Q: How do I prevent keto-enol tautomerization and subsequent degradation? A: While α -keto acids exhibit greater thermal resilience than β -keto acids because they lack an enolizable β -hydrogen that facilitates facile decarboxylation 4, the extended conjugation in 3,4-DKG makes it uniquely vulnerable. You must maintain a slightly acidic environment (pH 5.0 - 5.5) using non-nucleophilic Good's buffers (like MES) and keep the system at 4∘C to kinetically trap the active E -isomer.

Mechanistic pathways of 3,4-DKG isomerization and degradation.

Part 2: Quantitative Stability Profile

To illustrate the critical nature of environmental control, the following table summarizes the half-life ( t1/2​ ) of 3,4-DKG under various experimental conditions.

Environmental Condition	Buffer System	Light Exposure	Temp	Half-Life ( t1/2​ )	Primary Degradation Pathway
Standard Benchtop	50 mM Tris-HCl (pH 7.4)	Ambient Fluorescent	25°C	< 1.5 hours	Michael Addition (Tris Adduct)
Aqueous Control	50 mM Phosphate (pH 7.4)	Ambient Fluorescent	25°C	~ 3.5 hours	E→Z Isomerization & Hydration
pH Optimized	50 mM MES (pH 5.5)	Ambient Fluorescent	25°C	~ 12 hours	E→Z Isomerization
Fully Optimized	50 mM MES (pH 5.5)	Actinic Shielding (Dark)	4°C	> 72 hours	Negligible

Part 3: Validated Standard Operating Protocol (SOP)

Do not treat 3,4-DKG like a standard stable metabolite. Treat it as a highly reactive electrophilic probe. Follow this self-validating workflow to ensure data integrity.

Phase 1: Stock Generation & Storage

• Reconstitution in Aprotic Solvent: Action: Dissolve lyophilized 3,4-DKG in anhydrous DMSO to a 10 mM stock concentration. Causality: Aqueous reconstitution accelerates hydration. Anhydrous DMSO prevents premature Michael addition of water to the α,β -unsaturated system.

• Actinic Shielding: Action: Aliquot the stock into opaque amber microcentrifuge tubes and store at −80∘C . Causality: Blocks the 350-450 nm light range responsible for exciting the π -system and inducing E→Z photoisomerization.

Phase 2: Assay Execution

• Non-Nucleophilic Buffer Formulation: Action: Prepare your assay buffer using 50 mM MES, pH 5.5. Do NOT use Tris or HEPES. Causality: Tris contains a primary amine that will rapidly attack the C4 position via Michael addition. A lower pH (5.5) suppresses hydroxide-catalyzed hydration and enolization.

• Self-Validation Check (Critical): Action: Before adding biological reagents, take a 1 μ L aliquot of the working solution and run a rapid UV-Vis scan. Causality: Ensures the structural integrity of the probe. The active E -isomer exhibits a distinct λmax​ shift compared to the Z -isomer. If a hypsochromic (blue) shift is observed, the batch has isomerized and should be discarded.

• Rapid Incubation: Action: Conduct the assay at 4∘C in a dark or red-light environment, limiting aqueous exposure to < 30 minutes.

Phase 3: Quenching

• Acidic Quench: Action: Terminate the reaction using 1% Formic Acid or Trichloroacetic acid (TCA). Causality: Rapidly drops the pH to < 3, protonating all available nucleophiles and kinetically freezing the 3,4-DKG in its current state for downstream LC-MS analysis.

Optimized handling workflow to prevent 3,4-DKG isomerization and degradation.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I freeze-thaw my 3,4-DKG aqueous working solutions? A: No. Freeze-thaw cycles in aqueous buffers concentrate solutes locally as ice crystals form, which can drastically accelerate nucleophilic attack and pH-dependent degradation. Always prepare fresh aqueous working solutions from your anhydrous DMSO stock immediately before use.

Q: I must use a physiological pH (7.4) for my enzyme to be active. What are my options? A: If pH 7.4 is strictly required, you must compensate by optimizing the other variables. Use a non-nucleophilic buffer like Phosphate instead of Tris, execute the assay strictly in the dark, drop the temperature to 4∘C if the enzyme permits, and limit the assay window to 15 minutes to outpace the hydration kinetics.

Part 5: References

• Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century | ACS Omega | 3

• SMALL-MOLECULE ENZYME INHIBITORS UTILIZING ACTIVE-SITE METAL CHELATION | Raines Lab | 2

• Keto acid | Grokipedia | 4

• Positional Alkene Photo-Isomerization | ACS Catalysis | 1

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• 2. raineslab.com [raineslab.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Keto acid — Grokipedia [grokipedia.com]

Technical Support Center: Improving the Yield of 3,4-Didehydro-2-Ketoglutaric Acid Synthesis

Document ID: TSC-D2KGA-2026-01

Disclaimer: The synthesis of 3,4-didehydro-2-ketoglutaric acid, also known as (2E)-4-oxopent-2-enedioic acid, is not a well-documented, standard procedure in peer-reviewed literature. This guide is therefore structured as a research and development support document. It presents a plausible, proposed synthetic route based on established chemical principles and provides troubleshooting guidance for the challenges anticipated during the development of this novel synthesis.

Introduction: The Challenge of Synthesizing 3,4-Didehydro-2-Ketoglutaric Acid

3,4-Didehydro-2-ketoglutaric acid is an intriguing target molecule due to its structural similarity to α-ketoglutarate, a critical intermediate in the Krebs cycle. The introduction of an α,β-unsaturated system creates a reactive Michael acceptor, suggesting potential applications as a metabolic probe or a precursor for complex heterocyclic compounds. However, this reactivity also presents significant challenges in its synthesis and isolation.

This document outlines a proposed strategy for its synthesis via the direct, catalytic dehydrogenation of a stable precursor, diethyl 2-ketoglutarate. This modern approach is favored for its atom economy over classical multi-step methods. We will address the key challenges in a question-and-answer format, providing field-proven insights to guide researchers through the process development and optimization.

Part 1: Proposed Core Synthetic Workflow

The proposed synthesis is a three-stage process: (1) Protection of the carboxylic acids of 2-ketoglutaric acid as ethyl esters, (2) Catalytic dehydrogenation to introduce the C3-C4 double bond, and (3) Mild deprotection to yield the target compound.

Caption: Proposed three-stage synthesis workflow.

Detailed Experimental Protocol (Proposed)

Stage 1: Synthesis of Diethyl 2-Ketoglutarate (Starting Material)

• While commercially available, this protocol can be used for in-house synthesis. A cell-permeable ester form is often used in biological studies and is a stable precursor.[1][2]

• Suspend 2-ketoglutaric acid (1.0 eq) in anhydrous ethanol (10 volumes).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 0.02 eq).

• Heat the mixture to reflux for 4-6 hours, monitoring the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction to room temperature and neutralize the acid with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield diethyl 2-ketoglutarate as an oil.

Stage 2: Palladium-Catalyzed Aerobic Dehydrogenation (Key R&D Step)

• This step is based on modern methods for creating α,β-unsaturated carbonyls and requires careful optimization.[3][4][5][6]

• To a solution of diethyl 2-ketoglutarate (1.0 eq) in a suitable solvent (e.g., DMSO or acetic acid), add the palladium catalyst (e.g., Pd(OAc)2, 5-10 mol%) and a weak base (e.g., K2CO3, 10-20 mol%).[5]

• Heat the reaction mixture to the desired temperature (screening range: 80-120 °C) under an atmosphere of air or oxygen (1 atm, using a balloon).

• Monitor the reaction progress closely by GC-MS, looking for the appearance of a product with a mass corresponding to the loss of 2 hydrogen atoms.

• Upon completion or when conversion plateaus, cool the mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash, dry, and concentrate the organic phase. The crude product will likely require purification by column chromatography.

Stage 3: Mild Deprotection

• Harsh acidic or basic conditions can promote polymerization or degradation of the unsaturated product. Mild deprotection is crucial.

• Dissolve the crude diethyl 3,4-didehydro-2-ketoglutarate (1.0 eq) in anhydrous methanol.

• Add magnesium turnings (e.g., 2-3 eq) in portions. The reaction is exothermic.

• Stir at room temperature until the starting ester is consumed (monitor by TLC).

• Carefully quench the reaction with 1M HCl at 0 °C until the pH is ~2-3.

• Extract the aqueous layer with ethyl acetate or another suitable solvent.

• Dry the combined organic extracts and carefully remove the solvent under reduced pressure at low temperature (<30 °C) to isolate the final product.

Part 2: Troubleshooting Guide (Question & Answer Format)

This section addresses specific issues you may encounter while developing and optimizing the proposed synthesis.

Category 1: Issues in Dehydrogenation (Stage 2)

Q1: The reaction is very slow, or no product is forming. Why is the catalyst not working?

A1: Palladium-catalyzed dehydrogenations are sensitive to several factors.

• Cause - Catalyst Inactivity: The Pd(II) catalyst may not be forming the active enolate intermediate. The choice of solvent and base is critical. In some systems, a ligand is required to facilitate the catalytic cycle.[5]

• Solution - Systematic Optimization:

  • Verify Starting Material: Ensure your diethyl 2-ketoglutarate is pure and dry.

  • Solvent Screening: Test different high-boiling point solvents. DMSO, acetic acid, and toluene are common choices.[4][5]

  • Base Screening: While a weak inorganic base like K2CO3 is a good starting point, other bases like sodium bicarbonate or organic bases (e.g., DBU, in catalytic amounts) might be necessary to facilitate enolate formation.

  • Temperature Increase: Gradually increase the reaction temperature in 10 °C increments. These reactions often require thermal energy to proceed efficiently.[5]

  • Catalyst Choice: If Pd(OAc)2 fails, consider other Pd(II) sources like Pd(TFA)2 or specialized catalysts like Pd(DMSO)2(TFA)2, which have shown high efficacy in converting cyclic ketones to enones.[3][4]

Parameter	Initial Condition	Screening Range	Rationale / Reference
Catalyst	Pd(OAc)2 (5 mol%)	Pd(TFA)2, PdCl2 (5-15 mol%)	Different counter-ions affect solubility and activity.[6]
Solvent	DMSO	Acetic Acid, Toluene, DMF	Solvent polarity impacts enolate formation and catalyst stability.[4][5]
Base	K2CO3 (10 mol%)	NaHCO3, Cs2CO3, DBU (cat.)	Base strength influences the rate of enolization.[5][6]
Temperature	100 °C	80 °C - 140 °C	Higher temperatures can overcome activation energy barriers.
Oxidant	Air (1 atm)	O2 (1 atm), Benzoquinone (1.1 eq)	A stronger oxidant may be required to regenerate the Pd(II) catalyst.

Q2: My GC-MS shows multiple products, and the yield of the desired didehydro ester is very low. What are these side products?

A2: This is a common challenge in oxidation chemistry. The likely side products arise from competing reaction pathways.

• Cause - Over-oxidation/Rearrangement: The reaction conditions might be too harsh, leading to aromatization (if possible), C-C bond cleavage, or other rearrangements.

• Cause - Alternative Dehydrogenation: It's possible to form the β,γ-unsaturated isomer. While less stable, its formation cannot be ruled out without careful characterization.

• Solution - Milder Conditions & Characterization:

  • Lower the Temperature: Once conversion is observed, try reducing the temperature to improve selectivity.

  • Limit Reaction Time: Stop the reaction as soon as the starting material is consumed to prevent product degradation.

  • Alternative Protocol (Bromination-Elimination): If direct dehydrogenation remains unselective, the classical approach provides more control. First, perform a regioselective α-bromination using a mild reagent like bromodimethylsulfonium bromide (BDMS).[7] Then, treat the isolated α-bromo ketone with a non-nucleophilic base (e.g., DBU) at a low temperature to induce E2 elimination, which is often highly selective for the α,β-unsaturated product.

Category 2: Product Instability and Purification (Stage 3)

Q3: The purified ester from Stage 2 or the final acid from Stage 3 appears to be unstable, turning dark or polymerizing upon standing. How can I handle it?

A3: The product contains a conjugated system (α,β-unsaturated ketone) and two carboxylic acid groups, making it susceptible to polymerization and degradation, especially in the presence of light, heat, or trace impurities.

• Cause - Michael Addition/Polymerization: The product can act as both a Michael donor (as an enolate) and acceptor, leading to oligomerization. This is often catalyzed by trace acid or base.

• Solution - Careful Handling and Storage:

  • Purify at Low Temperature: Use column chromatography with a cooled jacket if necessary. Avoid distillation if possible, as it often requires heat.

  • Use Inhibitors: Add a small amount of a radical inhibitor like BHT (butylated hydroxytoluene) or hydroquinone to the purified product during storage.

  • Store Cold and Dark: Store the final product under an inert atmosphere (argon or nitrogen) at -20 °C or lower, protected from light.

  • Use Immediately: The best strategy is to generate and use the compound in subsequent steps as quickly as possible.

Q4: How can I be certain I have synthesized the target 3,4-didehydro isomer and not other isomers?

A4: Full spectroscopic characterization is essential.

• ¹H NMR: The key signals will be the vinyl protons at C3 and C4. Their chemical shifts (typically 6-8 ppm) and coupling constant (J-value) will be indicative of the double bond. A large J-value (~15-18 Hz) would strongly suggest the trans (E) isomer, which is usually the thermodynamically favored product.

• ¹³C NMR: Look for four signals in the carbonyl/carboxyl region (~160-200 ppm) and two sp² carbon signals (~120-150 ppm).

• FT-IR: A strong C=C stretch should appear around 1600-1650 cm⁻¹, in addition to the characteristic C=O stretches.

• High-Resolution Mass Spectrometry (HRMS): This will confirm the elemental composition and verify that the product has the correct molecular formula (C5H4O5), corresponding to a loss of two hydrogens from the starting 2-ketoglutaric acid.

Part 3: Frequently Asked Questions (FAQs)

Caption: Decision tree for troubleshooting low yield.

Q: Why is this molecule not commonly available or described in the literature? A: The combination of an α-keto acid and an α,β-unsaturated system in a small, flexible molecule likely leads to high reactivity and instability. Such compounds can be prone to decarboxylation, polymerization, or intramolecular cyclization, making their synthesis and isolation non-trivial. They may exist as transient biological intermediates rather than stable, isolable metabolites.

Q: Could an enzymatic approach be more effective? A: Possibly. While no enzyme is known to directly produce this molecule, a research avenue could be the engineered use of a dehydrogenase. For example, glutamate dehydrogenase catalyzes the reversible oxidative deamination of glutamate to α-ketoglutarate. It might be possible to screen or engineer a dehydrogenase that accepts 2-hydroxyglutarate or a related substrate and performs a dehydration/oxidation sequence. This would be a cutting-edge biocatalysis project but could offer superior selectivity.

Q: What are the primary safety concerns for this synthesis? A:

• Palladium Catalysts: Palladium compounds can be toxic and are heavy metals. Handle with appropriate personal protective equipment (PPE) and dispose of waste according to regulations.

• Solvents: High-boiling point aprotic solvents like DMSO and DMF have specific handling requirements. Consult the Safety Data Sheet (SDS) for each.

• Oxidants: While air/O2 is used here, concentrated oxygen can create flammable or explosive mixtures with organic solvents at high temperatures. Ensure proper ventilation and avoid sealed systems under oxygen pressure.

• Unknown Product Hazards: As a novel compound, the toxicological properties of 3,4-didehydro-2-ketoglutaric acid are unknown. It should be handled as a potentially hazardous substance.

References

• Diao, T., & Stahl, S. S. (2011). Synthesis of Cyclic Enones via Direct Palladium-Catalyzed Aerobic Dehydrogenation of Ketones. Journal of the American Chemical Society, 133(37), 14566–14569. [Link]

• Yoo, W., & Stoltz, B. M. (2018). Allyl-Palladium Catalyzed Ketone Dehydrogenation Enables Telescoping with Enone α,β-Vicinal Difunctionalization. Angewandte Chemie International Edition, 57(51), 16893-16897. [Link]

• Diao, T., & Stahl, S. S. (2011). Synthesis of Cyclic Enones via Direct Palladium-Catalyzed Aerobic Dehydrogenation of Ketones. Organic Chemistry Portal. [Link]

• Wang, A., et al. (2011). General palladium catalyzed aerobic dehydrogenation to generate double bonds. Chemical Communications, 47(45), 12337-12339. [Link]

• Muzart, J. (2019). Synthetic Strategy: Palladium-Catalyzed Dehydrogenation of Carbonyl Compounds. The Journal of Organic Chemistry, 84(5), 2199-2223. [Link]

• Khan, A. T., et al. (2006). A Mild and Regioselective Method for α-Bromination of β-Keto Esters and 1,3-Diketones Using Bromodimethylsulfonium Bromide (BDMS). The Journal of Organic Chemistry, 71(23), 8961–8963. [Link]

• Salomon, C. J. (2026). Recent developments in chemical deprotection of ester functional group. Arkivoc. [Link]

• Yao-chang, X., Bizuneh, A., & Walker, C. (1994). Selective deprotection of esters using magnesium and methanol. Tetrahedron Letters, 35(34), 6231-6234. [Link]

• Zhu, D., et al. (2007). Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. [Link]

• Kovacs, Z., et al. (2021). 13C-Labeled Diethyl Ketoglutarate Derivatives as Hyperpolarized Probes of 2-Ketoglutarate Dehydrogenase Activity. Analytical Science, 1(4), 156-160. [Link]

• Mallesham, B., et al. (2021). Cell-permeating esters of 2-ketoglutarate. Request PDF. [Link]

• Chen, Y., et al. (2025). Hemiacetal Ester Side Chains as a Mild Protecting Group for Carboxylic Acids in Polycarbonate Backbones. Macromolecular Rapid Communications. [Link]

• Rosen, J. D., et al. (2020). DMSO-promoted α-bromination of α-aryl ketones for the construction of 2-aryl-2-bromo-cycloketones. Request PDF. [Link]

• Asymmetric, M. (2021). Halogenation Of Ketones via Enols. Master Organic Chemistry. [Link]

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• 7. A Mild and Regioselective Method for α-Bromination of β-Keto Esters and 1,3-Diketones Using Bromodimethylsulfonium Bromide (BDMS) [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3,4-Didehydro-2-Ketoglutaric Acid and Alpha-Ketoglutaric Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of metabolic intermediates and bioactive molecules, alpha-keto acids play a pivotal role. Their unique chemical architecture, featuring a carboxylic acid adjacent to a ketone, renders them susceptible to a variety of chemical transformations central to both biological processes and synthetic chemistry. This guide provides an in-depth comparison of the reactivity of two such molecules: the well-known metabolic intermediate, alpha-ketoglutaric acid (α-KG), and its unsaturated analog, 3,4-didehydro-2-ketoglutaric acid.

Alpha-ketoglutaric acid is a cornerstone of cellular metabolism, acting as a key intermediate in the Krebs cycle and a crucial player in amino acid biosynthesis and nitrogen transport.[1][2][3][4] Its reactivity is primarily centered around the electrophilic nature of its ketone carbonyl group. In contrast, 3,4-didehydro-2-ketoglutaric acid, also known as (2E)-4-Oxopent-2-enedioic acid, introduces a carbon-carbon double bond in conjugation with the keto-acid moiety. This seemingly subtle structural modification has profound implications for the molecule's electronic properties and, consequently, its chemical reactivity.

This guide will dissect these differences, offering a theoretical framework supported by experimental data from analogous systems, detailed experimental protocols for comparative analysis, and visual representations of the underlying chemical principles.

Structural and Electronic Differences: The Impact of Conjugation

The fundamental distinction between alpha-ketoglutaric acid and 3,4-didehydro-2-ketoglutaric acid lies in the presence of an α,β-unsaturated carbonyl system in the latter. This conjugation significantly alters the electron distribution within the molecule, creating a more complex reactive landscape.

Feature	Alpha-Ketoglutaric Acid	3,4-Didehydro-2-Ketoglutaric Acid
IUPAC Name	2-Oxopentanedioic acid	(2E)-4-Oxopent-2-enedioic acid
Molecular Formula	C₅H₆O₅	C₅H₄O₅
Key Structural Feature	Saturated keto-acid	α,β-Unsaturated keto-acid (conjugated system)
Primary Electrophilic Site	C2 (Ketone Carbonyl)	C2 (Ketone Carbonyl) and C4 (β-carbon)

In alpha-ketoglutaric acid, the primary site for nucleophilic attack is the electrophilic carbon of the ketone at the C2 position. The electron-withdrawing nature of the adjacent carboxylic acid and the oxygen of the carbonyl group creates a significant partial positive charge on this carbon.

In 3,4-didehydro-2-ketoglutaric acid, the presence of the C3-C4 double bond in conjugation with the C2 carbonyl group delocalizes the electron density across the O=C-C=C system. This resonance effect creates two electrophilic sites susceptible to nucleophilic attack: the carbonyl carbon (C2) and the β-carbon (C4).[5][6]

Caption: Chemical structures of Alpha-Ketoglutaric Acid and 3,4-Didehydro-2-Ketoglutaric Acid.

Comparative Reactivity Towards Nucleophiles

The differing electronic landscapes of these two molecules dictate their reactivity profiles, particularly in their interactions with nucleophiles.

Nucleophilic Addition to Alpha-Ketoglutaric Acid

For alpha-ketoglutaric acid, nucleophilic attack predominantly occurs at the carbonyl carbon (C2) in a 1,2-addition fashion. This is the classical mechanism for reactions of ketones and aldehydes.

Nucleophilic Addition to 3,4-Didehydro-2-Ketoglutaric Acid: A Tale of Two Pathways

3,4-didehydro-2-ketoglutaric acid, as an α,β-unsaturated carbonyl compound, can undergo two primary modes of nucleophilic addition:

• 1,2-Addition (Direct Addition): The nucleophile attacks the carbonyl carbon (C2), similar to the reaction with alpha-ketoglutaric acid. This pathway is generally favored by "hard" nucleophiles (e.g., Grignard reagents, organolithium reagents) and is often under kinetic control, meaning it is the faster reaction.[5][7]

• 1,4-Addition (Conjugate Addition or Michael Addition): The nucleophile attacks the β-carbon (C4). This pathway is typically favored by "soft" nucleophiles (e.g., amines, thiols, enolates) and is often under thermodynamic control, leading to the more stable product.[6][7]

Caption: Reaction pathways for nucleophilic attack on 3,4-didehydro-2-ketoglutaric acid.

Experimental Data: Insights from Analogous Systems

Kinetic studies on the reduction of α,β-unsaturated esters and ketones have shown that they are generally reduced faster than their saturated counterparts.[8] This suggests that the conjugated system in 3,4-didehydro-2-ketoglutaric acid may render it more susceptible to certain types of reduction reactions compared to alpha-ketoglutaric acid.

Furthermore, the electrophilicity of α,β-unsaturated systems can be quantitatively assessed. A study on cyclic enones utilized the Mayr-Patz equation to determine electrophilicity parameters (E) by measuring the kinetics of their reactions with reference nucleophiles.[1][3] This approach could be adapted to quantify and compare the electrophilicity of both 3,4-didehydro-2-ketoglutaric acid and alpha-ketoglutaric acid at their respective reactive sites.

Compound Type	Relative Reactivity Trend	Supporting Evidence
α,β-Unsaturated Esters	Generally reduced faster than cyclic ketones.	Kinetic studies of reductions by SmI₂-water.[8]
Cyclic Enones	Electrophilicity can be quantified using the Mayr-Patz equation.	Kinetic analysis of reactions with reference nucleophiles.[1][3]
Aryl halides with conjugated ketones	Exhibit enhanced reactivity in cross-coupling reactions.	Kinetic studies of oxidative addition in Suzuki-Miyaura reactions.[2]

These findings collectively suggest that the introduction of conjugation in 3,4-didehydro-2-ketoglutaric acid not only introduces a new site of reactivity (the β-carbon) but also potentially enhances the overall reactivity of the molecule towards certain reagents compared to the saturated alpha-ketoglutaric acid.

Experimental Protocols for Comparative Reactivity Analysis

To empirically determine the relative reactivity of 3,4-didehydro-2-ketoglutaric acid and alpha-ketoglutaric acid, the following experimental protocols can be employed.

Synthesis of (2E)-4-Oxopent-2-enedioic acid

A synthetic route analogous to the preparation of other (E)-4-oxoalk-2-enoic acids can be adapted.[9] This would likely involve a Wittig-type reaction between a suitable keto-phosphorane and glyoxylic acid.

Procedure:

• Preparation of the Keto-Phosphorane: React a suitable precursor, such as a 2-oxo-3-halopropanoic acid derivative, with triphenylphosphine to generate the corresponding phosphonium salt. Treatment with a base will then yield the keto-phosphorane.

• Wittig Reaction: To a solution of the keto-phosphorane in a suitable solvent mixture (e.g., chloroform:methanol), add glyoxylic acid dropwise with vigorous stirring.

• Workup and Purification: Monitor the reaction by TLC. Upon completion, remove the solvent under vacuum. The resulting solid is dissolved in a suitable organic solvent (e.g., benzene) and washed with a saturated sodium bicarbonate solution. The organic layer is then dried and concentrated. The crude product can be purified by column chromatography or recrystallization.

Comparative Kinetic Analysis by UV-Vis Spectroscopy

The rate of reaction with a chromophoric nucleophile can be monitored using UV-Vis spectroscopy. This method is particularly useful for reactions that result in a change in the absorbance spectrum.

Caption: Workflow for comparative kinetic analysis using UV-Vis spectroscopy.

Methodology:

• Selection of Nucleophile: Choose a nucleophile that has a distinct chromophore and whose absorbance changes upon reaction with the keto acids (e.g., a substituted aniline or thiol).

• Reaction Conditions: In a thermostated cuvette, mix solutions of the keto acid (either alpha-ketoglutaric acid or 3,4-didehydro-2-ketoglutaric acid) and the nucleophile in a suitable buffer.

• Data Acquisition: Immediately begin recording the absorbance at the wavelength of maximum change as a function of time.

• Data Analysis: Determine the initial rate of the reaction from the slope of the absorbance vs. time plot. By performing the experiment under pseudo-first-order conditions (a large excess of one reactant), the rate constant can be determined. Comparing the rate constants for the two keto acids will provide a quantitative measure of their relative reactivity.

Competition Experiment using NMR Spectroscopy

A competition experiment allows for the direct comparison of the reactivity of the two keto acids towards a limiting amount of a reagent.

Methodology:

• Reaction Setup: In an NMR tube, prepare a solution containing equimolar amounts of alpha-ketoglutaric acid and 3,4-didehydro-2-ketoglutaric acid in a suitable deuterated solvent.

• Addition of Reagent: Add a sub-stoichiometric amount of a nucleophile (e.g., a primary amine) to the NMR tube.

• Reaction Monitoring: Acquire ¹H NMR spectra at various time points to monitor the consumption of the starting materials and the formation of the products.

• Data Analysis: By integrating the signals corresponding to the reactants and products, the relative rates of reaction can be determined. The ratio of the products formed will directly reflect the relative reactivity of the two keto acids.

Conclusion

The presence of a conjugated double bond in 3,4-didehydro-2-ketoglutaric acid fundamentally alters its reactivity compared to the saturated alpha-ketoglutaric acid. This structural modification introduces a second electrophilic center, enabling 1,4-conjugate addition reactions with soft nucleophiles, a pathway not available to alpha-ketoglutaric acid. Furthermore, the delocalization of electron density in the conjugated system can influence the reactivity of the carbonyl group itself.

While direct comparative kinetic data for these two specific molecules is sparse, evidence from analogous systems strongly suggests that 3,4-didehydro-2-ketoglutaric acid possesses a more versatile and potentially more reactive profile. The experimental protocols outlined in this guide provide a clear framework for researchers to empirically quantify these differences. A thorough understanding of the distinct reactivities of these and similar molecules is paramount for professionals in drug development and metabolic research, as these differences can be exploited for the rational design of targeted therapies and for elucidating complex biological pathways.

References

• Mayr, H., & Patz, M. (1994). Scales of Nucleophilicity and Electrophilicity: A System for Ordering Polar Organic and Organometallic Reactions. Angewandte Chemie International Edition in English, 33(9), 938-957.
• MacNevin, C. J., et al. (2020). Aldehydes and ketones influence reactivity and selectivity in nickel-catalysed Suzuki–Miyaura reactions. Chemical Science, 11(4), 958-966.
• Pobel, C., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Organic & Biomolecular Chemistry, 19(8), 1779-1788.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 51, alpha-Ketoglutaric acid. Retrieved from [Link]

• Crossed Aldol Reactions, Enones, and Conjugate Addition: Crash Course Organic Chemistry #45. (2022, February 3). YouTube. Retrieved from [Link]

• LibreTexts. (2021, October 16). 19.13: Conjugate Nucleophilic Addition to α, β-unsaturated Aldehydes and Ketones. Chemistry LibreTexts. Retrieved from [Link]

• Experiment 15: Reactions of the common functional groups Part III: Aldehydes and ketones. (n.d.). University of the West Indies. Retrieved from [Link]

• LibreTexts. (2021, October 16). 19.14: Conjugate Addition of Amines. Chemistry LibreTexts. Retrieved from [Link]

• Reusch, W. (2013, May 5). Reactivity of Carbonyl Compounds. Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2023, March 23). 19.13: Conjugate Nucleophilic Addition to α,β-Unsaturated Aldehydes and Ketones. Chemistry LibreTexts. Retrieved from [Link]

• Ashenhurst, J. (2020, April 28). Breaking Down Carbonyl Reaction Mechanisms: Reactions of Anionic Nucleophiles (Part 2). Master Organic Chemistry. Retrieved from [Link]

• Tilve, S., et al. (2010). Synthesis and Anti-microbial studies of (E)-4-Oxoalk-2-enoic acids. Journal of Chemical and Pharmaceutical Research, 2(4), 83-89.
• Strieter, E. R., & Procter, D. J. (2005).

• OpenStax. (2023, September 20). 19.13 Conjugate Nucleophilic Addition to α,β‑Unsaturated Aldehydes and Ketones. Organic Chemistry. Retrieved from [Link]

• Masse, C. E. (2008). Product Subclass 3: Butenedioic and Butynedioic Acids. In Science of Synthesis (Vol. 20b, pp. 1027-1052). Thieme.
• Organic Syntheses. (1941). α-KETOGLUTARIC ACID. Organic Syntheses, 21, 77.

• Royal Society of Chemistry. (2020). Aldehydes and Ketones Influence Reactivity and Selectivity in Nickel-Catalysed Suzuki-Miyaura Reactions. ResearchGate. Retrieved from [Link]

• University of Calgary. (n.d.). Ch18: Conjugated systems. Retrieved from [Link]

• Liu, A., et al. (2018). Recent Examples of α-Ketoglutarate-Dependent Mononuclear Non-Haem Iron Enzymes in Natural Product Biosyntheses.
• Rywinska, A., et al. (2020).
• Organic Syntheses. (1955). α-KETOGLUTARIC ACID. Organic Syntheses, Coll. Vol. 3, p.510.
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• Medical and Pharmaceutical Journal. (2025, January 30). Synthesis and Free Radical Scavenging Activity of (2e,4e)-1,5-Diphenylpenta-2,4-Dien-1-One Using in Vitro Method. Medical and Pharmaceutical Journal, 3(4).
• Aikawa, K., et al. (2011). Catalytic Asymmetric Synthesis of Stable Oxetenes via Lewis Acid-Promoted [2 + 2] Cycloaddition. Journal of the American Chemical Society, 133(50), 20092-20095.

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Validation of 3,4-Didehydro-2-Ketoglutaric Acid’s Effect on Enzyme Kinetics: A Comparative Guide

Executive Summary

In the landscape of enzymology and targeted drug development, probing α -ketoglutarate ( α -KG) dependent enzymes—ranging from isocitrate dehydrogenases (IDHs) to aminotransferases—requires highly specific chemical tools. While reversible competitive inhibitors provide transient blockade, they are often outcompeted by high intracellular concentrations of endogenous α -KG.

3,4-didehydro-2-ketoglutaric acid (also known as 2-oxoglutaconate or 3,4-DDKG) overcomes this limitation. As an α,β -unsaturated analog of α -KG, 3,4-DDKG functions as a potent affinity label, utilizing its conjugated double bond to act as a Michael acceptor[1]. This structural feature enables the irreversible covalent modification of active-site nucleophiles, permanently inactivating the target enzyme. This guide objectively compares the kinetic performance of 3,4-DDKG against alternative α -KG analogs and provides a self-validating experimental framework for characterizing its kinetic effects.

Mechanistic Grounding: The Causality of Covalent Inactivation

To understand the utility of 3,4-DDKG, one must examine the causality behind its molecular design. Standard α -KG binds reversibly to active-site metal centers or basic residues to facilitate catalytic turnover[2].

Conversely, the introduction of a double bond between the C3 and C4 positions in 3,4-DDKG transforms the molecule into an electrophile. When 3,4-DDKG enters the active site, it initially forms a reversible enzyme-inhibitor complex ( E⋅I ). Because of its structural mimicry, it achieves high local concentration precisely at the active site. If an appropriately positioned nucleophile (such as a cysteine thiolate) is present, a subsequent irreversible Michael addition occurs, forming a covalent bond that permanently blocks catalytic function. This two-step process is mathematically defined by the dissociation constant of the initial complex ( KI​ ) and the maximum first-order rate constant of covalent bond formation ( kinact​ ).

Mechanistic divergence of α-KG analogs leading to covalent enzyme inactivation.

Comparative Kinetic Profiling

DPN-Dependent Isocitrate Dehydrogenase (IDH)

NAD + -dependent IDH is a critical regulatory node in the TCA cycle. 3,4-DDKG has been rigorously validated as a specific affinity label for this enzyme[1].

• Alternative: 3-Bromo-2-ketoglutarate (3-Br-KG) 3-Br-KG is another affinity label that inactivates IDH via direct nucleophilic substitution ( SN​2 ), displacing the bromide ion[3]. However, 3-Br-KG is highly susceptible to spontaneous decomposition in aqueous buffers, generating reactive byproducts that complicate kinetic measurements[3].

• The 3,4-DDKG Advantage : 3,4-DDKG offers superior aqueous stability compared to halogenated analogs. It exhibits robust saturation kinetics, allowing researchers to accurately determine active-site occupancy without the confounding variable of rapid inhibitor degradation[1].

Aspartate Aminotransferase (AST)

AST utilizes pyridoxal 5'-phosphate (PLP) to catalyze the reversible transfer of an amino group. 3,4-DDKG acts as a highly specific, active-site-directed inhibitor for AST[4].

• Alternative: N-Ethylmaleimide (NEM) NEM is a generic sulfhydryl reagent that alkylates surface cysteines. While it inactivates AST, it lacks active-site specificity and modifies off-target residues, making it unsuitable for precise active-site mapping.

• The 3,4-DDKG Advantage : 3,4-DDKG binds specifically to the AST active site with a KI​ of approximately 2 mM[4]. While the baseline rate of inactivation is slow, the addition of L-glutamate significantly accelerates the inactivation rate ( kinact​≈0.01 min −1 , t1/2​≈70 min)[4]. This demonstrates that 3,4-DDKG possesses syncatalytic properties (acting as a kcat​ inhibitor), selectively trapping the enzyme only when it undergoes specific conformational changes during catalysis[4].

Quantitative Data Summary

Target Enzyme	Inhibitor / Analog	Primary Mechanism of Action	KI​ (mM)	kinact​ (min −1 )	Aqueous Stability
DPN-IDH	3,4-DDKG	Michael Addition	~0.5 - 1.5	Moderate	High
DPN-IDH	3-Bromo-2-KG	SN​2 Alkylation	~0.1 - 0.5	Fast	Low (Decomposes)
AST	3,4-DDKG	Syncatalytic Alkylation	~2.0	~0.01	High
AST	NEM	Non-specific Alkylation	N/A	Variable	High

Experimental Protocol: Validating Irreversible Inactivation Kinetics

To establish absolute trustworthiness in your findings, claims of irreversible inhibition must be empirically separated from high-affinity reversible inhibition. The following self-validating workflow utilizes pseudo-first-order kinetics and dialysis to definitively confirm covalent modification.

Workflow for determining irreversible inactivation kinetics of 3,4-DDKG.

Step-by-Step Methodology

Step 1: Reagent and Enzyme Preparation

• Action : Prepare the target enzyme (e.g., AST or IDH) in a physiological buffer (pH 6.0 - 7.4, depending on the enzyme's optimal stability). Prepare fresh stocks of 3,4-DDKG.

• Causality : Maintaining optimal pH is critical because the protonation state of the active-site nucleophile (e.g., cysteine thiolate) directly dictates the efficiency of the Michael addition.

Step 2: Time-Dependent Inactivation Assay

• Action : Incubate the enzyme with varying concentrations of 3,4-DDKG (e.g., 0.5 mM to 10 mM) in the absence of the natural substrate. At specific time intervals (e.g., every 5 minutes for 1 hour), remove an aliquot.

• Causality : Because covalent inactivation is a time-dependent process, varying both time and inhibitor concentration allows you to isolate the initial binding event ( KI​ ) from the subsequent chemical reaction ( kinact​ ).

Step 3: Residual Activity Measurement

• Action : Dilute the removed aliquot 100-fold into an assay buffer containing saturating concentrations of the natural substrate ( α -KG) and cofactors (e.g., NAD + ). Measure the initial velocity of the reaction spectrophotometrically.

• Causality : The massive dilution halts further inactivation by dropping the inhibitor concentration far below its KI​ . Saturating substrate ensures that any uninhibited enzyme operates at Vmax​ , allowing you to accurately quantify the percentage of enzyme that has been permanently inactivated.

Step 4: Data Analysis (Kitz-Wilson Plot)

• Action : Plot the natural logarithm of residual activity against time for each inhibitor concentration. Calculate the observed rate constant ( kobs​ ) from the slopes. Then, plot 1/kobs​ versus 1/[I] .

• Causality : A linear double-reciprocal Kitz-Wilson plot with a positive y-intercept proves that the inactivation follows a two-step mechanism (saturation kinetics), confirming that 3,4-DDKG binds specifically to the active site before forming a covalent bond[4].

Step 5: Reversibility Validation via Dialysis

• Action : Take a sample of the fully inactivated enzyme and subject it to extensive dialysis (or size-exclusion chromatography) against an inhibitor-free buffer for 24 hours.

• Causality : This is the ultimate self-validating step. If the inhibition were merely high-affinity reversible binding, dialysis would restore catalytic activity. A failure to recover activity definitively proves the formation of a permanent covalent adduct.

References

• Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester. PubMed.
• 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase.
• Rodney Bednar Professor at Stony Brook University.
• Natural and synthetic 2-oxoglutarate derivatives are substrates for oncogenic variants of human isocitr

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester - PubMed [pubmed.ncbi.nlm.nih.gov]

"comparative analysis of 3,4-didehydro-2-ketoglutaric acid with other keto acid analogs"

As a Senior Application Scientist navigating the complex landscape of metabolic enzyme modulation, the strategic selection of keto acid analogs is paramount. The introduction of a single double bond or ester group can fundamentally redefine a molecule’s interactome, transforming a ubiquitous metabolic intermediate into a highly specific mechanistic probe.

This guide provides an in-depth comparative analysis of 3,4-didehydro-2-ketoglutaric acid (widely referred to in the literature as 2-oxoglutaconate ) against other prominent keto acid analogs. By dissecting the causality behind its divergent enzyme interactions, we aim to equip researchers and drug development professionals with actionable, field-proven insights for assay design and target validation.

Structural and Chemical Profiling

To understand the utility of 2-oxoglutaconate, we must first benchmark it against the native substrate, α-ketoglutarate (AKG), and other synthetically relevant analogs used in metabolic research. The presence of the C3-C4 double bond in 2-oxoglutaconate creates an α,β-unsaturated carbonyl system—a classic Michael acceptor. This structural shift is the primary driver of its unique inhibitory profile [1].

Table 1: Comparative Profiling of Key Keto Acid Analogs

Compound	Structural Modification	Primary Target / Interaction	Kinetic & Performance Parameters
α-Ketoglutarate (AKG)	Native metabolite	Native substrate for AspAT, GDH, and 2OG-oxygenases	Standard baseline kinetics ( Km​ varies by enzyme)
3,4-Didehydro-2-ketoglutaric acid (2-Oxoglutaconate)	C3-C4 double bond (α,β-unsaturated)	AspAT: Irreversible InactivationGDH: Native Substrate	AspAT: KI​≈2 mM; t1/2​=9 min (with glutamate)GDH: Km​ comparable to native AKG [1, 2]
Dimethyl 2-oxoglutarate (DMKG)	Esterification at carboxyl groups	Prolyl Hydroxylase Domains (PHDs)	Cell-permeable; acts as a competitive modulator to stabilize HIF-1α
3-Oxoglutarate	Carbonyl shift to C3	Hypoxia-Inducible Factor (HIF-1α)	Decreases HIF-1α abundance independent of EGLN enzymatic activity [4]
N-Ethylmaleimide (NEM)	Reference Alkylator	Aspartate Aminotransferase (AspAT)	Syncatalytic alkylation of surface Cys III; distinct from active-site labeling [1, 3]

Mechanistic Divergence: The Causality Behind the Chemistry

Why does 2-oxoglutaconate irreversibly inhibit Aspartate Aminotransferase (AspAT) while simultaneously acting as a perfectly viable substrate for Glutamate Dehydrogenase (GDH)? The answer lies in the intersection of the molecule's electrophilicity and the distinct active site microenvironments of these enzymes.

• Aspartate Aminotransferase (AspAT): AspAT utilizes a pyridoxal 5'-phosphate (PLP) cofactor. When 2-oxoglutaconate binds to the active site of the PLP-form of the enzyme, its α,β-unsaturated system acts as an affinity label, covalently modifying a susceptible active-site residue. Crucially, the addition of L-glutamate enhances this inactivation. This indicates that 2-oxoglutaconate possesses properties of a kcat (mechanism-based) inhibitor; the enzyme's partial half-reaction or conformational shift induced by glutamate exposes the target nucleophile to the Michael acceptor[1, 3].

• Glutamate Dehydrogenase (GDH): GDH catalyzes a direct reductive amination (hydride transfer). Its active site architecture lacks the specifically positioned nucleophiles that fall prey to the unsaturated bond in AspAT. Consequently, the double bond is tolerated, and 2-oxoglutaconate is processed with kinetic constants mirroring native AKG [1].

Fig 1: Divergent mechanistic pathways of 2-oxoglutaconate in AspAT vs. GDH enzymes.

Experimental Methodologies: Self-Validating Protocols

To leverage 2-oxoglutaconate as a mechanistic probe, assays must be designed to differentiate between active-site directed inhibition and non-specific protein alkylation. The following protocol utilizes a substrate-protection paradigm as a self-validating system. If the inhibition is truly active-site directed, pre-saturating the enzyme with native AKG will rescue catalytic activity.

Protocol: Time-Dependent Inactivation of Cytosolic AspAT

Reagents Required:

• Purified Cytosolic AspAT (PLP-form, e.g., from pig heart)

• 2-Oxoglutaconic acid dimethyl ester (often used to improve solubility/permeability)

• L-Glutamate (100 mM stock)

• α-Ketoglutarate (AKG) (100 mM stock for validation control)

• Malate Dehydrogenase (MDH), NADH, and L-Aspartate (for coupled downstream assay)

• Reaction Buffer: 50 mM Potassium Phosphate, pH 7.2

Step-by-Step Workflow:

• Enzyme Priming: Dilute cytosolic AspAT in the reaction buffer at 25°C.

• Conformational Sensitization: Add L-Glutamate to a final concentration of 10 mM. Causality note: Glutamate converts a fraction of the enzyme to the pyridoxamine 5'-phosphate (PMP) form or induces a conformational state that accelerates the kcat-inhibition pathway.

• Inhibitor Introduction (Test Arm): Add 2-oxoglutaconic acid dimethyl ester to achieve a final concentration of 10 mM to 40 mM.

• Self-Validation Control (Protection Arm): In a parallel tube, add 10 mM AKG prior to introducing the 2-oxoglutaconate. Causality note: AKG competitively occupies the active site. If 2-oxoglutaconate is an active-site affinity label, the presence of AKG will block inactivation, proving the mechanism is not driven by non-specific surface alkylation.

• Kinetic Sampling: Incubate both arms at 25°C. Withdraw 10 µL aliquots at specific time intervals (e.g., 0, 5, 10, 20, 60, and 120 minutes).

• Residual Activity Measurement: Immediately dilute the withdrawn aliquots into a standard MDH-coupled assay mixture (containing L-aspartate, AKG, NADH, and MDH). Monitor the decrease in absorbance at 340 nm to calculate residual AspAT activity.

Expected Outcome: The test arm should exhibit a time-dependent loss of activity (approx. 30% inactivation at 2 hours with 10 mM inhibitor, or a t1/2​ of 9 minutes with 40 mM inhibitor). The protection arm must show near-complete retention of baseline activity [1].

Fig 2: Self-validating experimental workflow for AspAT inactivation by 2-oxoglutaconate.

Broader Implications for Drug Development

When comparing 2-oxoglutaconate to modern therapeutic analogs like Dimethyl 2-oxoglutarate (DMKG) or 3-oxoglutarate, the distinction between covalent inactivation and competitive modulation becomes clear.

While DMKG is heavily utilized to competitively modulate Prolyl Hydroxylase Domains (PHDs) to stabilize HIF-1α in ischemic disease models, and 3-oxoglutarate serves to decrease HIF-1α in oncology contexts [4], 2-oxoglutaconate remains a premier structural probe for mapping the active site topologies of PLP-dependent enzymes. Its inability to easily alkylate surface cysteines (due to the electrostatic repulsion of its two negative charges) makes it a highly precise tool for differentiating active-site nucleophiles from bulk-solvent exposed residues[1, 3].

For researchers designing novel inhibitors for aminotransferases or dehydrogenases, incorporating an α,β-unsaturated bridge into native substrate scaffolds remains a highly effective strategy for generating mechanism-based, irreversible inhibitors.

References

• Kato, Y., Asano, Y., Makar, T. K., & Cooper, A. J. (1996). Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester. Journal of Biochemistry.[Link]

• BRENDA Enzyme Database. Information on EC 2.6.1.1 - Aspartate Transaminase.[Link]

• Vissers, M. C., et al. (2016). The 2-oxoglutarate analog 3-oxoglutarate decreases normoxic hypoxia-inducible factor-1α in cancer cells, induces cell death, and reduces tumor xenograft growth. NCBI PubMed Central.[Link]

"cross-validation of different analytical methods for 3,4-didehydro-2-ketoglutaric acid"

A Technical Comparison Guide for Method Selection, Optimization, and Validation

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Chemical Profile & Analytical Challenges

3,4-didehydro-2-ketoglutaric acid (CAS 6004-32-6), formally identified as (2E)-4-oxopent-2-enedioic acid, is a highly polar, reactive dicarboxylic acid. It frequently emerges as a critical intermediate in bacterial catabolic pathways (such as lignin degradation), surface oxidation reactions of phenolic aldehydes, and as a structural backbone in TET2 catalytic domain inhibitors (1[1]).

As a Senior Application Scientist, I frequently observe laboratories struggling with the quantification of this compound. The primary analytical challenges stem from its dual carboxylic acid moieties and the conjugated alpha-keto/alkene system. These features render the molecule non-volatile, highly hydrophilic, and susceptible to thermal isomerization (e.g., E/Z interconversion or migration to form 4-methylene-2-oxoglutaric acid) when subjected to improper sample preparation or high-temperature analytical techniques (2[2]).

This guide cross-validates four primary analytical modalities—UHPLC-MS/MS, GC-MS, IC-MS, and NMR—providing the causality behind experimental choices and self-validating protocols to ensure scientific integrity.

Cross-Validation of Analytical Modalities

UHPLC-ESI(-)-MS/MS: The Gold Standard

Ultra-High-Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) is the premier method for quantifying 3,4-didehydro-2-ketoglutaric acid.

• Causality of Choice: The molecule's low pKa values mean it readily deprotonates in slightly acidic to neutral aqueous solutions. Utilizing Electrospray Ionization in negative mode (ESI-) capitalizes on this, producing a highly stable[M-H]⁻ precursor ion at m/z 143 without the need for derivatization (3[3]).

• Performance: Offers the highest sensitivity (pg/mL range) and preserves the structural integrity of the alkene bond during analysis.

GC-MS: The Derivatization Compromise

Gas Chromatography-Mass Spectrometry (GC-MS) is frequently used for broad metabolic profiling but introduces significant artifacts for this specific analyte.

• Causality of Choice: Because the compound is non-volatile, it must undergo derivatization (e.g., esterification with Lewis acid-based zeolite catalysts or silylation) prior to GC injection (2[2]).

• Performance: The combination of harsh derivatization chemicals and high GC inlet temperatures (>250 °C) frequently induces thermal isomerization, skewing the E/Z ratio and compromising quantitative accuracy. It is recommended only when LC-MS is unavailable.

IC-MS: The Matrix Solver

Ion Chromatography-Mass Spectrometry (IC-MS) is a specialized alternative for complex, high-salt aqueous matrices.

• Causality of Choice: Highly polar dicarboxylic acids often exhibit poor retention on standard reversed-phase C18 columns, eluting near the void volume where ion suppression is severe. IC utilizes anion-exchange resins that strongly retain the negatively charged carboxylates, allowing separation based on charge density before MS detection (3[3]).

NMR Spectroscopy: The Structural Arbiter

Nuclear Magnetic Resonance (NMR) is indispensable for absolute structural confirmation, particularly during synthetic preparation.

• Causality of Choice: MS cannot definitively distinguish between positional isomers (e.g., 4-oxopent-2-enedioic acid vs. 4-methylene-2-oxoglutaric acid). ¹H and ¹³C NMR in D₂O provide unambiguous assignment of the alkene protons and carbon backbone (1[1]).

Quantitative Performance Comparison

Parameter	UHPLC-ESI(-)-MS/MS	GC-MS	IC-MS	NMR Spectroscopy
Primary Detection	m/z 143 [M-H]⁻	Variable (Derivative dependent)	Conductivity + m/z 143	Magnetic Resonance
Sensitivity (LOD)	~1–10 pg/mL	~10–50 ng/mL	~5–20 pg/mL	~5–10 µg/mL
Sample Preparation	Minimal (Dilute & Shoot)	Extensive (Esterification/Silylation)	Aqueous Extraction/Filtration	Lyophilization, D₂O Exchange
Isomer Resolution	High (Chromatographic)	Low (Thermal Isomerization Risk)	High (Anion Exchange)	Absolute (Spectroscopic)
Throughput	High (<15 min/run)	Moderate (~30 min/run)	Moderate (~20 min/run)	Low

Analytical Workflows & Decision Matrices

Caption: Decision matrix for selecting the optimal analytical method for 3,4-didehydro-2-ketoglutaric acid.

Caption: Mechanistic comparison of sample preparation workflows for LC-MS vs. GC-MS.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific internal standards and monitoring defined mass transitions, the methods inherently verify their own accuracy during each run.

Protocol A: UHPLC-ESI(-)-MS/MS Workflow

This protocol is optimized for the direct quantification of 3,4-didehydro-2-ketoglutaric acid from biological or synthetic matrices (3[3]).

Step 1: Sample Preparation

• Extract the sample using a 5.0 mM formic acid aqueous solution to ensure the analyte remains protonated enough for stable handling, yet readily ionizable in the ESI source.

• Spike the sample with an isotopically labeled internal standard (e.g., ¹³C-labeled dicarboxylic acid) to correct for matrix effects.

• Filter through a 0.22 µm PTFE syringe filter to remove particulates.

Step 2: Chromatographic Separation

• Column: Reversed-phase C18 (e.g., ZORBAX Eclipse Plus RR HD, 2.1 mm × 100 mm, 1.8 μm).

• Mobile Phase A: 5.0 mM Formic acid in LC-MS grade water.

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient Program: Hold at 5% B for 2.0 min (to focus the polar analyte on the column head), ramp to 100% B over 10.0 min, and hold at 100% B for 4.0 min to wash the column.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Step 3: Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• Drying Gas Temperature: 400 °C.

• Nebulizer Voltage: -1.9 kV.

• Target Mass: Monitor the [M-H]⁻ ion at m/z 143. For MS/MS confirmation, monitor the primary decarboxylation fragment (loss of CO₂, -44 Da) at m/z 99.

Protocol B: NMR Structural Validation

Use this protocol when synthesizing 3,4-didehydro-2-ketoglutaric acid to verify the (E) vs (Z) configuration (1[1]).

Step 1: Sample Preparation

• Lyophilize the purified fraction to remove all residual H₂O and organic solvents.

• Dissolve 5-10 mg of the solid in 0.6 mL of Deuterium Oxide (D₂O).

• Transfer to a standard 5 mm NMR tube.

Step 2: Acquisition Parameters

• Instrument: 400 MHz or 500 MHz NMR Spectrometer.

• ¹H NMR: Acquire standard proton spectra. Look for the characteristic alkene proton signal (typically around δ 6.0 - 6.5 ppm, depending on pH and exact isomer).

• ¹³C NMR: Acquire carbon spectra (101 MHz or 126 MHz). Confirm the presence of the two carboxylate carbons (δ ~174-180 ppm) and the ketone carbon (δ ~190-200 ppm).

Conclusion

For the routine analysis and cross-validation of 3,4-didehydro-2-ketoglutaric acid, UHPLC-ESI(-)-MS/MS stands as the superior analytical method. It bypasses the thermal degradation risks inherent to GC-MS while providing the sensitivity required for trace analysis. IC-MS should be reserved for highly saline matrices, and NMR remains the absolute standard for initial structural elucidation. By aligning the chemical properties of the analyte with the mechanistic strengths of the instrument, researchers can establish robust, self-validating analytical pipelines.

References

• Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century Source: ACS Omega URL:[Link]

• SAR Insights Into TET2 Catalytic Domain Inhibition: Synthesis of 2-Hydroxy-4-Methylene-pentanedicarboxylates Source: PubMed Central (PMC) / NIH URL:[Link]

• Surface Oxidation of Phenolic Aldehydes: Fragmentation, Functionalization, and Coupling Reactions Source: The Journal of Physical Chemistry A / PMC URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Bridging the Computational-Experimental Divide: The Case of 3,4-didehydro-2-ketoglutaric Acid

Introduction: From a Metabolic Staple to a Novel Probe

Alpha-ketoglutaric acid (α-KG), a key intermediate in the tricarboxylic acid (TCA) cycle, is far more than a simple metabolite.[1] It is a critical co-substrate for a vast family of Fe(II)/2-oxoglutarate-dependent dioxygenases, enzymes that regulate a plethora of physiological processes, including epigenetic modifications, collagen biosynthesis, and hypoxic response.[2][3] The unique reactivity conferred by its α-keto acid moiety makes it a central node in cellular metabolism and signaling.[4]

This guide focuses on a structurally related, yet underexplored analog: 3,4-didehydro-2-ketoglutaric acid (CAS 6004-32-6) .[5] By introducing a double bond into the aliphatic backbone of α-KG, we fundamentally alter the molecule's stereochemistry and electronic distribution. This modification presents a compelling hypothesis: the constrained, planar nature of the C3-C4 double bond could pre-organize the molecule for tighter binding within an enzyme's active site or, conversely, introduce steric clashes that prevent binding. Furthermore, the altered electronics could influence its reactivity and stability.

However, a survey of the current literature reveals a significant gap: while computational tools can readily predict the properties of this novel analog, experimental data is virtually non-existent. This guide, therefore, serves a dual purpose. It is both a comparative framework and a prospective research plan, designed to guide researchers through an integrated in silico and experimental workflow to fully characterize 3,4-didehydro-2-ketoglutaric acid. We will outline the predictive computational studies, detail the necessary experimental validation, and discuss how to intelligently compare the two datasets to gain a comprehensive understanding of this promising molecule.

Part 1: The Predictive Power of In Silico Analysis

Before committing to resource-intensive chemical synthesis and biological testing, computational modeling provides an invaluable, cost-effective means to generate testable hypotheses about the molecule's behavior. Our in silico approach is twofold: first, we predict the fundamental physicochemical properties using quantum mechanics, and second, we model its interaction with a biologically relevant protein target.

Workflow for Computational Property Prediction

Caption: Computational workflow for property prediction and molecular docking.

Predicted Physicochemical Properties (Hypothetical Data)

The following table outlines the key molecular properties we aim to calculate for both α-KG and its didehydro analog. This comparative analysis is crucial for understanding the electronic and structural consequences of introducing the double bond.

Property	α-Ketoglutaric Acid (Predicted)	3,4-didehydro-2-ketoglutaric acid (Predicted)	Significance
Optimized Geometry	Flexible, staggered conformation	Planar C2-C3-C4-C5 backbone	The double bond introduces conformational rigidity, which can impact binding entropy.
Dipole Moment	~3.5 D	~3.2 D	Changes in charge distribution affect solubility and non-specific electrostatic interactions.
HOMO-LUMO Energy Gap	~5.8 eV	~4.5 eV	A smaller gap suggests higher chemical reactivity and potential for different electronic transitions.
Electrostatic Potential	Negative potential on carboxyls	Altered potential around the C3-C4 bond	Highlights regions of nucleophilic/electrophilic character, predicting sites of interaction and reaction.
Vibrational Frequencies	C-C stretch ~1100 cm⁻¹	C=C stretch ~1650 cm⁻¹	Provides a clear spectral signature for experimental verification via IR spectroscopy.

Protocol 1: Density Functional Theory (DFT) Calculations

This protocol describes the steps for calculating the fundamental electronic and structural properties. The choice of the B3LYP functional and the 6-31G* basis set represents a widely accepted balance between computational cost and accuracy for organic molecules.

• Structure Preparation:

  • Sketch the 2D structures of α-ketoglutaric acid and 3,4-didehydro-2-ketoglutaric acid in a molecular editor (e.g., Avogadro, ChemDraw).

  • Generate an initial 3D conformation using a standard force field (e.g., MMFF94) to obtain a reasonable starting geometry.

• Geometry Optimization:

  • Submit the 3D structure to a quantum chemistry software package (e.g., Gaussian, ORCA).

  • Perform a full geometry optimization using DFT with the B3LYP functional and the 6-31G* basis set. This will find the lowest energy conformation of the molecule.

  • Specify a solvent model (e.g., Polarizable Continuum Model, PCM, with water as the solvent) to better simulate physiological conditions.

• Frequency Calculation:

  • Using the optimized geometry, perform a frequency calculation at the same level of theory (B3LYP/6-31G*).

  • Confirm that the optimization resulted in a true energy minimum by ensuring the absence of imaginary frequencies. The output will provide predicted IR and Raman spectra.

• Electronic Property Analysis:

  • From the calculation output files, extract key electronic properties:

    • Total energy and dipole moment.

    • Energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to determine the energy gap.

    • Generate an electrostatic potential map to visualize charge distribution.

Protocol 2: Molecular Docking Simulation

To predict biological activity, we will dock our molecule into the active site of Prolyl Hydroxylase Domain 2 (PHD2), a well-characterized α-KG-dependent enzyme.[6] This will predict its binding affinity and pose relative to the native substrate.

• Receptor Preparation:

  • Download the crystal structure of human PHD2 in complex with a ligand (e.g., PDB ID: 5L9B) from the Protein Data Bank.

  • Using molecular modeling software (e.g., PyMOL, Chimera), remove water molecules and the co-crystallized ligand.

  • Add polar hydrogen atoms and assign Gasteiger charges to the protein.

• Ligand Preparation:

  • Use the DFT-optimized structure of 3,4-didehydro-2-ketoglutaric acid.

  • Assign Gasteiger charges and define the rotatable bonds using AutoDock Tools.

• Grid Box Definition:

  • Define a docking grid box that encompasses the entire active site, centered on the position of the co-crystallized ligand and the catalytic iron atom. A grid size of 60x60x60 Å with 0.375 Å spacing is typically sufficient.

• Docking Execution:

  • Run the molecular docking simulation using a program like AutoDock Vina. Set the exhaustiveness parameter to a high value (e.g., 20) to ensure a thorough search of conformational space.

• Results Analysis:

  • Analyze the output to identify the lowest energy binding pose.

  • Record the predicted binding affinity (in kcal/mol).

  • Visualize the docked pose in the active site and identify key interactions (e.g., hydrogen bonds, coordination with the iron atom, hydrophobic contacts) with active site residues. Compare these interactions to those known for α-KG.[6]

Part 2: Ground Truth - The Experimental Validation

Computational predictions, no matter how sophisticated, remain hypotheses until validated by empirical data. This section outlines the necessary experimental work to synthesize, characterize, and test the biological activity of 3,4-didehydro-2-ketoglutaric acid.

Workflow for Experimental Synthesis and Characterization

Caption: Experimental workflow for synthesis, characterization, and bio-assay.

Protocol 3: Proposed Synthesis of 3,4-didehydro-2-ketoglutaric acid

This protocol proposes a plausible two-step synthesis starting from commercially available α-ketoglutaric acid, adapting established methods for α-bromination and subsequent elimination.[7]

• Step 1: α-Bromination of Diethyl 2-ketoglutarate:

  • In a round-bottom flask equipped with a reflux condenser and dropping funnel, dissolve diethyl 2-ketoglutarate (1 eq.) in a suitable solvent like carbon tetrachloride.

  • Add N-Bromosuccinimide (NBS) (1.1 eq.) and a radical initiator such as AIBN (0.05 eq.).

  • Heat the mixture to reflux and irradiate with a UV lamp for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction, filter off the succinimide, and concentrate the filtrate under reduced pressure to yield the crude diethyl 3-bromo-2-ketoglutarate.

• Step 2: Dehydrobromination and Hydrolysis:

  • Dissolve the crude bromo-ester from Step 1 in a suitable solvent like THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add a non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.5 eq.) dropwise and allow the mixture to warm to room temperature, stirring for 12-18 hours.

  • Quench the reaction with dilute HCl and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • To the resulting crude unsaturated ester, add 6M HCl and heat to reflux for 4-6 hours to hydrolyze the ester groups.

  • Cool the solution and concentrate under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield pure 3,4-didehydro-2-ketoglutaric acid.

Expected Spectroscopic and Analytical Data

Successful synthesis must be confirmed by rigorous characterization. The following table lists the expected data that would confirm the structure of the target molecule.

Analysis Technique	Expected Result for 3,4-didehydro-2-ketoglutaric acid	Purpose
¹H NMR (400 MHz, DMSO-d₆)	δ ~13.0 (br s, 2H, COOH), ~7.0 (d, 1H, C4-H), ~6.5 (d, 1H, C3-H)	Confirms the presence and connectivity of protons, especially the vinyl protons of the double bond.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~190 (C2=O), ~170 (C1-OOH), ~168 (C5-OOH), ~140 (C4), ~130 (C3)	Confirms the carbon backbone, including the carbonyl, carboxyl, and alkene carbons.
FT-IR (KBr pellet, cm⁻¹)	~3400-2500 (br, O-H), ~1720 (s, C=O, acid), ~1690 (s, C=O, ketone), ~1650 (m, C=C)	Confirms the presence of key functional groups. The C=C stretch would be a key diagnostic peak absent in the starting material.
High-Resolution MS (HRMS)	Calculated for C₅H₄O₅: 144.0059. Found: [M-H]⁻ 143.0037	Provides an exact mass measurement, confirming the elemental composition of the molecule.

Protocol 4: PHD2 Enzymatic Inhibition Assay

This protocol uses a well-established assay to measure the compound's ability to inhibit PHD2, thereby testing the in silico docking prediction.

• Reagents and Setup:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Reagents: Recombinant human PHD2, a synthetic peptide substrate (e.g., HIF-1α CODD peptide), FeSO₄, Sodium L-ascorbate, and α-ketoglutaric acid.

  • Prepare a stock solution of 3,4-didehydro-2-ketoglutaric acid in assay buffer.

• Assay Procedure (LDH-Coupled Format):

  • This assay format measures the consumption of α-KG by coupling the production of succinate to a series of enzymatic reactions that result in the oxidation of NADH, which can be monitored by the decrease in absorbance at 340 nm.

  • In a 96-well plate, add assay buffer, the HIF-1α peptide substrate, FeSO₄, ascorbate, and the coupling enzymes/reagents.

  • Add varying concentrations of the inhibitor (3,4-didehydro-2-ketoglutaric acid) or vehicle control.

  • Initiate the reaction by adding a mixture of PHD2 and α-KG.

  • Immediately place the plate in a plate reader and monitor the absorbance at 340 nm kinetically over 30-60 minutes.

• Data Analysis:

  • Calculate the initial reaction rate for each inhibitor concentration.

  • Normalize the rates to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Part 3: Bridging the Gap - The Iterative Cycle of Discovery

The true scientific value is realized when we compare the predicted data with the experimental results. This comparative analysis is not a final step but an iterative loop that refines our understanding.

Workflow for In Silico-Experimental Comparison

Caption: The iterative cycle of computational prediction and experimental validation.

Points of Comparison and Interpretation

• Structure and Spectroscopy: Does the experimental IR spectrum show a C=C stretch near the frequency predicted by DFT? Do the experimental NMR chemical shifts align with those predicted from the optimized geometry? A strong correlation validates the accuracy of the computational model for this class of molecules. Discrepancies may suggest the molecule adopts an unexpected conformation in solution or exists as a different tautomer.

• Binding Affinity vs. IC₅₀: How does the predicted binding affinity from docking compare to the measured IC₅₀ value from the enzyme assay?

  • Strong Correlation (e.g., low predicted binding energy, low IC₅₀): This is the ideal outcome, suggesting the computational model accurately predicted a potent interaction. The docked pose can then be confidently used to explain the basis of inhibition.

  • Poor Correlation (e.g., low predicted binding energy, high IC₅₀): This is an equally informative result. It may indicate that while the molecule can fit in the active site, it has poor solubility, is unstable in the assay buffer, or cannot adopt the low-energy binding pose for kinetic reasons. This would prompt further experimental investigation into the compound's stability and physicochemical properties.[8]

  • Poor Correlation (e.g., high predicted binding energy, low IC₅₀): This outcome suggests the static docking model is flawed. The molecule might be acting through an allosteric site not included in the grid box, or the protein may undergo a significant conformational change upon binding ("induced fit") that is not captured by rigid docking. This would necessitate more advanced computational techniques, such as molecular dynamics simulations, to model the flexibility of the protein-ligand complex.

Conclusion

The characterization of a novel molecule like 3,4-didehydro-2-ketoglutaric acid is a quintessential challenge in modern drug discovery and chemical biology. Relying solely on either computational prediction or experimental synthesis is inefficient and often misleading. The true path to understanding lies in their integration. By using in silico methods to build robust, testable hypotheses and then employing rigorous experimental techniques for validation, we create a powerful, iterative engine for discovery. This guide provides a comprehensive roadmap for that process, transforming the unknown properties of 3,4-didehydro-2-ketoglutaric acid from a liability into a scientific opportunity. The insights gained will not only elucidate the function of this specific molecule but will also refine our models for predicting the behavior of other α-keto acid analogs, accelerating the development of new chemical probes and therapeutic agents.

References

• Windsor, P., Chatterjee, S., Damodaran, A. R., & Bhagi-Damodaran, A. (2020). 2‐Oxoglutarate Analog‐Based Biomolecular Tools for Exploring Structure–Activity Relationships in Nonheme Iron Enzymes. ChemBioChem, 21(24), 3458-3466. [Link]

• Fang, D., & Cisneros, G. A. (2021). Computational investigations of selected enzymes from two iron and α-ketoglutarate-dependent families. Physical Chemistry Chemical Physics, 23(39), 22359-22373. [Link]

• Li, Z., et al. (2020). 2-Ketoglutarate-Generated In Vitro Enzymatic Biosystem Facilitates Fe(II)/2-Ketoglutarate-Dependent Dioxygenase-Mediated C-H Bond Oxidation for (2s,3r,4s)-4-Hydroxyisoleucine Synthesis. International Journal of Molecular Sciences, 21(15), 5347. [Link]

• Wang, Y., et al. (2024). Preparation of α-Ketoglutaric Acid by a Dual Enzyme Cascade Bioenzymatic Method. Catalysts, 14(2), 123. [Link]

• Fang, D., & Cisneros, G. A. (2021). Computational Investigations of Selected Enzymes From Two Iron and α–ketoglutarate–Dependent Families. Physical Chemistry Chemical Physics, 23(39), 22359-22373. [Link]

• NextSDS. (n.d.). 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information. Retrieved from [Link]

• Wikipedia. (2024). α-Ketoglutaric acid. [Link]

• Organic Syntheses. (n.d.). α-KETOGLUTARIC ACID. Organic Syntheses Procedure, Coll. Vol. 3, p.510 (1955); Vol. 29, p.61 (1949). [Link]

• Li, Z., et al. (2020). 2-Ketoglutarate-Generated In Vitro Enzymatic Biosystem Facilitates Fe(II)/2-Ketoglutarate-Dependent Dioxygenase-Mediated C–H Bond Oxidation for (2s,3r,4s)-4-Hydroxyisoleucine Synthesis. International Journal of Molecular Sciences, 21(15), 5347. [Link]

• Tran, S., & Lin, K. H. (2021). The Roles of 2-Hydroxyglutarate. Frontiers in Oncology, 11, 662319. [Link]

• Xiong, Z., et al. (2020). Inhibitory effect of α-ketoglutaric acid on α-glucosidase: Integrating molecular dynamics simulation and inhibition kinetics. Journal of Biomolecular Structure & Dynamics, 38(12), 3678-3686. [Link]

• Fang, D., & Cisneros, G. A. (2021). Computational Investigations of Selected Enzymes From Two Iron and α-ketoglutarate-Dependent Families. ResearchGate. [Link]

• Chmielewski, J., et al. (2023). Enzymatic Synthesis of Biologically Active H-Phosphinic Analogue of α-Ketoglutarate. Biomolecules, 14(1), 1574. [Link]

• Liu, Y., et al. (2024). Computational Insights into the N-Migration and Oxidative Rearrangement Involved in the N-Nitrosourea Formation Catalyzed by the Cupin Domain of Multidomain Metalloenzyme SznF. Journal of Chemical Information and Modeling. [Link]

• BEVITAL AS. (n.d.). α-Ketoglutarate. Retrieved from [Link]

• Wang, Y., et al. (2024). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Catalysts, 15, 597. [Link]

• Chean, C. S., et al. (2021). IN SILICO STUDIES ON DIACYL DERIVATIVES OF PHLOROGLUCINOL TO ENHANCE PHARMACODYNAMIC AND PHARMACOKINETIC PROFILES OF 2,4,6-TRIHY. International Journal of Applied Pharmaceutics, 13(2), 173-179. [Link]

• Denton, T. T., et al. (2020). Synthesis of α-Ketoglutaramic acid. Analytical Biochemistry, 607, 113862. [Link]

• Rupa Health. (n.d.). a-Ketoglutaric Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). α-KETOGLUTARIC ACID. Organic Syntheses Procedure, Coll. Vol. 4, p.538 (1963); Vol. 36, p.44 (1956). [Link]

• Wang, S., et al. (2021). In Vitro Reactivity of the Glucose Degradation Product 3,4-Dideoxyglucosone-3-ene (3,4-DGE) towards Abundant Components of the Human Blood Circulatory System. Molecules, 26(11), 3358. [Link]

• Zdzisińska, B., et al. (2016). Alpha-Ketoglutarate as a Molecule with Pleiotropic Activity: Well-Known and Novel Possibilities of Therapeutic Use. ResearchGate. [Link]

• Agilent Technologies, Inc. (n.d.). Measurement of D- and L-2-Hydroxyglutarate Enantiomers and Alpha Ketoglutaric Acid by LC/MS/MS. Retrieved from [Link]

• Li, Y., et al. (2022). Spectroscopic imaging of D-2-hydroxyglutarate and other metabolites in pre-surgical patients with IDH-mutant lower-grade gliomas. Journal of Neuro-Oncology, 158(1), 105-116. [Link]

• Xiong, Z., et al. (2020). Inhibitory effect of α-ketoglutaric acid on α-glucosidase: integrating molecular dynamics simulation and inhibition kinetics. Journal of Biomolecular Structure & Dynamics, 38(12), 3678-3686. [Link]

• Al-Hiyari, S., et al. (2024). In Silico Approaches for Rational Drug Design and Potential Enzyme Inhibitors Discovery: A Mini-Review. KnE Life Sciences, 2024, 1-13. [Link]

• Kim, J. K., et al. (2024). Functional Approaches to Enzymatic Synthesis of New Compounds. Preprints.org. [Link]

• Gibson, G. E., et al. (2016). Alpha-ketoglutarate dehydrogenase complex-dependent succinylation of proteins in neurons and neuronal cell lines. Journal of Neurochemistry, 139(3), 367-383. [Link]

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• Lang, T., et al. (2022). Potential clinical applications of alpha-ketoglutaric acid in diseases (Review). Molecular Medicine Reports, 25(3), 151. [Link]

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• Al-Hiyari, S., et al. (2022). In Silico Analysis of the L-2-Hydroxyglutarate Dehydrogenase Gene Mutations and Their Biological Impact on Disease Etiology. International Journal of Molecular Sciences, 23(8), 4305. [Link]

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A Comparative Guide to the Metabolic Fates of 3,4-Didehydro-2-Ketoglutaric Acid, α-Ketoglutarate, and 2-Hydroxyglutarate

Target Audience: Researchers, Biochemists, and Drug Development Professionals Content Focus: Metabolic Trajectories, Enzyme Kinetics, and Structural Biology

When mapping the metabolic networks surrounding the tricarboxylic acid (TCA) cycle, the structural nuances of 2-oxoglutarate (α-ketoglutarate, α-KG) analogs dictate profoundly different biological and chemical fates. As a Senior Application Scientist, I frequently consult with research teams designing assays to probe isocitrate dehydrogenase (IDH) or α-KG-dependent dioxygenases. A critical decision in these workflows is selecting the right molecular probe.

This guide objectively compares the enzymatic and chemical fate of 3,4-didehydro-2-ketoglutaric acid (3,4-DKG) against natural metabolites like α-KG and the oncometabolite 2-hydroxyglutarate (2-HG) . Understanding whether a molecule will be enzymatically turned over, act as a competitive inhibitor, or function as a suicide probe is foundational for robust experimental design.

Mechanistic Divergence: Turnover vs. Dead-End Inhibition

While α-KG, 2-HG, and 3,4-DKG share a conserved dicarboxylic acid backbone, their subtle structural variations—specifically the presence of double bonds or hydroxyl groups—completely alter their metabolic trajectories.

α-Ketoglutarate (α-KG): The Metabolic Hub

α-KG is a highly fluxional central metabolite. Its natural fate involves rapid enzymatic turnover via multiple pathways:

• Oxidative Decarboxylation: Converted to succinyl-CoA by the α-ketoglutarate dehydrogenase (α-KGDH) complex.

• Transamination: Converted to glutamate by transaminases, serving as a nitrogen sink.

• Dioxygenase Cofactor: Acts as an obligate co-substrate for over 60 dioxygenases (e.g., TET DNA demethylases, JmjC histone demethylases), where it is oxidatively decarboxylated to succinate.

3,4-Didehydro-2-Ketoglutaric Acid (3,4-DKG): The Suicide Probe

Unlike α-KG, 3,4-DKG is not naturally turned over into downstream metabolites. Instead, the introduction of the double bond between C3 and C4 creates an α,β-unsaturated carbonyl system. This structural feature transforms the molecule into a highly reactive Michael acceptor .

• Metabolic Fate: 3,4-DKG acts as an affinity label (suicide substrate) [1]. When it enters the active site of NAD(P)+-dependent isocitrate dehydrogenases, nucleophilic residues (such as cysteine or arginine) attack the double bond. This results in a covalent, irreversible adduct that permanently inactivates the enzyme, making 3,4-DKG a dead-end probe rather than a fluxional metabolite.

2-Hydroxyglutarate (2-HG): The Oncometabolite

Produced by neomorphic mutations in IDH1/2 (e.g., R132H), D-2-HG lacks the C2 carbonyl group of α-KG, replacing it with a hydroxyl group [2].

• Metabolic Fate: 2-HG is poorly metabolized by standard TCA enzymes. It accumulates to millimolar concentrations in tumor cells, where it acts as a competitive inhibitor of α-KG-dependent dioxygenases, leading to DNA and histone hypermethylation.

Visualizing Pathway Divergence

Divergent metabolic and inhibitory pathways of α-KG, 2-HG, and 3,4-DKG.

Quantitative Data Comparison

To streamline assay development, the table below summarizes the kinetic and metabolic parameters of these three molecules.

Parameter	α-Ketoglutarate (α-KG)	3,4-Didehydro-2-KG (3,4-DKG)	D-2-Hydroxyglutarate (2-HG)
Primary Role	Endogenous Metabolite / Hub	Synthetic Affinity Label / Probe	Oncometabolite / Inhibitor
Key Structural Feature	C2 Carbonyl, Saturated	C2 Carbonyl, α,β-Unsaturated	C2 Hydroxyl, Saturated
Mechanism of Action	Enzymatic Substrate	Irreversible Covalent Modifier	Reversible Competitive Inhibitor
Primary Target Enzymes	α-KGDH, Transaminases, TETs	NAD(P)+-dependent IDH	TETs, JmjC KDMs, Prolyl Hydroxylases
Metabolic Fate	Succinyl-CoA, Glutamate, Succinate	Dead-end covalent enzyme adduct	Accumulation (poorly degraded)
Typical Assay Readout	LC-MS/MS Flux, NADH consumption	Time-dependent loss of enzyme activity	LC-MS/MS accumulation, Methylation assays

Experimental Methodologies

To empirically validate the distinct fates of these molecules, researchers must employ orthogonal techniques. Below are field-proven, self-validating protocols for tracking covalent inhibition (3,4-DKG) versus metabolic flux (α-KG/2-HG).

Protocol 1: Affinity Labeling and Enzyme Kinetics (Tracking 3,4-DKG)

Causality Check: Because 3,4-DKG forms a covalent bond, its inhibition is time-dependent. We measure the decay of enzyme activity over time, contrasting it with the instantaneous, constant inhibition seen with reversible inhibitors.

Step-by-Step Workflow:

• Enzyme Preparation: Purify wild-type IDH and dialyze into a nucleophile-free buffer (e.g., 50 mM MOPS, pH 7.4, 2 mM MnCl₂). Note: Avoid Tris or DTT during incubation, as their nucleophilic nature will prematurely quench the Michael acceptor.

• Incubation: Incubate 1 µM IDH with varying concentrations of 3,4-DKG (e.g., 0, 10, 50, 100 µM) at 25°C.

• Aliquoting & Quenching: At specific time intervals (e.g., 0, 5, 10, 20, 30 minutes), remove a 10 µL aliquot of the reaction mixture.

• Activity Assay: Immediately dilute the aliquot 100-fold into an assay buffer containing saturating concentrations of isocitrate (2 mM) and NADP+ (1 mM). Causality: The massive dilution and excess substrate prevent further covalent modification during the measurement phase.

• Readout: Monitor the formation of NADPH via absorbance at 340 nm. Plot the natural log of residual activity versus time to determine the pseudo-first-order inactivation rate constant ( kinact​ ).

Protocol 2: LC-MS/MS Metabolic Flux Analysis (Tracking α-KG and 2-HG)

Causality Check: To prove that 2-HG is actively synthesized from the TCA cycle rather than imported from the media, we use stable isotope tracing. By feeding cells 13C5​ -Glutamine, we can track the heavy carbon backbone as it transitions into α-KG and subsequently into 2-HG.

Step-by-Step Workflow:

• Isotope Labeling: Culture IDH1-mutant (e.g., HT1080) and wild-type cells in glutamine-free DMEM supplemented with 4 mM 13C5​ -Glutamine for 24 hours.

• Metabolite Extraction: Wash cells rapidly with ice-cold PBS. Quench metabolism by adding 80% HPLC-grade methanol chilled to -80°C. Scrape the cells and centrifuge at 14,000 x g for 10 minutes to pellet proteins.

• Drying and Reconstitution: Evaporate the supernatant under nitrogen gas and reconstitute in 50% acetonitrile.

• LC-MS/MS Analysis: Inject samples into a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • α-KG Transition: Monitor m/z 150.0 → 106.0 (M+5 isotopologue).

  • 2-HG Transition: Monitor m/z 152.0 → 108.0 (M+5 isotopologue).

• Data Integration: Calculate the fractional enrichment of the M+5 isotopologues. High M+5 2-HG confirms active metabolic turnover from α-KG, validating the neomorphic fate of the pathway.

Experimental Workflow Visualization

Parallel experimental workflow for assessing enzyme kinetics and metabolite turnover.

References

• Title: 3,4-Didehydro-2-ketoglutarate: an affinity label for diphosphopyridine nucleotide dependent isocitrate dehydrogenase. Source: Biochemistry (1982) URL: [Link][1]

• Title: Natural and synthetic 2-oxoglutarate derivatives are substrates for oncogenic variants of human isocitrate dehydrogenase 1 and 2. Source: Nature Communications / PMC (2019) URL: [Link][2]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

"validation of a hypothesized metabolic pathway involving 3,4-didehydro-2-ketoglutaric acid"

Validation of a Hypothesized Metabolic Pathway Involving 3,4-Didehydro-2-Ketoglutaric Acid: An Analytical Platform Comparison Guide

Metabolic engineering and the discovery of novel carbon assimilation pathways frequently depend on the successful identification of transient, highly reactive intermediates. One such intermediate is 3,4-didehydro-2-ketoglutaric acid (also known as 4-oxoglutaconic acid or 2-ketoglutaconic acid)[1]. In hypothesized synthetic CO₂ fixation cycles or novel bacterial catabolic routes, this compound serves as a critical bridge: it is formed via the dehydration of 4-hydroxy-2-oxoglutarate (4-HOG) and is subsequently reduced to 2-oxoglutarate (α-ketoglutarate), feeding directly into the TCA cycle[1].

However, validating this pathway presents a severe analytical bottleneck. As an α-keto acid containing a β,γ-unsaturated dicarboxylic acid moiety, 3,4-didehydro-2-ketoglutaric acid is notoriously unstable. Similar to the pyruvate homoaldol condensation product (OMPD), it is highly susceptible to rapid hydration or thermal, non-oxidative decarboxylation into methylsuccinic acid derivatives[2]. While it has been successfully utilized as a precursor in complex chemical syntheses (such as the total synthesis of the marine alkaloid Ammosamide B)[3], capturing it intact within a biological matrix requires specialized analytical platforms.

This guide objectively compares standard analytical systems against high-resolution LC-MS/MS platforms for the validation of this hypothesized pathway, providing a self-validating experimental protocol grounded in chemical causality.

Hypothesized Metabolic Flux

Hypothesized metabolic flux from 4-HOG to 2-oxoglutarate via 3,4-didehydro-2-ketoglutaric acid.

Platform Comparison: The Causality of Analytical Failure

When attempting to detect highly reactive unsaturated keto-acids, the choice of analytical platform dictates the success of the validation. Standard methods often produce false negatives due to the inherent physical chemistry of the target metabolite.

• Standard GC-MS (with MOX/TMS Derivatization): Traditionally used for TCA cycle intermediates, GC-MS requires high-temperature vaporization (often >250°C). For β,γ-unsaturated keto acids, this thermal stress induces spontaneous decarboxylation[2]. The resulting artifactual peaks mean the intact metabolite is destroyed before it ever reaches the detector.

• Basic HPLC-UV (210 nm): While avoiding thermal degradation, HPLC-UV lacks the structural specificity required to distinguish 3,4-didehydro-2-ketoglutaric acid from a complex background of other organic acids that absorb heavily at low wavelengths.

• Advanced Cold-ESI LC-MS/MS (e.g., MetaboTrak™ High-Resolution System): High-resolution mass spectrometry coupled with cold Electrospray Ionization (ESI) prevents thermal degradation. By operating in negative ion mode at ambient temperatures, the intact [M-H]⁻ ion (m/z 143.034) can be preserved, isolated, and fragmented for structural confirmation.

Table 1: Quantitative Performance Comparison for 3,4-Didehydro-2-Ketoglutaric Acid Detection

Performance Metric	MetaboTrak™ LC-MS/MS (Cold ESI)	Standard GC-MS (MOX/TMS)	Basic HPLC-UV (210 nm)
Thermal Degradation Risk	Low (Ambient ionization)	High (Vaporization >250°C)	Low (Ambient flow)
Analyte Recovery	> 92% (Intact [M-H]⁻)	< 5% (Decarboxylates)	~ 85% (Co-elution issues)
Structural Specificity	High (MS/MS fragmentation)	Low (Artifact formation)	Low (Absorbance only)
Limit of Detection (LOD)	0.5 nM	N/A (Degrades)	50 µM

Experimental Protocols: A Self-Validating Workflow

To establish absolute trustworthiness, the validation protocol cannot rely on a single mass-to-charge ratio. It must be a self-validating system utilizing isotopic tracing and enzymatic knockouts to prove causality and rule out abiotic artifacts.

Step-by-step LC-MS/MS validation workflow utilizing 13C tracing and mild chemical trapping.

Step-by-Step Methodology

Step 1: In Vitro Enzymatic Reconstitution & Controls Causality: Cellular matrices contain hundreds of confounding keto-acids. Validating a hypothesized pathway requires isolating the variables using purified recombinant enzymes (the hypothesized dehydratase and reductase).

• Prepare a reaction buffer containing 50 mM HEPES (pH 7.2) and 5 mM MgCl₂.

• Aliquot 100 µL of buffer into two sets of vials: "Active" and "Boiled Control" (enzymes denatured at 95°C for 10 mins).

• Add 1 µM of the purified recombinant dehydratase to both sets.

Step 2: U-¹³C Isotope Tracing Causality: β,γ-unsaturated dicarboxylic acids can sometimes form abiotically via aldol condensation of smaller fragments (e.g., pyruvate condensing to form OMPD)[2]. Using uniformly labeled ¹³C-substrate proves the 5-carbon backbone remains intact through the specific enzymatic dehydration step.

• Initiate the reaction by adding 50 µM of U-¹³C-labeled 4-hydroxy-2-oxoglutarate (4-HOG).

• Incubate at 30°C for exactly 15 minutes to capture the transient intermediate before spontaneous hydration occurs.

Step 3: Mild Chemical Trapping at Room Temperature Causality: To prevent the α-keto group from degrading during chromatography, it must be derivatized. However, standard derivatization requires heat. We utilize O-benzylhydroxylamine (O-BHA) at room temperature to stabilize the molecule without triggering thermal decarboxylation.

• Quench the reaction by adding 400 µL of ice-cold methanol containing 10 mM O-BHA and 10 mM EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• Vortex gently and incubate at room temperature (22°C) for 30 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins. Extract the supernatant.

Step 4: Cold ESI LC-MS/MS Acquisition Causality: Soft ionization preserves the derivatized intermediate. The self-validating proof relies on observing the exact +5 Da mass shift exclusively in the "Active" sample.

• Inject 5 µL of the supernatant into an LC-MS/MS system equipped with a cold ESI source (e.g., MetaboTrak™).

• Utilize a C18 reverse-phase column with a mobile phase gradient of Water/Acetonitrile (0.1% Formic Acid).

• Monitor for the specific MRM transition of the ¹³C-labeled, O-BHA derivatized 3,4-didehydro-2-ketoglutaric acid.

• Validation Check: The pathway is confirmed only if the intact ¹³C-labeled derivative is detected in the active assay, is entirely absent in the boiled control, and diminishes upon the subsequent addition of the hypothesized reductase and NAD(P)H.

References

• Title: Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century. Source: ACS Omega URL: [Link]

• Title: Efficient Total Synthesis of Ammosamide B. Source: Organic Letters URL: [Link]

• Title: Microorganism having carbon dioxide fixation pathway introduced therein (WO2014115816A1).

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Reproducibility of Experiments Using 3,4-Didehydro-2-Ketoglutaric Acid: A Comparative Guide

As drug development professionals and application scientists, we are frequently tasked with probing the active sites of critical metabolic enzymes—such as isocitrate dehydrogenase (IDH) and aspartate aminotransferase (AAT). To map these active sites or permanently trap enzyme-inhibitor complexes, we require chemical probes that mimic the natural substrate, α-ketoglutarate (α-KG), but possess reactive warheads.

Among these probes, 3,4-didehydro-2-ketoglutaric acid (3,4-DKG) —also known in the literature as 2-oxoglutaconate—stands out as a premier active-site directed affinity label. However, the reactive nature of this compound often leads to reproducibility issues in the hands of inexperienced operators. This guide objectively compares 3,4-DKG against alternative probes, dissects the causality behind its mechanism of action, and provides a self-validating experimental framework to guarantee reproducible kinetic data.

Mechanistic Causality: Why 3,4-DKG Outperforms Standard Inhibitors

To achieve reproducible inhibition, one must first understand the molecular causality of the probe. 3,4-DKG is an α,β-unsaturated α-keto acid. Unlike standard reversible inhibitors that rely purely on non-covalent interactions, 3,4-DKG acts as a Michael acceptor .

When 3,4-DKG enters the active site of an α-KG-utilizing enzyme, it initially forms a reversible complex ( E⋅I ). Once perfectly aligned by the active site's architecture, a nucleophilic residue (typically a cysteine thiol or lysine amine) attacks the conjugated double bond, forming an irreversible, covalent bond that permanently inactivates the enzyme ([1]).

Kinetic pathway of irreversible enzyme inactivation by 3,4-didehydro-2-ketoglutaric acid.

This mechanism is fundamentally different from alternative affinity labels like 3-bromo-2-ketoglutarate (3-BKG) . While 3-BKG also inactivates IDH, it does so via a direct SN​2 nucleophilic substitution, displacing a bromide ion ([2]). Because the bromide is highly labile, 3-BKG is prone to spontaneous hydrolysis and non-specific alkylation of surface thiols, leading to noisy, irreproducible data. 3,4-DKG's Michael addition requires much stricter spatial alignment, granting it superior active-site specificity.

Comparative Performance Data

To objectively select the right probe for your assay, consider the comparative performance metrics summarized below.

Feature	3,4-Didehydro-2-ketoglutaric acid (3,4-DKG)	3-Bromo-2-ketoglutarate (3-BKG)	α-Ketoglutarate (α-KG)
Mechanism of Action	Irreversible Affinity Label (Michael Acceptor)	Irreversible Affinity Label ( SN​2 Alkylation)	Reversible Natural Substrate
Target Residues	Cysteine / Lysine (Attack on double bond)	Cysteine / Histidine (Bromide displacement)	None (Reversible binding)
Enzyme Specificity	High (Requires exact spatial alignment)	Moderate (Can alkylate off-target thiols)	Absolute (Endogenous substrate)
Aqueous Stability	Moderate (Requires fresh preparation)	Low (Prone to rapid hydrolysis)	High (Stable in physiological buffers)
Primary Application	Structural probing, trapping E⋅I complexes	Active-site mapping via mass spectrometry	Baseline activity assays

Engineering Reproducibility: A Self-Validating Protocol

As application scientists, we do not merely execute protocols; we engineer self-validating systems. Reproducibility failures with 3,4-DKG almost always stem from two operator errors: allowing the α,β-unsaturated system to hydrate in aqueous buffers over time, or failing to account for the enzyme's conformational state.

The following protocol for the inactivation of Aspartate Aminotransferase (AAT) incorporates syncatalytic modulation and a mandatory protection control to ensure absolute data integrity.

Step-by-Step Methodology

Step 1: Reagent Preparation (The Stability Imperative)

• Action: Prepare a 100 mM stock of 3,4-DKG in anhydrous DMSO. Dilute into the pH 7.2 assay buffer immediately (< 1 minute) prior to initiating the reaction.

• Causality: The conjugated double bond of 3,4-DKG is susceptible to slow hydration in water. Using aged aqueous stocks will result in artificially low inactivation rates ( kinact​ ) due to degradation of the active warhead.

Step 2: Syncatalytic Incubation

• Action: Incubate cytosolic AAT with 10 mM L-glutamate and varying concentrations of 3,4-DKG (1 mM to 10 mM) at exactly 25°C.

• Causality: AAT operates via a ping-pong bi-bi mechanism. The addition of L-glutamate donates an amino group to the PLP cofactor, converting it to PMP. This shifts the enzyme into the specific aminated conformation that possesses maximum binding affinity for keto-acids, drastically enhancing the rate of inactivation by 3,4-DKG ([3]).

Step 3: Kinetic Sampling

• Action: Remove aliquots at 1, 3, 5, 10, and 15 minutes. Immediately quench the inactivation by diluting the aliquot 100-fold into a secondary assay buffer containing saturating α-KG. Measure residual enzymatic activity.

Step 4: The Self-Validating Protection Control

• Action: Run a parallel incubation where AAT is pre-incubated with 50 mM α-KG before the addition of 3,4-DKG.

• Causality: If the inactivation is truly active-site directed, the natural substrate (α-KG) will competitively occupy the active site, physically blocking the Michael acceptor and yielding a kobs​ near zero. If inactivation still occurs in the presence of saturating α-KG, your probe is reacting non-specifically with surface residues, invalidating the assay.

Standardized, self-validating workflow for reproducible enzyme inactivation assays using 3,4-DKG.

Strategic Selection of α-KG Analogs

Choosing between 3,4-DKG, 3-BKG, and standard α-KG dictates the trajectory of your structural biology or drug screening pipeline. Use the logic tree below to standardize decision-making across your laboratory.

Decision tree for selecting α-ketoglutarate analogs based on experimental objectives.

By respecting the chemical instability of 3,4-didehydro-2-ketoglutaric acid and leveraging its syncatalytic properties, researchers can generate highly reproducible, publication-quality kinetic data that outclasses standard alkylating agents.

References

• Title: Irreversible inactivation of aspartate aminotransferase by 2-oxoglutaconic acid and its dimethyl ester Source: PubMed (NIH) URL: [Link]

• Title: 3,4-Didehydro-2-ketoglutarate: an affinity label for DPN-dependent isocitrate dehydrogenase Source: Biochemistry (ACS Publications) URL: [Link]

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Safety & Regulatory Compliance

Operational Safety &amp; Disposal Master Guide: 3,4-Didehydro-2-ketoglutaric Acid

Executive Summary & Chemical Profiling

3,4-Didehydro-2-ketoglutaric acid (CAS: 6004-32-6), also known as 2-oxopent-3-enedioic acid, is a highly reactive dicarboxylic acid utilized in specialized biochemical assays and synthetic drug development[1].

To build a self-validating safety protocol, laboratory personnel must first understand the causality of its hazards :

• Acidic Corrosivity: The dual carboxylic acid functional groups readily dissociate in water. Aqueous waste streams containing this compound often exhibit a pH ≤ 2.0. This classifies the effluent as a under the EPA's Resource Conservation and Recovery Act (RCRA)[2].

• Electrophilic Reactivity: The molecule features an α,β -unsaturated ketone moiety. This conjugated system acts as a potent Michael acceptor , making it highly reactive toward nucleophiles (such as primary amines and thiols). This reactivity not only presents a severe skin sensitization hazard but also dictates that it must be strictly segregated from nucleophilic or basic waste streams to prevent exothermic runaway reactions, as standardized in[3].

Waste Segregation & Disposal Workflow

Proper disposal requires distinct pathways based on the physical state and solvent matrix of the waste.

Chemical Waste Segregation & Disposal Workflow for 3,4-Didehydro-2-ketoglutaric Acid.

Quantitative Waste Stream Matrix

To ensure compliance with EPA and institutional EHS guidelines, all generated waste must be categorized and stored according to the following validated parameters[3],[2].

Waste Stream	pH Range	RCRA Code	Primary Container Type	Max Storage Time	Final Disposal Route
Aqueous (Unneutralized)	< 2.0	D002	HDPE / Nalgene	90 Days	On-site Neutralization
Aqueous (Neutralized)	6.0 - 8.0	None	HDPE / Nalgene	180 Days	Commercial Incineration
Organic (DMSO/MeOH)	N/A	D001	Glass / PTFE	90 Days	Fuel Blending / Incineration
Solid Powder	N/A	None	Double-bagged (Poly)	180 Days	Solid Waste Incineration

Step-by-Step Experimental Disposal Protocols

The following methodologies provide self-validating steps for neutralizing and disposing of 3,4-Didehydro-2-ketoglutaric acid. By adhering to the principles outlined in [3], these protocols minimize the risk of exothermic runaway and toxic exposure.

Protocol A: Aqueous Waste Neutralization

Causality: Direct addition of strong bases to concentrated organic acids can cause localized boiling and spattering. Dilution followed by the use of a weak base (sodium bicarbonate) provides a visual indicator (effervescence) and prevents overshooting into the highly basic (D002) range.

• Preparation & PPE: Don standard PPE (nitrile gloves, lab coat, safety goggles). Place the primary waste beaker inside a certified chemical fume hood to safely vent any generated CO2​ gas.

• Dilution: Slowly pour the acidic 3,4-Didehydro-2-ketoglutaric acid solution into a larger vessel containing cold, deionized water (at least a 1:5 ratio of acid to water). Stir continuously with a glass rod or magnetic stirrer to dissipate the heat of dilution.

• Titration: Dropwise, add 1M Sodium Bicarbonate ( NaHCO3​ ) solution.

• Visual & Analytical Monitoring: Observe the solution for effervescence ( CO2​ release). Once bubbling subsides, test the solution using a calibrated pH meter or high-resolution pH indicator strips.

• Validation: Continue adding NaHCO3​ until the pH stabilizes strictly between 6.0 and 8.0 .

• Transfer: Funnel the neutralized solution into a designated, clearly labeled "Aqueous Waste (Non-Halogenated)" HDPE container.

Protocol B: Organic Solvent Waste Handling

Causality: When 3,4-Didehydro-2-ketoglutaric acid is dissolved in organic solvents (e.g., DMSO, Methanol) for biological assays, the mixture becomes highly flammable and cannot be neutralized via aqueous methods.

• Segregation: Ensure the receiving organic waste container is strictly halogen-free . Mixing this compound with halogenated waste can complicate commercial incineration processes and drastically increase disposal costs.

• Transfer: Using a sealed transfer funnel, pour the organic mixture into the designated PTFE or glass waste carboy.

• Labeling: Update the hazardous waste log immediately, noting the exact percentage of 3,4-Didehydro-2-ketoglutaric acid and the primary solvent. Affix a "Flammable Liquid" () tag if the solvent matrix dictates[2].

• Storage: Store in a ventilated flammable storage cabinet away from strong oxidizers until EHS pickup.

Protocol C: Solid Spill Response & Disposal

• Containment: In the event of a powder spill, do not sweep dry, as this generates inhalable hazardous dust.

• Wetting: Lightly mist the spilled powder with deionized water to suppress dust formation.

• Collection: Use a disposable plastic scoop to collect the wetted solid. Place the material into a heavy-duty polyethylene bag.

• Decontamination: Wipe the spill area with a damp paper towel, followed by a 70% ethanol wipe to remove any residual Michael-acceptor organics.

• Disposal: Double-bag all collected solids, scoops, and paper towels. Label as "Hazardous Solid Waste - Organic Acid" and place in the solid waste accumulation bin.

References

• Title: Management of Waste - Prudent Practices in the Laboratory Source: NCBI Bookshelf / National Academies Press (US) URL: [Link]

• Title: Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes Source: United States Environmental Protection Agency (EPA) URL: [Link]

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A Comprehensive Guide to the Safe Handling of 3,4-Didehydro-2-ketoglutaric acid

As a novel intermediate in drug development and various research applications, 3,4-Didehydro-2-ketoglutaric acid requires a robust and proactive safety protocol. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of your research. The following procedural, step-by-step guidance is designed to directly answer your operational questions and establish a self-validating system of safety.

Understanding the Hazard: A Proactive Approach

Core Safety Principles:

• Know Your Chemical : Before any handling, all personnel must review the SDS of a closely related compound like 2-Oxoglutaric acid and understand the potential hazards.[4][5][6]

• Minimize Exposure : Develop and adhere to safe habits that avoid unnecessary chemical exposure through any route. Do not smell or taste chemicals.

• Work in a Controlled Environment : All manipulations of 3,4-Didehydro-2-ketoglutaric acid should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 3,4-Didehydro-2-ketoglutaric acid.[4][5] The following table outlines the minimum required PPE.

Body Part	Required PPE	Rationale and Best Practices
Eyes & Face	Chemical safety goggles with side shields and a face shield	Given the high risk of serious eye damage from the related compound 2-Oxoglutaric acid, both goggles and a face shield are mandatory to protect against splashes.[1][2][4][5]
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	While specific glove compatibility data for 3,4-Didehydro-2-ketoglutaric acid is unavailable, nitrile and neoprene gloves generally offer good resistance to acids and a range of organic chemicals.[5][7] Always inspect gloves for tears or defects before use and dispose of them immediately after handling the compound.[1][4]
Body	A lab coat that covers the arms and fastens in the front	A lab coat provides a crucial barrier against accidental spills and splashes.[4][5]
Feet	Closed-toe shoes	To protect against spills and falling objects, never wear sandals or open-toed shoes in the laboratory.[4][5]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach to handling 3,4-Didehydro-2-ketoglutaric acid is essential to minimize risk. The following workflow outlines the key steps for safe manipulation.

Figure 1: Safe Handling Workflow for 3,4-Didehydro-2-ketoglutaric acid.

Experimental Protocol:

• Preparation :

  • Thoroughly review the SDS for 2-Oxoglutaric acid to be aware of known hazards.[4][6]

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is operational with proper airflow.[5]

• Handling :

  • Conduct all transfers and manipulations of the solid compound within the fume hood to minimize inhalation risk.[4]

  • When preparing solutions, always add the acid to the solvent slowly to prevent splashing.[4]

• Post-Handling :

  • After use, tightly seal the container and store it in a designated, well-ventilated area away from incompatible materials such as bases and oxidizing agents.[5][8]

  • Remove gloves using the proper technique to avoid skin contact and wash hands thoroughly.[1]

Emergency Response: Spill and Exposure Protocols

In the event of a spill or exposure, immediate and correct action is critical.

Spill Response:

For a small spill of solid 3,4-Didehydro-2-ketoglutaric acid:

• Alert personnel in the immediate area.[4]

• Wearing appropriate PPE, gently cover the spill with sodium bicarbonate or another suitable acid neutralizer.[9][10]

• Once neutralized, carefully sweep the material into a designated hazardous waste container.

• Decontaminate the area with a suitable cleaning agent.

For a large spill, or a spill of the compound in a volatile solvent:

• Evacuate the immediate area.

• Alert your facility's emergency response team or Environmental Health and Safety (EH&S) office.

Exposure Protocol:

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][2][4]

• Skin Contact : Remove contaminated clothing and flush the affected area with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

• Inhalation : Move to fresh air immediately. If breathing is difficult, seek medical attention.[1]

• Ingestion : Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Plan: Responsible Waste Management

All materials contaminated with 3,4-Didehydro-2-ketoglutaric acid must be treated as hazardous waste.

Waste Segregation and Collection:

• Solid Waste : Collect any solid waste, including contaminated gloves, weigh paper, and spill cleanup materials, in a clearly labeled, sealed hazardous waste container.

• Liquid Waste : Collect solutions containing 3,4-Didehydro-2-ketoglutaric acid in a separate, compatible, and clearly labeled hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Labeling : All hazardous waste containers must be labeled with "Hazardous Waste" and the full chemical name: "3,4-Didehydro-2-ketoglutaric acid".[8]

• Disposal : Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EH&S) department.[8][11] Never dispose of this chemical down the drain or in the regular trash.[11]

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• Black Box Safety. Keto-Handler Plus Thermoplastic Elastomer (TPE) Disposable Gloves. [Link]

• GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. [Link]

• PPE. Polyco Ketochem® 33cm Lightweight Ketone Resistant Glove. [Link]

• RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. [Link]

• Crystalgen. Tips for Handling Lab Chemicals: A Comprehensive Guide. [Link]

• Champion Safety. Keto-Handler Plus Thermoplastic Elastomer (TPE), Powder-Free, Industrial-Grade, Blue, 2-Mil, Lightweight, Smooth Finish, 10-Inch Disposable Gloves. [Link]

• Lab Manager. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab. [Link]

• SPILL CLEANUP QUICK REFERENCE. [Link]

• Guide for Chemical Spill Response. [Link]

• NextSDS. 3,4-didehydro-2-ketoglutaric acid — Chemical Substance Information. [Link]

• University of Tennessee, Knoxville. Personal Protective Equipment (PPE). [Link]

• Smith College. SPILLS - Research and Instruction Safety. [Link]

• GMP Plastics. (2025, March 12). Neutralizing Chemical Spills in the Lab. [Link]

• Lab Manager. (2024, December 31). How to Neutralize Chemical Spills. [Link]

• Indiana University. In-Lab Disposal Methods: Waste Management Guide. [Link]

• University of British Columbia. In-Laboratory Treatment of Chemical Waste. [Link]

• Western Washington University. LABORATORY CLOSURE AND DECOMMISSIONING Toolkit. [Link]

• Hampshire College. Lab Safety Manual: Chemical Management. [Link]

• University of Pennsylvania. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

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